CI Vat green 1

• CAS: 12663-53-5

Core Science & Biosynthesis

CI Vat Green 1 chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

CI Vat Green 1, also known by its commercial names such as Vat Brilliant Green FFB or Jade Green, is a synthetic vat dye belonging to the violanthrone (B7798473) class of compounds. Its exceptional fastness properties, particularly to light, washing, and rubbing, have established it as a significant colorant in the textile industry for cellulosic fibers like cotton, linen, and viscose. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, synthesis, dyeing methodology, and performance characteristics of CI Vat Green 1. Detailed experimental protocols for its synthesis and application are provided, along with a summary of its toxicological and environmental profile.

Chemical Structure and Identification

CI Vat Green 1 is chemically identified as 16,17-dimethoxyviolanthrone. The core structure is a large polycyclic aromatic hydrocarbon, violanthrone, which is a derivative of benzanthrone (B145504). The presence of two methoxy (B1213986) groups at the 16 and 17 positions is characteristic of this specific dye.

Table 1: Chemical Identification of CI Vat Green 1

Identifier	Value
CI Name	Vat Green 1
CI Number	59825
CAS Number	128-58-5[1]
IUPAC Name	16,17-Dimethoxydinaphtho[1,2,3-cd:3',2',1'-lm]perylene-5,10-dione
Synonyms	Vat Brilliant Green 3B, Vat Brilliant Green FFB, Cibanon Green BF, Jade Green, 16,17-Dimethoxyviolanthrone
Molecular Structure	Violanthrone

Physicochemical Properties

CI Vat Green 1 is a dark green powder with poor solubility in water and most common organic solvents. Its high molecular weight and planar structure contribute to its strong intermolecular forces and stability.

Table 2: Physicochemical Properties of CI Vat Green 1

Property	Value
Molecular Formula	C₃₆H₂₀O₄[1]
Molecular Weight	516.54 g/mol [1]
Appearance	Dark green powder
Solubility	Insoluble in water, ethanol (B145695), chloroform, and toluene. Slightly soluble in acetone, o-chlorophenol, nitrobenzene, and hot pyridine. Soluble in hot 1,2,3,4-tetrahydronaphthalene.[2]
Leuco Form Color (Alkaline Reduction)	Blue[2]
Leuco Form Color (Acid Reduction)	Bright Red[2]
Reaction in Concentrated H₂SO₄	Red-violet, with green precipitation upon dilution[2]

Synthesis of CI Vat Green 1

The synthesis of CI Vat Green 1 is a multi-step process that starts from benzanthrone. The general pathway involves the dimerization of benzanthrone to form violanthrone, followed by dihydroxylation and subsequent methylation.

Synthesis Workflow

Caption: General synthesis pathway of CI Vat Green 1 from benzanthrone.

Experimental Protocol for Synthesis

The following protocol outlines a laboratory-scale synthesis of CI Vat Green 1.

Step 1: Preparation of Violanthrone from Benzanthrone

• In a three-necked flask equipped with a mechanical stirrer and a reflux condenser, melt 6 parts of potassium hydroxide (B78521).

• Carefully add 18 parts of ethanol and reflux for 30 minutes.

• Add 1 part of benzanthrone and 0.002 parts of copper powder to the flask.

• Continue to heat and stir under reflux for 5.5 hours.

• Stop heating and filter the hot mixture.

• Allow the filtrate to cool to room temperature to precipitate the violanthrone.

• Collect the solid by filtration and wash it with deionized water until the filtrate is clear and has a reduced viscosity.

• Dry the resulting violanthrone.

Step 2: Preparation of 16,17-Dihydroxyviolanthrone

• Take 1 part of the dried violanthrone from the previous step and dissolve it in 25 parts of fuming sulfuric acid.

• Add 0.05 parts of activated manganese dioxide (5000 mesh) as an oxidizing agent.

• Stir the reaction mixture for 3.5 hours.

• Add 0.5 parts of a reducing agent (e.g., sodium hydrosulfite) and heat the mixture for 2.5 hours to obtain dihydroxyviolanthrone.

• Pour the reaction mixture into water to precipitate the product.

• Filter, wash the solid with water until neutral, and then dry.

Step 3: Preparation of CI Vat Green 1 (16,17-Dimethoxyviolanthrone)

• Grind 1.5 parts of the dihydroxyviolanthrone into a fine powder (approximately 200 µm).

• In a suitable solvent such as trichlorobenzene (6 parts), add the dihydroxyviolanthrone powder, 0.8 parts of tetramethylammonium (B1211777) chloride, and 0.04 parts of a methylating agent like trifluoromethyl methyl sulfonate.

• Carry out the methylation reaction.

• Following the methylation, the product is typically purified by reduction with aniline. The final product, CI Vat Green 1, is then isolated, washed, and dried. The total yield is reported to be around 92.7%.

Dyeing Methodology

Vat dyes, including CI Vat Green 1, are insoluble in water and require a reduction step (vatting) to a soluble leuco form before they can be applied to textile fibers. The leuco form has an affinity for the fiber and is subsequently oxidized back to the insoluble pigment form, trapping it within the fiber matrix.

Vat Dyeing Workflow

Caption: The general workflow for applying CI Vat Green 1 to cellulosic fibers.

Experimental Protocol for Vat Dyeing of Cotton

This protocol describes a typical laboratory procedure for dyeing cotton fabric with CI Vat Green 1.

• Pre-treatment: Scour and bleach the cotton fabric to ensure it is free from impurities and has good absorbency.

• Vatting:

  • Prepare a stock solution of the dye.

  • In a dyebath, add the required amount of CI Vat Green 1 paste.

  • Add a dispersing agent and warm water to create a uniform dispersion.

  • Add a solution of sodium hydroxide (caustic soda) and sodium hydrosulfite (hydros).

  • Heat the dyebath to 50-60°C and allow the reduction to proceed for 10-15 minutes, during which the color will change to the blue leuco form.

• Dyeing:

  • Introduce the wetted-out cotton fabric into the dyebath.

  • Maintain the temperature at 50-60°C.

  • Gradually add an electrolyte, such as sodium chloride or sodium sulfate, to promote dye exhaustion onto the fiber.

  • Continue dyeing for 45-60 minutes with gentle agitation to ensure level dyeing.

• Oxidation:

  • Remove the fabric from the dyebath and squeeze out the excess liquor.

  • Expose the fabric to air for oxidation, or treat it with a chemical oxidizing agent like hydrogen peroxide or sodium perborate (B1237305) in a fresh bath. This will convert the soluble leuco dye back to its original insoluble green form within the fibers.

• Soaping:

  • Rinse the dyed fabric thoroughly.

  • Treat the fabric in a hot solution (around 95°C) containing a detergent (soaping agent) for about 15-20 minutes. This step is crucial for removing any loosely adhering surface dye and for the development of the true shade and maximum fastness properties.

• Final Rinsing and Drying:

  • Rinse the fabric with hot and then cold water.

  • Dry the dyed fabric.

Performance and Fastness Properties

CI Vat Green 1 is renowned for its excellent fastness properties, making it suitable for applications that require high durability.

Table 3: Fastness Properties of CI Vat Green 1

Fastness Property	ISO Test Method (Typical)	AATCC Test Method (Typical)	Rating (1-5, 5 being best; Lightfastness 1-8, 8 being best)
Lightfastness	ISO 105-B02	AATCC 16.3	7-8[2]
Washing (Severe)	ISO 105-C06	AATCC 61	4-5[2]
Rubbing (Dry)	ISO 105-X12	AATCC 8	4-5[2]
Rubbing (Wet)	ISO 105-X12	AATCC 8	4[2]
Perspiration	ISO 105-E04	AATCC 15	5[2]
Chlorine Bleach	ISO 105-N01	AATCC 3	4-5[2]
Mercerizing	ISO 105-X04	-	4-5[2]
Ironing	ISO 105-X11	AATCC 133	4-5[2]

Toxicological and Environmental Profile

The toxicological and environmental impact of dyes is a significant consideration. Vat dyes, in general, are considered to have a better environmental profile than some other dye classes due to their high fixation rates, which can lead to less colored effluent. However, the dyeing process involves the use of strong reducing and oxidizing agents and alkaline conditions, which require careful wastewater treatment.

• Toxicity: There is limited specific toxicological data publicly available for CI Vat Green 1. However, studies on anthraquinone (B42736) dyes have shown a range of toxic effects, and some have been found to be mutagenic or carcinogenic.[3] It is recommended to handle the dye powder with appropriate personal protective equipment to avoid inhalation and skin contact.

• Environmental Fate: Vat dyes are generally not readily biodegradable due to their complex aromatic structures. The main environmental concern arises from the dyeing process effluent, which can have a high pH and contain residual chemicals. Proper neutralization and treatment of the effluent are essential to mitigate its environmental impact.

Applications

The primary application of CI Vat Green 1 is in the dyeing and printing of cellulosic fibers. Its excellent fastness properties make it a preferred choice for:

• Apparel and textiles requiring high durability and color retention.

• Workwear and uniforms.

• Home textiles such as towels and drapery.

• Yarn dyeing.

It can also be used for dyeing silk and wool, as well as for the coloration of plastics, soap, and paper.[2]

Conclusion

CI Vat Green 1 is a high-performance vat dye with a well-established position in the textile industry. Its brilliant green shade and outstanding fastness properties are key to its continued use. While the synthesis and application processes are more complex than those for some other dye classes, the resulting color durability is often unparalleled. Further research into more sustainable synthesis and dyeing methods will be crucial for the future of this important colorant.

References

• 1. academic.oup.com [academic.oup.com]
• 2. research.wur.nl [research.wur.nl]
• 3. Anthraquinone Dye Toxicological Profiles. | National Technical Reports Library - NTIS [ntrl.ntis.gov]

An In-Depth Technical Guide to C.I. Vat Green 1: From Molecular Structure to Research Applications

Molecular Formula: C₃₆H₂₀O₄

This technical guide provides a comprehensive overview of C.I. Vat Green 1, a polycyclic aromatic hydrocarbon of the violanthrone (B7798473) chemical class. Primarily known as a vibrant and resilient vat dye, this document delves into its core chemical and physical properties, synthesis, and explores its emerging applications and biological interactions relevant to researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties

C.I. Vat Green 1, also identified by its CAS Number 128-58-5 and C.I. Number 59825, is a complex organic molecule with a significant molecular weight.[1][2] Its structure, 16,17-dimethoxyviolanthrone, is derived from benzanthrone (B145504).[2] The compound is a dark green, variegated powder that is insoluble in water and ethanol (B145695) but exhibits solubility in certain organic solvents, particularly at elevated temperatures.[1][3]

A summary of its key quantitative properties is presented in Table 1.

Property	Value	Source(s)
Molecular Formula	C₃₆H₂₀O₄	[3]
Molecular Weight	516.54 g/mol	[3]
CAS Number	128-58-5	[3]
C.I. Number	59825	[3]
Appearance	Variegated dark green powder	[1]
Solubility	Insoluble in water and ethanol. Soluble in hot 1, 2, 3, 4–Tetrahydronaphthalene. Slightly soluble in Acetone, 2–Chlorophenol, Nitrobenzene, and hot Pyridine.	[1]
Leuco form color (alkaline reduction)	Blue	[1]
Color in concentrated H₂SO₄	Red-light purple, with green precipitation upon dilution	[1]

Synthesis and Manufacturing

The synthesis of C.I. Vat Green 1 is a multi-step process involving the chemical transformation of benzanthrone derivatives. Several manufacturing methods have been described, with the core process often involving the methylation of 16,17-dihydroxyviolanthrone.[3]

A generalized workflow for the synthesis of C.I. Vat Green 1 is outlined below. This process highlights the key chemical transformations, starting from the base benzanthrone molecule.

References

• 1. mdpi.com [mdpi.com]
• 2. Chromanone derivatives: Evaluating selective anticancer activity across human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. worlddyevariety.com [worlddyevariety.com]

Jade Green dye synthesis pathway

It appears there has been a misunderstanding in your request. "Jade Green" is a descriptive name for a color and does not refer to a specific chemical compound with a single, defined synthesis pathway. Numerous distinct chemical dyes can produce a jade green hue, each possessing a unique molecular structure and a correspondingly different method of synthesis.

To provide you with the in-depth technical guide you require, it is crucial to identify the specific chemical dye you are interested in. Different classes of dyes that can exhibit a jade green color include, but are not limited to:

• Triphenylmethane dyes: A class of synthetic organic dyes.

• Anthraquinone (B42736) dyes: Based on the anthraquinone chemical structure.

• Phthalocyanine (B1677752) dyes: Featuring a phthalocyanine molecular structure.

• Azo dyes: Characterized by the presence of an azo group (-N=N-).

Once you specify the chemical name or class of the "Jade Green dye" you are researching, I will be able to proceed with generating the detailed technical guide, including quantitative data tables, experimental protocols, and the requested Graphviz diagrams illustrating the precise synthesis pathway.

Physical and chemical properties of Vat Brilliant Green FFB

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Brilliant Green FFB, also known by its Colour Index name Vat Green 1 (C.I. 59825), is a synthetic organic dye belonging to the anthraquinone (B42736) class. Its chemical name is 16,17-Dimethoxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione.[1][2] Primarily utilized in the textile industry for its excellent fastness properties on cotton and other cellulosic fibers, its complex polycyclic aromatic structure also presents a point of interest for researchers in material science and medicinal chemistry.[3][4][5][6] This technical guide provides a detailed overview of the known physical and chemical properties of Vat Brilliant Green FFB, along with experimental protocols for its synthesis and analysis. While direct biological applications in drug development have not been extensively reported, the broader context of anthraquinone derivatives in medicinal chemistry is discussed to highlight potential areas of future investigation.

Physical and Chemical Properties

Vat Brilliant Green FFB is a dark green powder with a complex aromatic structure.[1][3] It is notable for its insolubility in water and many common organic solvents, a characteristic feature of vat dyes.[3][5] Solubilization for dyeing processes is achieved through a chemical reduction in an alkaline medium, which converts the insoluble pigment into a water-soluble leuco form.[3]

General and Physical Properties

Property	Value	Source(s)
Common Names	Vat Green 1, Vat Brilliant Green 3B, Indanthren Brilliant Green FFB, C.I. 59825	[1][2]
CAS Number	128-58-5	[1][3][7]
Molecular Formula	C₃₆H₂₀O₄	[1][3][7]
Molecular Weight	516.54 g/mol	[1][3][7]
Appearance	Dark green powder	[1][3]
Melting Point	Data not available
Boiling Point	~521.39 °C (rough estimate)	[3]
Density	~1.1534 - 1.455 g/cm³ (rough estimates)	[3][8]
Refractive Index	~1.4760 - 1.799 (estimates)	[3][8]

Solubility Properties

Solvent	Solubility	Source(s)
Water	Insoluble	[3][5]
Ethanol (B145695)	Insoluble	[3]
Chloroform	Insoluble	[3]
Toluene	Insoluble	[3]
Acetone	Slightly soluble	[3]
o-Chlorophenol	Slightly soluble	[3]
Nitrobenzene	Slightly soluble (hot)	[3]
Pyridine	Slightly soluble (hot)	[3]
Tetrahydronaphthalene	Soluble (warm)	[3]

Chemical Reactivity

Vat Brilliant Green FFB exhibits characteristic chemical behaviors, particularly in the presence of strong acids and reducing agents:

• In Concentrated Sulfuric Acid: It dissolves to form a red to violet solution, and upon dilution with water, a green precipitate is formed.[3]

• In Alkaline Reducing Solution (e.g., with sodium hydrosulfite): It transforms into its soluble leuco form, which is blue.[3]

• In Acidic Reducing Solution: The leuco form appears bright red.[3]

Experimental Protocols

Synthesis of Vat Brilliant Green FFB

The synthesis of Vat Brilliant Green FFB is a multi-step process that starts from benzanthrone (B145504). The following protocol is based on methodologies described in patent literature.

Materials:

• Benzanthrone

• Potassium hydroxide

• Ethanol

• Copper powder

• Fuming sulfuric acid (oleum)

• Activated manganese dioxide

• Sodium hydrosulfite (insurance powder)

• Dihydroxy violanthrone (B7798473)

• Trichlorobenzene

• Tetramethylammonium (B1211777) chloride

• Trifluoromethyl methyl sulfonate

• Deionized water

Procedure:

• Preparation of Benzanthrone Condensation Product:

  • In a suitable reaction vessel, melt 5-8 parts of potassium hydroxide.

  • Add 16-20 parts of ethanol and reflux the mixture for 30-60 minutes with stirring.

  • To the refluxing mixture, add 1-2 parts of benzanthrone and 0.001-0.002 parts of copper powder.

  • Continue to reflux with stirring for 5-6 hours.

  • After the reaction is complete, stop heating and filter the hot mixture.

  • Allow the filtrate to cool naturally to precipitate a solid.

  • Collect the solid by suction filtration and wash it 2-5 times with deionized water until the filtrate is clear and less viscous.

  • Dry the resulting filter residue.

• Preparation of Dihydroxy Violanthrone:

  • Take 1-2 parts of the dried filter residue from the previous step.

  • Use oleum (B3057394) as a solvent and activated manganese dioxide as an oxidant.

  • Carry out the reaction for 3-4 hours.

  • Following the oxidation, add sodium hydrosulfite as a reducing agent and heat the reaction for another 2-3 hours to produce dihydroxy violanthrone.

  • Wash, filter, and dry the product.

• Preparation of Dimethoxy Violanthrone (Vat Brilliant Green FFB):

  • Take 1-2 parts of the dihydroxy violanthrone and grind it to a fine powder.

  • In a reaction vessel, combine the powdered dihydroxy violanthrone with trichlorobenzene as a solvent and tetramethylammonium chloride. The weight ratio of trichlorobenzene to dihydroxy violanthrone should be between 3-5:1, and the weight ratio of tetramethylammonium chloride to dihydroxy violanthrone should be 0.5-1:2-3.

  • Add trifluoromethyl methyl sulfonate as a methylation agent, with the amount being 1-4% of the weight of dihydroxy violanthrone.

  • Conduct the methylation reaction to yield the final product, Vat Brilliant Green FFB.

Disclaimer: This synthesis protocol is for informational purposes only and should be carried out by qualified personnel in a properly equipped laboratory with appropriate safety precautions.

General Analytical Workflow for Vat Dyes

The characterization of Vat Brilliant Green FFB, like other vat dyes, requires specific analytical techniques due to its poor solubility. A general workflow for its analysis is as follows:

• Sample Preparation: Due to its insolubility, sample preparation is critical. For spectroscopic analysis, the dye may need to be dissolved in a suitable solvent like hot tetrahydronaphthalene or analyzed in its reduced, soluble leuco form. For solid-state analysis (e.g., FTIR), the powdered dye can be used directly.

• Spectroscopic Analysis:

  • UV-Visible Spectroscopy: To obtain a UV-Vis spectrum, the dye must be in a soluble form. This can be achieved by dissolving it in a suitable organic solvent or by reducing it to its leuco form in an alkaline solution. The spectrum will show the characteristic absorption maxima of the chromophore.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis can be performed on the solid powder to identify characteristic functional groups present in the molecule, such as C=O (quinone), C-O-C (ether), and aromatic C=C bonds.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Obtaining a high-resolution NMR spectrum is challenging due to the low solubility. A suitable deuterated solvent in which the compound has at least slight solubility would be required.

• Chromatographic Analysis: Techniques like High-Performance Liquid Chromatography (HPLC) can be used for purity assessment. This would require the development of a suitable mobile phase and column system capable of handling such a nonpolar compound.

• Purity and Quality Assessment: Simple tests can be performed to assess the quality of the dye, such as observing its dispersion and sinking properties in water and checking for the uniformity of particle color on a wet filter paper.

Visualizations

Caption: Synthesis workflow for Vat Brilliant Green FFB.

Caption: General analytical workflow for Vat Brilliant Green FFB.

Relevance to Drug Development

Currently, there is a lack of published research directly investigating the biological activity or potential therapeutic applications of Vat Brilliant Green FFB. However, its core chemical structure, an anthraquinone derivative, is of significant interest in medicinal chemistry.

Anthraquinones are a class of compounds that have been explored for various therapeutic purposes, including as anticancer agents. The planar aromatic structure of many anthraquinone derivatives allows them to intercalate with DNA, which can disrupt DNA replication and transcription, leading to cytotoxic effects in cancer cells. Furthermore, some anthraquinones are known to inhibit topoisomerase II, an enzyme crucial for DNA replication, further contributing to their anticancer potential.

Given that Vat Brilliant Green FFB is a complex, polycyclic anthraquinone, it is plausible that it could exhibit biological activity. However, its very low water solubility would likely pose a significant challenge for bioavailability and would require formulation strategies to overcome this limitation if it were to be considered as a drug candidate.

Future research could explore the following:

• Screening for Biological Activity: Testing Vat Brilliant Green FFB in various in vitro assays to screen for cytotoxic, antimicrobial, or other biological activities.

• Structural Modification: Using Vat Brilliant Green FFB as a scaffold for the synthesis of more soluble derivatives that might exhibit enhanced biological activity and better pharmacokinetic properties.

• Computational Studies: Employing molecular modeling techniques to predict potential biological targets and interactions of Vat Brilliant Green FFB.

Caption: Potential of anthraquinones in drug discovery.

Conclusion

References

• 1. Vat Green 1 - Wikipedia [en.wikipedia.org]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. chembk.com [chembk.com]
• 4. China High Quality Vat Green 1 Dyes for Textile manufacturers and suppliers | YANHUI DYES [yanhuidye.com]
• 5. Vat Brilliant Green FFB, Vat Green 1 [xcwydyes.com]
• 6. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 7. Vat Brilliant Green FFB-Vat Dyes-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]
• 8. echemi.com [echemi.com]

An In-depth Technical Guide to Violanthrone and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core structure, properties, and synthesis of violanthrone (B7798473), a foundational molecule for a class of polycyclic aromatic compounds. While the specific designation "CI 59825" did not yield a singular, identifiable violanthrone derivative in broad chemical databases, this document will delve into the well-characterized parent compound, violanthrone (CAS 116-71-2), and its derivatives, offering valuable insights for research and development.

Core Chemical Structure and Properties

Violanthrone, also known as dibenzanthrone, is a large, planar polycyclic aromatic hydrocarbon with the chemical formula C34H16O2.[1][2][3] Its structure consists of nine fused benzene (B151609) rings, forming a rigid and highly conjugated system. This extensive conjugation is responsible for its intense color and unique photophysical properties.

Physicochemical Data

The following table summarizes key quantitative data for violanthrone, providing a baseline for understanding its physical and chemical characteristics.

Property	Value	Reference
Molecular Formula	C34H16O2	[1][2][4]
Molecular Weight	456.5 g/mol	[3][4]
Appearance	Bluish-black to black powder	[2][4]
Melting Point	338-339 °C	[4]
Boiling Point	522.64 °C (rough estimate)	[4]
Density	1.487 g/cm³	[4]
Solubility	Slightly soluble in tetrahydronaphthalene and xylene; insoluble in ethanol.	[2]
CAS Number	116-71-2	[1][4]

Synthesis and Experimental Protocols

The primary industrial synthesis of violanthrone involves the dimerization of benzanthrone (B145504).[1][5] This process is a cornerstone for producing violanthrone and its subsequent derivatives.

General Synthesis of Violanthrone from Benzanthrone

A common method for synthesizing violanthrone is through the alkali fusion of benzanthrone.[6] This process typically involves heating benzanthrone with a strong base like potassium hydroxide (B78521).

Experimental Protocol:

• Reactant Preparation: Benzanthrone is used as the starting material. The reaction is carried out in the presence of potassium hydroxide and sodium acetate (B1210297) in a high-boiling point solvent such as refined naphthalene (B1677914).

• Alkali Fusion: The mixture is heated to a high temperature to induce the condensation and dimerization of two benzanthrone molecules.

• Work-up and Purification: After the reaction is complete, the refined naphthalene is recovered. The resulting violanthrone product is then subjected to purification steps to remove any unreacted starting material and byproducts.

Synthesis of Violanthrone Derivatives

Violanthrone derivatives can be synthesized through various reactions, such as nitration of the parent violanthrone molecule.[7] These derivatives can exhibit altered photophysical and chemical properties, making them suitable for a range of applications. For instance, a novel near-infrared (NIR) violanthrone derivative has been synthesized by introducing dicyanomethylene groups, which significantly alters its electronic and fluorescent properties.[8]

Applications in Research and Development

Violanthrone and its derivatives are of significant interest in materials science and are being explored for various applications in drug development and biological imaging. Their rigid, planar structure and tunable electronic properties make them promising candidates for:

• Fluorescent Probes: The high fluorescence quantum yields of some violanthrone derivatives make them suitable for use as fluorescent probes in biological imaging and sensing applications.[8]

• Organic Electronics: The extended π-conjugated system in violanthrone suggests potential applications in organic electronics, such as in the fabrication of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs).

• Vat Dyes: Historically, violanthrone has been used as a vat dye due to its high color strength and stability.[1]

Visualizing the Synthesis of Violanthrone

The following diagram illustrates the synthetic pathway from benzanthrone to violanthrone.

Caption: Synthesis of Violanthrone from two molecules of Benzanthrone.

References

• 1. Violanthrone - Wikipedia [en.wikipedia.org]
• 2. chembk.com [chembk.com]
• 3. Anthra(9,1,2-cde)benzo(rst)pentaphene-5,10-dione | C34H16O2 | CID 8317 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. lookchem.com [lookchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Dibenzanthrone (Violanthrone) - Vat Dye|CAS 116-71-2 [benchchem.com]
• 7. US2058606A - Compounds of the violanthrone series and a process of making the same - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

A Technical Guide to the Solubility of CI Vat Green 1 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of CI Vat Green 1 (CAS No. 128-58-5), a complex organic dye of the violanthrone (B7798473) chemical class. While primarily utilized in the textile industry for its excellent fastness properties, understanding its solubility in organic solvents is crucial for exploring its potential in advanced materials science and other research applications. This document outlines its known solubility in various organic solvents, details established experimental protocols for solubility determination, and provides visual workflows for these methodologies.

Introduction to CI Vat Green 1

CI Vat Green 1, also known as Vat Brilliant Green FFB or C.I. 59825, is a vat dye characterized by its insolubility in water.[1][2][3] Its application in dyeing processes involves a reduction step to a water-soluble "leuco" form, which has an affinity for textile fibers, followed by oxidation back to its insoluble, colored state within the fiber matrix. This inherent insolubility presents a challenge for applications requiring solution-based processing.

Solubility of CI Vat Green 1 in Organic Solvents

Table 1: Qualitative Solubility of CI Vat Green 1 in Various Organic Solvents

Solvent	Solubility Description	Source(s)
1, 2, 3, 4-Tetrahydronaphthalene	Soluble (especially when hot)	[1][3][4]
Dimethylformamide (DMF)	Soluble
Dioxane	Soluble
Monoethanolamine	Soluble
Cyclohexylamine	Soluble
Dimethyl Sulfoxide (DMSO)	Soluble
Pyridine	Slightly Soluble (especially when hot)	[1][3][4]
Acetone	Slightly Soluble	[1][3][4]
2-Chlorophenol	Slightly Soluble	[3][4]
Nitrobenzene	Slightly Soluble	[1][3][4]
Glycol Monoethyl Ether	Soluble
Benzene	Soluble
Diethylamine	Soluble
Ethanol	Insoluble	[1][3]
Chloroform	Insoluble	[1][3]
Toluene	Insoluble	[1][3]

Table 2: Relative Solubility of CI Vat Green 1 in a Selection of Organic Solvents

The solubility of CI Vat Green 1 increases in the following order for this specific set of solvents:

Relative Solubility	Solvent
Lowest	Diethylamine
Benzene
Glycol Monoethyl Ether
Cyclohexylamine
Monoethanolamine
Dioxane
Highest	Dimethylformamide

Experimental Protocols for Solubility Determination

For researchers seeking to quantify the solubility of CI Vat Green 1 in specific organic solvents, two primary experimental methods are recommended: Gravimetric Analysis and UV-Vis Spectrophotometry.

Gravimetric Analysis

This method directly measures the mass of the solute dissolved in a known volume of solvent at saturation.

Protocol:

• Sample Preparation: Add an excess amount of CI Vat Green 1 powder to a known volume of the organic solvent of interest in a sealed container.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached and a saturated solution is formed.

• Separation of Undissolved Solid: Separate the undissolved dye from the saturated solution by filtration or centrifugation. Ensure that the temperature is maintained during this step to prevent precipitation or further dissolution.

• Solvent Evaporation: Accurately measure a known volume of the clear, saturated filtrate into a pre-weighed, dry container.

• Drying: Carefully evaporate the solvent under controlled conditions (e.g., in a vacuum oven at a temperature that does not degrade the dye) until a constant weight of the dried dye is achieved.

• Calculation: The solubility is calculated by dividing the mass of the dried CI Vat Green 1 by the volume of the solvent used.

Logical Workflow for Gravimetric Solubility Determination

Caption: Workflow for Gravimetric Determination of Solubility.

UV-Vis Spectrophotometry

This method relies on the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species.

Protocol:

• Preparation of Standard Solutions: Prepare a series of standard solutions of CI Vat Green 1 in the desired organic solvent with known concentrations. This may require a solvent in which the dye is more readily soluble for the initial stock solution, followed by dilution in the solvent of interest if solubility is low.

• Determination of Maximum Wavelength (λmax): Scan one of the standard solutions using a UV-Vis spectrophotometer to determine the wavelength of maximum absorbance (λmax).

• Generation of a Calibration Curve: Measure the absorbance of each standard solution at the λmax. Plot a graph of absorbance versus concentration. This should yield a linear relationship, and the equation of the line (y = mx + c) should be determined.

• Preparation of a Saturated Solution: Prepare a saturated solution of CI Vat Green 1 in the solvent of interest as described in the gravimetric method (steps 1 and 2).

• Measurement of Saturated Solution: After separating the undissolved solid, dilute a known volume of the saturated filtrate with the same solvent to bring the absorbance within the range of the calibration curve.

• Calculation of Solubility: Measure the absorbance of the diluted saturated solution at the λmax. Use the equation from the calibration curve to calculate the concentration of the diluted solution. Multiply this concentration by the dilution factor to determine the concentration of the original saturated solution, which represents the solubility.

References

• 1. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 2. Fabric Dyes Vat Brilliant Green FFB C.I. Vat Green 1 China Manufacturer [xcwydyes.com]
• 3. sdinternational.com [sdinternational.com]
• 4. worlddyevariety.com [worlddyevariety.com]

Spectroscopic Profile of C.I. Vat Green 1: A Technical Guide

Introduction

C.I. Vat Green 1, also known by its Colour Index number 59825, is a vat dye belonging to the violanthrone (B7798473) class of aromatic compounds.[1][2] Its chemical formula is C₃₆H₂₀O₄, and it has a molecular weight of approximately 516.54 g/mol .[2][3] This document provides a comprehensive overview of the spectroscopic data for C.I. Vat Green 1, focusing on Ultraviolet-Visible (UV-Vis) and Infrared (IR) spectroscopy. The information is intended for researchers, scientists, and professionals in drug development and related fields who require a detailed understanding of the spectroscopic properties of this compound.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectroscopic properties of C.I. Vat Green 1 are highly dependent on its redox state. In its oxidized, insoluble form, the dye exhibits a broad absorption band across the visible spectrum with no distinct absorption maxima. However, upon reduction to its water-soluble leuco form in an alkaline medium, a clear absorption peak emerges.

Quantitative UV-Vis Data

Form	Wavelength of Maximum Absorbance (λmax)	Solvent/Medium
Reduced (leuco) form	610 nm	Alkaline solution with sodium hydrosulphite

Experimental Protocol: UV-Vis Spectroscopy of the Leuco Form

The following protocol is based on the methodology described for the analysis of the reduced form of C.I. Vat Green 1.

• Instrumentation : A CINTRA 10 UV-visible spectrophotometer or equivalent is used for the analysis.

• Sample Preparation :

  • A stock solution of C.I. Vat Green 1 is prepared at a concentration of 0.05 g/L.

  • To achieve the reduced (leuco) form, the dye solution is treated with sodium hydroxide (B78521) and a reducing agent, sodium hydrosulphite. The concentrations of these reagents can be varied to study the reduction process.

• Measurement :

  • The absorbance spectra of the prepared solutions are recorded over a wavelength range of 400 to 700 nm.

  • A blank solution containing the solvent and reducing agents, without the dye, should be used for baseline correction.

Experimental Workflow: UV-Vis Analysis of C.I. Vat Green 1 (Leuco Form)

Caption: Workflow for UV-Vis spectroscopic analysis of the leuco form of C.I. Vat Green 1.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of C.I. Vat Green 1 has been recorded, and the data is available in the solid state.

Quantitative IR Data

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

The following is a general protocol for obtaining the FTIR spectrum of a solid dye sample using the KBr pellet technique, as indicated for C.I. Vat Green 1.[1]

• Instrumentation : A Bruker IFS 85 FTIR spectrometer or a similar instrument is used.[1]

• Sample Preparation (KBr Pellet Technique) :

  • Approximately 1-2 mg of the solid C.I. Vat Green 1 sample is finely ground using an agate mortar and pestle.

  • The ground sample is then thoroughly mixed with 100-200 mg of dry, IR-grade potassium bromide (KBr).

  • The mixture is placed into a pellet die and pressed under high pressure using a hydraulic press to form a transparent or semi-transparent pellet.

• Measurement :

  • A background spectrum of a pure KBr pellet is recorded.

  • The sample pellet is placed in the sample holder of the FTIR instrument, and the spectrum is recorded.

  • The final spectrum is presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

Experimental Workflow: FTIR Analysis of C.I. Vat Green 1 (Solid State)

Caption: Workflow for obtaining the FTIR spectrum of solid C.I. Vat Green 1 using the KBr pellet technique.

The spectroscopic data for C.I. Vat Green 1 reveals key characteristics of the dye in both its oxidized and reduced forms. The distinct UV-Vis absorption maximum of the leuco form at 610 nm provides a valuable analytical handle for quantitative studies. The IR spectrum, obtainable through standard solid-state techniques, offers a fingerprint for the molecular structure of the compound. The detailed experimental protocols and workflows provided in this guide serve as a practical resource for researchers and scientists working with this important vat dye.

References

• 1. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. C.I.Vat green 1 | 128-58-5 | FV41513 | Biosynth [biosynth.com]

An In-depth Technical Guide to the Electrochemical Properties of Dimethoxyviolanthrone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core electrochemical properties of dimethoxyviolanthrone, a significant derivative of the violanthrone (B7798473) core. Violanthrone and its derivatives are polycyclic aromatic hydrocarbons with extensive π-conjugated systems, making them compelling candidates for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic (OPV) cells.[1] The addition of functional groups, such as methoxy (B1213986) groups, allows for the fine-tuning of their electronic and physical properties. This document summarizes the available electrochemical data, details relevant experimental protocols, and visualizes key processes to support further research and development.

While direct and extensive electrochemical data for 16,17-dimethoxyviolanthrone is limited in publicly available literature, it is frequently cited as a more soluble precursor for the synthesis of 16,17-dihydroxyviolanthrone (B89487).[1] Therefore, the well-documented electrochemical behavior of the dihydroxy analogue provides a strong foundation for understanding the properties of dimethoxyviolanthrone.

Electrochemical Properties

The electrochemical behavior of violanthrone derivatives is dominated by the redox activity of the large, fused π-conjugated system. The core structure can undergo reversible oxidation and reduction processes. The substitution pattern on the violanthrone core significantly influences the redox potentials.

Redox Behavior of a Key Analogue: 16,17-Dihydroxyviolanthrone

Electrochemical studies of 16,17-dihydroxyviolanthrone reveal a quasi-reversible, two-electron oxidation process.[2] This process corresponds to the conversion of the dihydroxyviolanthrone to violanthrone-16,17-quinone.[2][3] The electrochemical parameters for this transformation are summarized in the table below.

Parameter	Value	Reference Electrode	Conditions	Source
Midpoint Potential (E1/2)	~ -0.4 V	Ferrocenium/Ferrocene (B1249389) (Fc+/Fc)	Dry Dimethylformamide (DMF) with 0.1 M TBAPF6	[2]
Peak Separation (ΔEp)	~ 70 mV	Fc+/Fc	Dry Dimethylformamide (DMF) with 0.1 M TBAPF6	[2]

Inferred Properties of 16,17-Dimethoxyviolanthrone

The methoxy groups in 16,17-dimethoxyviolanthrone are electron-donating, similar to hydroxyl groups. This electronic effect increases the electron density on the violanthrone core, which is expected to make the molecule easier to oxidize. Therefore, the oxidation potential of dimethoxyviolanthrone is anticipated to be slightly lower (less positive) than that of dihydroxyviolanthrone. The redox process is expected to be a reversible two-electron transfer, analogous to the dihydroxy derivative.

Property	Expected Behavior for 16,17-Dimethoxyviolanthrone
Redox Process	Reversible two-electron oxidation.
Oxidation Potential	Expected to be slightly lower (less positive) than 16,17-dihydroxyviolanthrone due to the electron-donating nature of the methoxy groups.
Reduction Potential	The electron-donating methoxy groups would likely make reduction more difficult (a more negative potential) compared to unsubstituted violanthrone.

Experimental Protocols

The characterization of the electrochemical properties of dimethoxyviolanthrone and its derivatives is primarily conducted using cyclic voltammetry (CV).

Cyclic Voltammetry Protocol for Violanthrone Derivatives

This protocol is based on the reported studies of 16,17-dihydroxyviolanthrone and is applicable for the characterization of dimethoxyviolanthrone.[4]

• Instrumentation: A standard three-electrode potentiostat system.[5]

  • Working Electrode: Glassy carbon or platinum electrode.

  • Reference Electrode: Silver/silver chloride (Ag/AgCl) or a ferrocenium/ferrocene (Fc+/Fc) internal standard.

  • Counter Electrode: Platinum wire or carbon rod.

• Electrolyte Solution:

  • Solvent: Dry, aprotic solvent such as dimethylformamide (DMF) or dichloromethane (B109758) (CH2Cl2).

  • Supporting Electrolyte: 0.1 M solution of a non-reactive salt, such as tetrabutylammonium (B224687) hexafluorophosphate (B91526) (TBAPF6) or tetrabutylammonium perchlorate (B79767) (TBAPClO4).

• Analyte Concentration: 1-5 mM solution of the violanthrone derivative.

• Procedure:

  • The electrolyte solution is purged with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen.

  • The initial and switching potentials are set to encompass the redox events of interest.

  • A series of cyclic voltammograms are recorded at various scan rates (e.g., 20, 50, 100, 200 mV/s) to investigate the reversibility and kinetics of the electron transfer process.[5]

  • If a stable internal reference is not used, a ferrocene standard is added at the end of the experiment to calibrate the potential values against the Fc+/Fc couple.

Visualizations

Experimental Workflow for Cyclic Voltammetry

Caption: Experimental workflow for cyclic voltammetry of dimethoxyviolanthrone.

Redox Mechanism of the Violanthrone Core

Caption: Generalized two-step redox mechanism for the violanthrone core.

Conclusion

Dimethoxyviolanthrone is a key derivative in the violanthrone family, valued for its solubility and as a precursor to other functional materials. While specific quantitative electrochemical data is not abundant, the well-studied behavior of its close analogue, 16,17-dihydroxyviolanthrone, provides a reliable framework for understanding its properties. Dimethoxyviolanthrone is expected to undergo a reversible two-electron oxidation at a potential slightly lower than its dihydroxy counterpart, owing to the electron-donating nature of the methoxy groups.

For researchers and professionals in drug development and materials science, the tunable electrochemical properties of violanthrone derivatives, including dimethoxyviolanthrone, offer significant opportunities. Further direct experimental investigation into the electrochemical kinetics and precise redox potentials of 16,17-dimethoxyviolanthrone would be highly valuable to fully exploit its potential in advanced applications.

References

• 1. 16,17-Dihydroxyviolanthrone (CAS 128-59-6) - Research Grade [benchchem.com]
• 2. Buy 16,17-Dihydroxyviolanthrone | 128-59-6 [smolecule.com]
• 3. Attempted characterisation of phenanthrene-4,5-quinone and electrochemical synthesis of violanthrone-16,17-quinone. How does the stability of bay quinones correlate with structural and electronic parameters? - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Cyclic voltammetry - Wikipedia [en.wikipedia.org]

In-Depth Technical Guide: Stability and Degradation Pathways of CI Vat Green 1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and degradation pathways of C.I. Vat Green 1 (also known as Jade Green, 16,17-dimethoxyviolanthrone). Understanding the stability of this complex vat dye is critical for its application in various fields, including textiles, and for assessing its environmental fate and potential toxicological implications. This document summarizes available quantitative data, details experimental protocols for stability testing, and elucidates the known degradation mechanisms through signaling pathway diagrams.

Core Stability Profile

C.I. Vat Green 1 is a derivative of benzanthrone (B145504) and is recognized for its excellent stability and fastness properties, which are characteristic of anthraquinone-based vat dyes.[1][2] It is a dark green solid that is insoluble in water.[3] The inherent stability of its large, conjugated aromatic system contributes to its high resistance to chemical and physical degradation.

General Chemical Stability

Vat dyes, in general, exhibit good resistance to alkalis and moderate to high resistance to oxidizing agents.[4] The stability in acidic conditions can vary depending on the specific dye.[4] The dyeing process itself involves a reversible reduction and oxidation process. The insoluble pigment form of the dye is chemically reduced to a soluble "leuco" form in an alkaline solution, which has an affinity for cellulosic fibers. Subsequently, the leuco form is oxidized back to the insoluble pigment within the fiber, resulting in high fastness.[5]

Quantitative Stability Data

Quantitative data on the stability of C.I. Vat Green 1 is primarily available in the form of fastness ratings from standardized textile testing. These ratings provide a semi-quantitative measure of the dye's resistance to various environmental and chemical stressors.

Stability Parameter	Test Method	Fading Rating	Staining Rating
Light Fastness	ISO 105-B02	7	-
Soaping (95°C)	ISO 105-C06 (similar)	4-5	5
Perspiration	-	4-5	5
Rubbing (Dry)	-	4-5	-
Rubbing (Wet)	-	4	-
Ironing	-	4-5	5
Chlorine Bleach	-	2-3	-
Oxygen Bleach	-	4-5	-
Mercerizing	-	4-5	4-5

Note: The ratings are based on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates better fastness.[1]

Degradation Pathways

The degradation of C.I. Vat Green 1 can be initiated by light (photodegradation), heat (thermal degradation), and chemical agents. The complex aromatic structure of the violanthrone (B7798473) core is the primary site of these degradation reactions.

Photodegradation

Vat Green 1 is susceptible to photodegradation upon exposure to light, particularly UV radiation. The degradation process is believed to follow pseudo-first-order kinetics, as indicated by linear plots of ln(C₀/C) versus time.

While specific degradation products of C.I. Vat Green 1 have not been extensively reported in the literature, the degradation of other complex aromatic dyes suggests that the photodegradation pathway likely involves the following steps:

• Excitation: The dye molecule absorbs photons, leading to an excited electronic state.

• Initiation of Radical Reactions: The excited dye molecule can react with oxygen to generate reactive oxygen species (ROS), such as singlet oxygen and hydroxyl radicals.

• Attack on the Chromophore: These highly reactive species attack the conjugated aromatic system of the violanthrone structure, leading to the cleavage of aromatic rings and the breakdown of the chromophore. This results in the fading of the color.

• Formation of Intermediates: A series of smaller aromatic and aliphatic intermediates are likely formed.

• Mineralization: Under ideal conditions, complete degradation can lead to the mineralization of the dye into carbon dioxide, water, and inorganic ions.

Figure 1: Proposed Photodegradation Pathway of CI Vat Green 1.

Thermal Degradation

Chemical Degradation

The chemical stability of C.I. Vat Green 1 is crucial for its application in dyeing processes and for understanding its persistence in the environment.

• Alkaline and Acidic Conditions: Vat dyes are generally stable in alkaline conditions, which are necessary for the dyeing process.[4] However, their stability in acidic conditions can be variable.[4] Strong acidic conditions could potentially lead to the hydrolysis of the methoxy (B1213986) groups.

• Oxidizing Agents: While generally resistant to oxidation in its pigment form, the leuco form of the dye is readily oxidized. Strong oxidizing agents, such as hypochlorite, can lead to the degradation of the dye. The degradation mechanism likely involves an electrophilic attack on the aromatic rings, leading to ring-opening and the formation of smaller, oxidized organic molecules.

Figure 2: Factors Leading to the Degradation of CI Vat Green 1.

Experimental Protocols

Detailed experimental protocols for assessing the stability of dyes like C.I. Vat Green 1 are outlined in international standards.

Light Fastness Testing (ISO 105-B02)

This standard specifies a method for determining the resistance of the color of textiles to the action of an artificial light source representative of natural daylight (xenon arc lamp).[4][6][7]

• Apparatus: A xenon arc fading lamp test apparatus equipped with an air-cooled or water-cooled xenon lamp. The apparatus should have filters to ensure the spectral power distribution of the light source is similar to daylight (D65). It should also allow for the control of temperature and humidity.[6]

• Procedure:

  • A specimen of the textile dyed with C.I. Vat Green 1 is prepared.

  • Blue wool references (a set of eight standardized dyed wool fabrics with known light fastness) are also prepared.

  • The specimen and the blue wool references are exposed simultaneously to the light from the xenon arc lamp under specified conditions of temperature and humidity.[7]

  • The exposure is continued until a specified change in color of the specimen or the blue wool references is observed.

  • The light fastness of the specimen is assessed by comparing the change in its color with the change in color of the blue wool references. The light fastness is rated on a scale of 1 (very low) to 8 (very high).[1]

Wash Fastness Testing (ISO 105-C06)

This standard specifies methods for determining the resistance of the color of textiles to domestic and commercial laundering procedures.[8][9][10]

• Apparatus: A suitable washing fastness tester (e.g., a launder-ometer) with stainless steel containers and balls.[8]

• Reagents: A standard soap solution or a reference detergent solution, sodium carbonate, and a multifibre adjacent fabric (containing strips of different common textile fibers).[11]

• Procedure:

  • A specimen of the textile dyed with C.I. Vat Green 1 is prepared and stitched together with a piece of multifibre adjacent fabric.[10]

  • The composite specimen is placed in a stainless steel container with the test solution and stainless steel balls (to provide mechanical action).

  • The container is then agitated in the washing fastness tester for a specified time and at a specified temperature (e.g., 40°C, 50°C, 60°C, or 95°C).[8]

  • After the washing cycle, the specimen is rinsed and dried.

  • The change in color of the specimen (fading) and the degree of staining on each of the fiber strips of the multifibre adjacent fabric are assessed using grey scales. The results are rated on a scale of 1 (poor) to 5 (excellent).[1]

Figure 3: General Workflow for Stability Testing of CI Vat Green 1.

Conclusion

C.I. Vat Green 1 demonstrates high stability, particularly in terms of light and wash fastness, which is consistent with its chemical structure as a violanthrone derivative. While quantitative data from standardized fastness tests confirm its robustness for textile applications, a detailed understanding of its degradation pathways, especially the identification of specific degradation products, requires further investigation using advanced analytical techniques such as mass spectrometry. The provided experimental protocols based on ISO standards offer a framework for systematic stability assessment. A deeper knowledge of the degradation mechanisms is essential for predicting the long-term behavior of this dye, assessing its environmental impact, and developing more sustainable dyeing technologies.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. medkoo.com [medkoo.com]
• 3. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ISO 105-B02 | Q-Lab [q-lab.com]
• 5. researchgate.net [researchgate.net]
• 6. ISO 105-B02 Colour fastness test for textiles -Bench-top Xenon Test Chamber [sonacme.com]
• 7. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 8. ISO 105 C06 Color Fastness to Washing Test Method [darongtester.com]
• 9. ISO 105 C06 Washing Fastness Tester Guide [gester-instruments.com]
• 10. textilelearner.net [textilelearner.net]
• 11. chiuvention.com [chiuvention.com]

An In-depth Technical Guide to the Health and Safety of C.I. Vat Green 1

For Researchers, Scientists, and Drug Development Professionals

C.I. Vat Green 1 (CAS No. 128-58-5), also known as Jade Green or Indanthren Brilliant Green B, is an anthraquinone (B42736) derivative used as a vat dye. [1][2]While primarily used in the textile industry for its excellent fastness, its presence in research and development environments necessitates a thorough understanding of its health and safety profile. [3][4]This guide synthesizes available toxicological data, outlines safe handling procedures, and provides emergency response protocols.

Hazard Identification and Classification

C.I. Vat Green 1 is generally presented as a dark green powder that is insoluble in water. [2][5]According to aggregated data from notifications to the European Chemicals Agency (ECHA), the substance is not consistently classified as hazardous. However, a significant portion of notifications (59.1%) indicate that it causes serious eye irritation (H319) . [6]Some safety data sheets also note that it may cause respiratory and skin irritation. [5]It is crucial to note that for many toxicological endpoints, the properties of the substance have not been thoroughly investigated. [5][7] GHS Hazard Statements:

• H319: Causes serious eye irritation (Warning) [6]

Toxicological Data

Quantitative toxicological data for C.I. Vat Green 1 is limited. The available data points primarily to acute and ecotoxicological effects. No data is readily available for carcinogenicity, mutagenicity, or reproductive toxicity, with safety data sheets noting it is not listed as a carcinogen by IARC, ACGIH, NTP, or OSHA. [5][7]

Endpoint	Test Species	Route	Value	Reference
Acute Toxicity	Rat	Intraperitoneal	LD50: 2600 mg/kg	[6]
Aquatic Toxicity	Fathead Minnow (Pimephales promelas)	-	TL50: >180 mg/L (24, 48, & 96 hr)	[6]

| Inhibition of Respiration Rate | Aerobic Wastewater Bacteria | - | IC50: >100 mg/L | [6]|

Table 1: Summary of Quantitative Toxicological Data

LD50: Lethal Dose, 50%. TL50: Tolerance Limit, 50%. IC50: Inhibitory Concentration, 50%.

At lethal intraperitoneal doses in rats, observed effects included depressed activity and ataxia. [6]

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of C.I. Vat Green 1 are not published in readily accessible literature. The available data references studies conducted in the 1970s and 1980s. [6]However, modern toxicological assessments would typically follow standardized guidelines from organizations like the Organisation for Economic Co-operation and Development (OECD).

Example of a Standard Protocol (OECD 405: Acute Eye Irritation/Corrosion):

This protocol is relevant given the H319 classification for C.I. Vat Green 1.

• Objective: To determine the potential for a test substance to produce irritation or corrosion when applied to the eye.

• Test System: Typically, the albino rabbit is used. A single animal is used in a tiered testing strategy.

• Procedure:

  • A small, measured amount of the test substance (e.g., 0.1 mL of liquid or 0.1 g of a solid) is placed in the conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a control.

  • The eyes are examined for ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) at specific intervals after application (e.g., 1, 24, 48, and 72 hours).

  • Scores are assigned for each effect at each time point.

• Evaluation: The description and scoring of the lesions are used to classify the substance. A substance is considered an irritant to the eyes (Category 2, equivalent to H319) if it produces, in at least 2 of 3 tested animals, a positive response of:

  • Corneal opacity ≥ 1

  • Iritis ≥ 1

  • Conjunctival redness ≥ 2

  • Conjunctival chemosis ≥ 2

The workflow for such an experiment is visualized below.

References

• 1. Vat Green 1 - Wikipedia [en.wikipedia.org]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Page loading... [guidechem.com]
• 5. cncolorchem.com [cncolorchem.com]
• 6. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. capotchem.cn [capotchem.cn]

Historical development of violanthrone vat dyes

An In-depth Technical Guide to the Historical Development of Violanthrone (B7798473) Vat Dyes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Violanthrone, a complex polycyclic aromatic ketone, and its derivatives represent a significant class of vat dyes known for their exceptional fastness properties. This technical guide delves into the historical development, synthesis, and application of violanthrone vat dyes, providing detailed experimental protocols and quantitative data for researchers and professionals in dye chemistry and material science.

Historical Development

The journey of violanthrone dyes is intrinsically linked to the broader history of synthetic vat dyes. A pivotal moment in this history was the synthesis of Indanthrene Blue in 1901 by René Bohn, a chemist at Badische Anilin und Soda Fabrik (BASF).[1] This discovery marked the advent of anthraquinone-based vat dyes, setting a new standard for color fastness in the textile industry.

Violanthrone, also known as dibenzanthrone (B1683561) or C.I. Vat Blue 20, was first synthesized by the coupling of two molecules of benzanthrone (B145504).[2] Benzanthrone itself is a key intermediate, synthesized from anthraquinone (B42736). The development of various halogenated and other derivatives of violanthrone further expanded the color palette and improved the application properties of this class of dyes.

Chemical Synthesis

The primary route for the synthesis of violanthrone involves the alkaline fusion of benzanthrone. This process has been refined over the years to improve yield and purity.

Synthesis of Benzanthrone

Benzanthrone is prepared by the reaction of anthraquinone with glycerol (B35011) in the presence of a reducing agent and a dehydrating agent.

Experimental Protocol: Synthesis of Benzanthrone

Reagents:

• Anthraquinone

• Glycerol

• Iron powder (reducing agent)

• Sulfuric acid (concentrated, dehydrating agent)

Procedure:

• A mixture of anthraquinone and iron powder is added to concentrated sulfuric acid.

• Glycerol is slowly added to the mixture while maintaining the temperature between 120-160°C.

• The reaction is carried out for several hours until completion.

• The reaction mixture is then cooled and poured into water to precipitate the crude benzanthrone.

• The precipitate is filtered, washed with water until neutral, and dried.

• Purification can be achieved by recrystallization from a suitable solvent like chlorobenzene.

Synthesis of Violanthrone (C.I. Vat Blue 20)

Violanthrone is synthesized by the oxidative coupling of two benzanthrone molecules in an alkaline medium at high temperatures.

Experimental Protocol: Alkaline Fusion of Benzanthrone

Reagents:

• Benzanthrone

• Potassium hydroxide (B78521) (or a mixture of potassium hydroxide and sodium hydroxide)

• An oxidizing agent (e.g., sodium nitrate, potassium chlorate)

• A high-boiling point inert solvent (e.g., nitrobenzene, trichlorobenzene) - optional

Procedure:

• A mixture of benzanthrone and potassium hydroxide is heated to a molten state, typically between 200-240°C.[3]

• An oxidizing agent is added portion-wise to the molten mixture.

• The reaction is maintained at this high temperature for a specific duration to facilitate the oxidative coupling.

• After the reaction is complete, the mixture is cooled and treated with water.

• The crude violanthrone precipitates and is collected by filtration.

• The filter cake is washed with hot water until neutral and then dried.

• Purification can be achieved by a process called "vatting," where the crude dye is reduced to its soluble leuco form with an alkaline sodium dithionite (B78146) solution, filtered to remove insoluble impurities, and then re-oxidized by bubbling air through the filtrate to precipitate the purified violanthrone.[3]

Synthesis of Halogenated Violanthrone Derivatives

Halogenation of the violanthrone molecule leads to derivatives with altered shades and improved fastness properties.

Experimental Protocol: Synthesis of a Brominated Violanthrone Derivative

Reagents:

• Violanthrone (Dibenzanthrone)

• Chlorosulfonic acid

• Sulfuric acid (75%)

• Sulfur

• Bromine

Procedure:

• Violanthrone is dissolved in a mixture of chlorosulfonic acid and sulfuric acid at 15-20°C.

• Sulfur is added to the mixture, followed by the dropwise addition of bromine over 30 minutes at room temperature.

• The reaction mixture is then heated to 80°C and stirred for 14 hours.

• After cooling, the mixture is poured onto ice-water to precipitate the halogenated dibenzanthrone.

• The product is filtered, washed until neutral, and dried.

The Vatting Process

Vat dyes, including violanthrone, are insoluble in water and require a chemical reduction process, known as "vatting," to be converted into a water-soluble "leuco" form that can be absorbed by textile fibers.

Experimental Protocol: Vat Dyeing of Cotton with Violanthrone (C.I. Vat Blue 20)

Materials:

• Violanthrone (C.I. Vat Blue 20) dye powder

• Cotton fabric

• Sodium hydroxide (NaOH)

• Sodium dithionite (Na₂S₂O₄, also known as sodium hydrosulfite)

• An oxidizing agent (e.g., hydrogen peroxide or sodium perborate) - optional

• Detergent

Procedure:

• Preparation of the Vatted Dye Solution:

  • The violanthrone dye powder is pasted with a small amount of water to ensure it is well dispersed.

  • In a separate container, a solution of sodium hydroxide and sodium dithionite is prepared in water. The typical reduction temperature for C.I. Vat Blue 20 is 50-60°C.[4]

  • The dye paste is added to the alkaline reducing solution. The color of the solution will change as the insoluble dye is reduced to its soluble leuco form (a violet color for C.I. Vat Blue 20).[4][5]

• Dyeing:

  • The cotton fabric is immersed in the vatted dye solution. To prevent premature oxidation, the fabric should be kept submerged.

  • The dyeing is typically carried out for 30-60 minutes at the recommended temperature.

• Oxidation:

  • The dyed fabric is removed from the dye bath and exposed to air, allowing atmospheric oxygen to re-oxidize the leuco dye back to its insoluble pigment form within the fibers.

  • Alternatively, for a more controlled and rapid oxidation, the fabric can be treated in a bath containing an oxidizing agent like hydrogen peroxide or sodium perborate.

• Soaping:

  • The fabric is then washed in a hot detergent solution. This step, known as soaping, is crucial for removing any loose dye particles from the surface, developing the true shade, and improving the overall fastness properties of the dyeing.

• Rinsing and Drying:

  • The fabric is thoroughly rinsed with water and then dried.

Quantitative Data

The fastness properties of vat dyes are a key indicator of their performance. These are typically evaluated on a standardized scale.

Table 1: Fastness Properties of C.I. Vat Blue 20

Property	Test Method	Rating
Light Fastness	ISO 105-B02 (Xenon arc)	7-8[5][6]
Washing Fastness	ISO 105-C06	4-5 (Change in color), 4-5 (Staining)
Rubbing Fastness	ISO 105-X12	4 (Dry), 3 (Wet)
Perspiration Fastness	ISO 105-E04	4-5 (Acidic), 4-5 (Alkaline)
Hypochlorite Bleaching	ISO 105-N01	4
Peroxide Bleaching	ISO 105-N02	4-5

Note: Fastness ratings are typically on a scale of 1 to 5 for washing, rubbing, and perspiration, and 1 to 8 for lightfastness, with higher numbers indicating better fastness.

Experimental Protocols for Fastness Testing

Lightfastness Testing (Based on ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light source representative of natural daylight.

Apparatus:

• Xenon arc lamp fading apparatus

• Blue wool standards (a set of eight graded blue wool fabrics)

• Grey scale for assessing change in color

Procedure:

• A specimen of the dyed fabric is exposed to the light from a xenon arc lamp under specified conditions of temperature and humidity.

• Simultaneously, the set of blue wool standards is exposed under the same conditions.

• The exposure is continued until a specified change in the color of the test specimen or the blue wool standards is observed.

• The lightfastness of the specimen is assessed by comparing the change in its color with that of the blue wool standards. The lightfastness rating is the number of the blue wool standard that shows a similar degree of fading.

Wash Fastness Testing (Based on ISO 105-C06)

This test is designed to determine the resistance of the color of textiles to domestic or commercial laundering procedures.

Apparatus:

• Launder-Ometer or similar apparatus for providing controlled conditions of mechanical agitation and temperature.

• Stainless steel balls for abrasive action.

• Multifibre adjacent fabric (containing strips of different common fibers).

• Grey scale for assessing change in color and staining.

Procedure:

• A specimen of the dyed fabric is stitched together with a piece of multifibre adjacent fabric.[7]

• The composite specimen is placed in a stainless steel container with a specified volume of soap solution and a specified number of stainless steel balls.[8][9]

• The container is then agitated in the Launder-Ometer at a specified temperature and for a specified time (e.g., 60°C for 30 minutes for test C2S).[9]

• After the washing cycle, the specimen is rinsed and dried.

• The change in color of the dyed specimen and the degree of staining on each of the fiber strips in the multifibre fabric are assessed using the respective grey scales.[7]

Signaling Pathways and Workflows

Synthesis of Violanthrone from Benzanthrone

Caption: Synthesis of Violanthrone via Alkaline Fusion of Benzanthrone.

Vat Dyeing Workflow

Caption: General Workflow for the Vat Dyeing Process.

Mechanism of Vatting and Oxidation

Caption: Reversible Reduction-Oxidation of Violanthrone.

References

• 1. Rene Bohn, German chemist, early 20th century. | Science & Society Picture Library [scienceandsociety.co.uk]
• 2. Violanthrone - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Vat Blue 20 - Vat Dark Blue BO - Vat Deep Blue BO from Emperor Chem [emperordye.com]
• 5. VAT BLUE 20|CAS NO.116-71-2 [chinainterdyes.com]
• 6. Vat blue 20 TDS|Vat blue 20 from Chinese supplier and producer - VAT BLUE DYES - Enoch dye [enochdye.com]
• 7. textilelearner.net [textilelearner.net]
• 8. ISO 105 C06 Color Fastness to Washing Test Method [darongtester.com]
• 9. Working Procedure of Color Fastness to Wash (ISO 105 C06). - Textile Education Blogs [diantextile.blogspot.com]

An In-depth Technical Guide to the Chemical Properties of C.I. Vat Green 1 Leuco Form

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of the leuco form of C.I. Vat Green 1 (C.I. 59825). C.I. Vat Green 1, a violanthrone-based dye, is a water-insoluble pigment. For its application in dyeing and other solution-based processes, it must be converted into its transient, soluble, reduced state, known as the leuco form. This document details the chemical transformation, properties, stability, and the experimental protocols necessary for its preparation and analysis.

Chemical Identity and Transformation

C.I. Vat Green 1 is a complex organic molecule with the chemical formula C₃₆H₂₀O₄ and a molecular weight of 516.54 g/mol .[1][2] Its application is predicated on a reversible redox reaction. The insoluble parent dye is chemically reduced in an alkaline medium to form a water-soluble alkali metal salt of the leuco dye.[3][4] This process is colloquially known as "vatting."[5] Subsequent exposure to an oxidant, typically atmospheric oxygen, regenerates the original insoluble pigment.[6]

The alkaline leuco form of C.I. Vat Green 1 is characterized by a distinct blue color, which is in sharp contrast to the brilliant green of the parent pigment.[1][6] In an acidic medium, the leuco body appears brilliant red.[1][6]

Physicochemical Properties

The conversion to the leuco form drastically alters the dye's physical and chemical properties, most notably its solubility. The properties of the parent dye and its leuco form are summarized below.

General Properties

Property	C.I. Vat Green 1 (Parent Dye)	C.I. Vat Green 1 (Alkaline Leuco Form)
C.I. Name	Vat Green 1 (59825)	-
CAS Number	128-58-5[1]	Not applicable (transient species)
Appearance	Dark green powder[6]	Blue solution[6]
Chemical State	Oxidized (Violanthrone)	Reduced (Hydroquinone form)
Water Solubility	Insoluble[1]	Soluble (as alkali metal salt)[3]

Solubility Profile

The parent C.I. Vat Green 1 is insoluble in water, ethanol, chloroform, and toluene.[1] It exhibits slight solubility in heated acetone, o-chlorophenol, nitrobenzene, and pyridine, and is soluble in hot tetrahydronaphthalene.[1][6]

Stability of the Leuco Form

The leuco form of C.I. Vat Green 1 is inherently unstable and susceptible to degradation and reversion to the insoluble pigment. Its stability is critically influenced by several factors:

Factor	Condition	Stability Level	Rationale
Atmosphere	Inert (Nitrogen, Argon)	High	Prevents rapid oxidation back to the insoluble parent dye.[5]
Air (Oxygen)	Low	The leuco form is readily oxidized by atmospheric oxygen, leading to precipitation.[5]
pH	Alkaline (pH > 8)	High	Maintains the ionized, soluble state of the reduced form.[5]
Neutral or Acidic	Low	Can lead to precipitation and color changes (to brilliant red in acid).[1][5]
Light	Dark (Amber vial)	High	Protects against photodegradation of the chromophore.[5]
Ambient or UV Light	Low to Very Low	Exposure to light, especially UV, can accelerate degradation.[5]
Temperature	Refrigerated (2-8°C)	High	Slows the rates of both oxidation and chemical degradation.[5]
Elevated (>40°C)	Low	Significantly accelerates degradation and oxidation processes.[5]

Experimental Protocols

Protocol for Reduction of C.I. Vat Green 1 (Vatting)

This protocol describes the laboratory-scale conversion of C.I. Vat Green 1 to its soluble leuco form using the most common reducing agent, sodium dithionite (B78146) (hydrosulfite).

Materials:

• C.I. Vat Green 1 powder

• Sodium hydroxide (B78521) (NaOH)

• Sodium dithionite (Na₂S₂O₄, also known as sodium hydrosulfite)

• Deionized water

• Nitrogen or Argon gas source (optional, for stability studies)

• Beaker, magnetic stirrer, and hot plate

Procedure:

• Dispersion: Prepare a dispersion of C.I. Vat Green 1 powder (e.g., 0.05 g/L) in warm (45-50°C) deionized water. Stir vigorously for 10-15 minutes to ensure uniform wetting.[8]

• Alkalinization: While stirring, add a solution of sodium hydroxide to raise the pH to a strongly alkaline state (typically pH 11-13).[8]

• Reduction: Gently warm the alkaline dispersion to the target reduction temperature of 50-60°C.[6]

• Addition of Reducing Agent: Carefully add solid sodium dithionite in small portions. The required amount depends on the dye concentration and the desired redox potential.

• Observation: Continue stirring at 50-60°C. The reaction is typically complete within 15-45 minutes.[6][8] Successful formation of the leuco form is indicated by a complete color change from a green suspension to a clear blue solution.[6]

• Handling: For subsequent experiments, the leuco solution should be used promptly or kept under an inert atmosphere to prevent re-oxidation.[5]

Protocol for Characterization by UV-Visible Spectrophotometry

UV-Visible spectroscopy is a primary method for confirming the formation of the leuco dye and for quantitative analysis.[8]

Procedure:

• Sampling: During the reduction reaction, withdraw aliquots at different time intervals.

• Dilution: Immediately dilute the sample in an oxygen-free, alkaline solution to prevent oxidation and to bring the absorbance within the linear range of the spectrophotometer.

• Spectral Measurement: Record the absorbance spectrum, typically between 400 and 700 nm.

• Analysis: Monitor the reaction by observing the appearance of the characteristic absorbance peak of the leuco form. One study identified an absorbance peak for the fully reduced leuco form at 610 nm, which is absent in the spectrum of the insoluble parent dye suspension.

• Quantitative Analysis: For concentration determination, a calibration curve must be constructed using solutions of the fully reduced dye of known concentrations. Derivative spectrophotometry can be employed to minimize spectral interference caused by light scattering from any residual insoluble particles.

Summary

The leuco form of C.I. Vat Green 1 is a critical, yet unstable, intermediate that enables the application of this otherwise insoluble pigment. Its formation via alkaline reduction results in a soluble, blue-colored species whose chemical properties are markedly different from the parent dye. Understanding the factors that govern its stability—namely, exclusion of oxygen, maintenance of high pH, and protection from light and heat—is paramount for its successful use in research and development. The experimental protocols provided herein offer a foundation for the controlled synthesis and analysis of this important chemical entity.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. C.I.Vat green 1 | 128-58-5 | FV41513 | Biosynth [biosynth.com]
• 3. static.fibre2fashion.com [static.fibre2fashion.com]
• 4. Dayglo Color Corporation [dayglo.in]
• 5. benchchem.com [benchchem.com]
• 6. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Chromophore of C.I. Vat Green 1

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the chromophoric system of C.I. Vat Green 1 (C.I. 59825), a significant dye in the violanthrone (B7798473) class. The document elucidates the chemical structure, spectrochemical properties, and the pivotal reduction-oxidation mechanism that governs its function as a vat dye. Detailed experimental protocols for spectroscopic analysis are provided, alongside a discussion of the limited but emerging biological relevance of the violanthrone core, which may be of interest to the drug development community. All quantitative data is summarized for clarity, and key processes are visualized using logical diagrams.

Introduction to C.I. Vat Green 1

C.I. Vat Green 1 is a synthetic vat dye recognized for its brilliant green hue and excellent fastness properties on cellulosic fibers[1][2]. Chemically, it is identified as 16,17-Dimethoxydinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione[3]. Its core structure is based on violanthrone, a large, planar polycyclic aromatic hydrocarbon, which forms the fundamental chromophore of this dye class[1].

As a vat dye, C.I. Vat Green 1 is water-insoluble in its oxidized pigmentary form. Its application in dyeing necessitates a chemical reduction process, known as "vatting," which converts the molecule into its water-soluble "leuco" form. This soluble form has an affinity for textile fibers. Subsequent oxidation regenerates the insoluble form, trapping the dye within the fiber matrix[4]. This redox mechanism is central to its function and its chromophoric properties.

The Violanthrone Chromophore

The color of C.I. Vat Green 1 is a direct consequence of its extensive π-conjugated system. The violanthrone skeleton consists of nine fused benzene (B151609) rings, creating a large, delocalized electron network. This extended conjugation lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), pushing the molecule's primary electronic absorption into the visible region of the electromagnetic spectrum[5].

The parent violanthrone molecule exhibits absorption in the visible range, with a reported absorption maximum around 580 nm[6]. The addition of two methoxy (B1213986) groups at the 16 and 17 positions to form C.I. Vat Green 1 acts as an auxochromic modification. These electron-donating groups can further influence the electronic structure of the chromophore, typically causing a bathochromic (red) shift in the absorption spectrum.

Quantitative Spectroscopic Data

The spectroscopic properties of C.I. Vat Green 1 are fundamentally tied to its oxidation state. The insolubility of the oxidized form makes solution-state analysis challenging, often resulting in broad, ill-defined spectra due to light scattering. In contrast, the reduced leuco form is soluble in alkaline solutions and provides a distinct spectrum.

Form	Parameter	Value	Notes
Leuco (Reduced) Form	λmax (Absorption)	610 nm	In alkaline solution. This is the primary absorption peak responsible for the blue color of the leuco dye solution.
Dihydroviolanthrone (Reduced Form)	Emission Range	560 - 600 nm	Strongly fluorescent. This is the reduced form of the parent violanthrone[7].
Dihydroviolanthrone (Reduced Form)	Fluorescence Quantum Yield (Φf)	0.6 - 1.0	Indicates very high fluorescence efficiency of the reduced core structure[7].
Parent Violanthrone (Oxidized)	Fluorescence Quantum Yield (Φf)	0.01	Very low fluorescence, indicating that the oxidized core is not a strong emitter[7].
Violanthrone Derivative (Ester, Oxidized)	Fluorescence Quantum Yield (Φf)	0.2	Shows that substitution can influence the fluorescence properties of the oxidized form[7].

Experimental Protocols

The following protocols are derived from standard methodologies for the analysis of vat dyes and violanthrone derivatives.

UV-Visible Spectroscopy of the Leuco Form

This method is used to obtain the absorption spectrum of the water-soluble, reduced form of C.I. Vat Green 1.

Materials and Reagents:

• C.I. Vat Green 1 powder

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (sodium dithionite, Na₂S₂O₄)

• Deionized water

• Nitrogen gas (optional)

• UV-Vis Spectrophotometer

• Cuvettes

• Volumetric flasks and pipettes

Procedure:

• Preparation of the Alkaline Reducing Solution: In a volumetric flask, prepare a fresh solution of 1-2% (w/v) sodium hydrosulfite in 0.1 M aqueous sodium hydroxide.

• Vatting Process:

  • Accurately weigh a small amount (e.g., 1-5 mg) of C.I. Vat Green 1 powder and place it in a sealed vial.

  • Add a small volume of the alkaline reducing solution. To prevent premature re-oxidation by atmospheric oxygen, the headspace of the vial can be purged with nitrogen gas.

  • Gently heat the mixture to approximately 50-60°C and stir until the green, insoluble dye is fully converted to its soluble, blue-colored leuco form.

• Spectroscopic Measurement:

  • Calibrate the UV-Vis spectrophotometer using the alkaline reducing solution as a blank.

  • Dilute the prepared leuco dye solution with the blank solution to an appropriate concentration, ensuring the maximum absorbance falls within the linear range of the instrument (typically 0.1 - 1.0 AU).

  • Record the absorption spectrum across the visible range (e.g., 400-800 nm).

  • Identify the wavelength of maximum absorbance (λmax).

Fluorescence Spectroscopy

This protocol outlines the measurement of the emission spectrum and the relative quantum yield of violanthrone derivatives.

Materials and Reagents:

• Sample (e.g., C.I. Vat Green 1 or derivative)

• Appropriate solvent (e.g., toluene, dimethylformamide)

• Fluorescence standard with a known quantum yield (e.g., Rhodamine 6G)

• Fluorometer

• UV-Vis Spectrophotometer

Procedure:

• Sample Preparation: Prepare a series of dilute solutions of both the test sample and the fluorescence standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Absorption Spectra: Record the UV-Vis absorption spectra for all prepared solutions.

• Emission Spectra:

  • Set the excitation wavelength of the fluorometer to a wavelength where both the sample and the standard absorb.

  • Record the fluorescence emission spectrum for each solution, ensuring identical instrument parameters (e.g., slit widths).

• Quantum Yield Calculation (Comparative Method):

  • Integrate the area under the emission curves for both the test sample and the standard.

  • The fluorescence quantum yield (Φ_x) of the test sample is calculated using the following equation:

    Φ_x = Φ_s * (I_x / I_s) * (A_s / A_x) * (n_x² / n_s²)

    where:

    • Φ_s is the quantum yield of the standard.

    • I is the integrated fluorescence intensity.

    • A is the absorbance at the excitation wavelength.

    • n is the refractive index of the solvent.

    • Subscripts 'x' and 's' refer to the test sample and the standard, respectively.

Visualizations of Key Processes

Chemical Structures

Caption: Redox transformation of C.I. Vat Green 1 between its insoluble and soluble forms.

Experimental Workflow for UV-Vis Spectroscopy

Caption: Step-by-step workflow for obtaining the absorption spectrum of the leuco dye.

Relevance to Drug Development

While C.I. Vat Green 1 is primarily an industrial dye, its core violanthrone structure and related benzanthrone (B145504) derivatives are being explored in contexts relevant to biomedical science. It is important to note that direct applications of C.I. Vat Green 1 in drug development are not established. However, the following points may be of interest to researchers in this field:

• Photodynamic Therapy (PDT): The large, aromatic structure of violanthrone is characteristic of some photosensitizers used in PDT. Photosensitizers are compounds that can be excited by light to produce reactive oxygen species (ROS), which can induce localized cell death. While violanthrone itself is not a primary candidate, related azabenzanthrone derivatives have been designed and synthesized for PDT, demonstrating significant photo-induced cytotoxicity in cancer cell lines[8]. This suggests that the broader benzanthrone/violanthrone scaffold could be a starting point for the development of new photosensitizers.

• Photocatalytic Activity: Some reports suggest that C.I. Vat Green 1 possesses photocatalytic activity. This property is central to PDT and also has applications in other areas, such as environmental remediation. The mechanism involves the dye absorbing light and facilitating chemical reactions, such as the generation of radicals[9].

• Interaction with Immune Cells: There is a tentative mention in some literature of C.I. Vat Green 1 reacting with polymorphonuclear leukocytes to produce free radicals. While specific studies on this interaction are lacking, it is known that various molecules can interact with and activate immune cells. For instance, other dyes like indocyanine green have been investigated for their potential to label and interact with immune cells, although with limited success in vivo[10][11][12]. Any potential interaction of violanthrone derivatives with immune cells would be a critical consideration in the development of therapeutic agents to understand both efficacy and potential immunotoxicity.

Given the current evidence, the relevance of C.I. Vat Green 1 to drug development is speculative and pertains more to the general class of violanthrone and benzanthrone compounds rather than the specific dye itself. Further research would be required to explore any therapeutic potential.

Conclusion

The chromophore of C.I. Vat Green 1 is a substituted violanthrone core, a large polycyclic aromatic system responsible for its strong light absorption and color. Its identity as a vat dye is defined by the reversible reduction to a soluble, blue-colored leuco form (λmax = 610 nm), which is strongly fluorescent, and subsequent oxidation back to the insoluble green pigment. While quantitative photophysical data for C.I. Vat Green 1 is sparse, analysis of its parent compound and other derivatives provides valuable insight into its expected properties. The connection to drug development is currently indirect, though the general structural class has been noted in the context of photosensitizers for photodynamic therapy. This guide provides a foundational understanding of the core principles governing the chromophore of C.I. Vat Green 1 for researchers in both materials and life sciences.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 3. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Properties of 16,17-disubstituted dihydroviolanthrones formed by reaction of violanthrones with photogenerated radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Red-emissive azabenzanthrone derivatives for photodynamic therapy irradiated with ultralow light power density and two-photon imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Intravenous indocyanine green dye is insufficient for robust immune cell labelling in the human retina - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Intravenous indocyanine green dye is insufficient for robust immune cell labelling in the human retina | PLOS One [journals.plos.org]

Protocols & Analytical Methods

Application Notes and Protocols for Dyeing Cellulosic Fibers with CI Vat Green 1

Introduction

CI Vat Green 1 (CI 59825), also known as Vat Brilliant Green FFB, is a vat dye prized for its excellent overall fastness properties when applied to cellulosic fibers such as cotton, linen, and viscose.[1] Like other vat dyes, it is insoluble in water and requires a two-step dyeing process known as "vatting".[1][2][3] This process involves an initial chemical reduction in an alkaline solution to form a water-soluble "leuco" compound, which has an affinity for the fiber.[2][4][5] Following absorption by the fiber, the leuco form is re-oxidized to the original insoluble pigment, trapping it within the fiber matrix.[1][2][6] This entrapment results in superior wash, light, and chlorine fastness, making it an ideal choice for textiles that require high durability, such as uniforms, workwear, and hotel linens.[1][2][7]

These application notes provide a comprehensive protocol for the exhaust dyeing of cellulosic fibers with CI Vat Green 1 on a laboratory scale. It is intended for researchers, scientists, and textile chemists.

Physicochemical Properties of CI Vat Green 1

Property	Description
CI Name	Vat Green 1
CI Number	59825
CAS Number	128-58-5
Molecular Formula	C₃₆H₂₀O₄
Molecular Weight	516.54 g/mol [8][9]
Appearance	Dark green powder[6][8][10]
Solubility	Insoluble in water, ethanol, chloroform, and toluene.[8][9][10]
Leuco Form Color (Alkaline)	Blue[8][9][10]
Leuco Form Color (Acidic)	Bright Red[8][10]

Experimental Protocol: Exhaust Dyeing of Cotton Fabric

This protocol details the methodology for dyeing a 10 g sample of scoured and bleached cotton fabric. All percentages are based on the weight of fabric (% owf), and the liquor ratio (LR) is 20:1.

Materials and Equipment:

• CI Vat Green 1 dye

• Sodium Hydroxide (NaOH)

• Sodium Hydrosulfite (Na₂S₂O₄) - Reducing Agent

• Hydrogen Peroxide (H₂O₂) or Sodium Perborate (NaBO₃) - Oxidizing Agent

• Non-ionic soap

• Sodium Carbonate (Na₂CO₃)

• Glacial Acetic Acid

• Scoured and bleached cotton fabric

• Laboratory dyeing apparatus (e.g., beaker dyeing machine)

• Beakers, graduated cylinders, and pipettes

• Stirring rods

• pH meter

• Heating plate with magnetic stirrer

• Deionized water

1. Pre-treatment of Cellulosic Fiber:

Ensure the cotton fabric is thoroughly scoured and bleached to remove natural impurities like waxes, pectins, and motes. This ensures uniform wetting and dye uptake. The fabric should be wetted out in deionized water before introducing it to the dyebath.

2. Dyebath Preparation and Reduction (Vatting):

The insoluble vat dye is converted into its soluble leuco form in this step.

• Step 2.1: In a beaker, prepare a stock solution of the dye. For a 1% shade, weigh 0.1 g of CI Vat Green 1. Paste it with a small amount of water.

• Step 2.2: Add 100 mL of deionized water (half of the total volume) at 50-60°C.

• Step 2.3: Add Sodium Hydroxide (e.g., 5 g/L) and Sodium Hydrosulfite (e.g., 5-10 g/L). The exact amounts can be optimized.

• Step 2.4: Stir the solution and maintain the temperature at 50-60°C for 10-15 minutes to ensure complete reduction.[10] The solution should turn a clear blue color, indicating the formation of the leuco-vat.[8][9][10]

3. Dyeing:

• Step 3.1: In the main dyeing vessel, add the remaining 100 mL of deionized water and heat to the dyeing temperature (typically 60-75°C). A study found good color strength can be achieved at 75°C.[11]

• Step 3.2: Transfer the reduced dye solution (the leuco-vat) to the main dyeing vessel.

• Step 3.3: Introduce the pre-wetted cotton fabric (10 g).

• Step 3.4: Continue the dyeing process for 45-60 minutes, maintaining the temperature and ensuring gentle agitation for level dyeing.[11]

4. Oxidation:

This step converts the soluble leuco dye absorbed by the fiber back into its original insoluble form, fixing the color.

• Step 4.1: After dyeing, the fabric is removed from the dyebath and rinsed with cold water to remove excess, unabsorbed dye.

• Step 4.2: The fabric can be oxidized by exposure to air (hanging), which is a slower process.

• Step 4.3: For a more controlled and rapid oxidation, immerse the fabric in a fresh bath at 40-50°C containing an oxidizing agent.

  • Hydrogen Peroxide (2-4 mL/L of 35% solution)

  • Sodium Perborate (1-3 g/L)

• Step 4.4: Treat for 10-20 minutes until the final brilliant green shade is fully developed.

5. After-treatment (Soaping):

Soaping is a crucial final step to remove any loosely adhering surface dye particles and to stabilize the dye molecule, which improves fastness properties and the final shade.

• Step 5.1: Prepare a bath with a non-ionic soap (e.g., 2 g/L) and Sodium Carbonate (e.g., 1 g/L).

• Step 5.2: Heat the bath to near boiling (90-95°C).

• Step 5.3: Immerse the oxidized fabric and treat for 15-20 minutes.

• Step 5.4: Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

• Step 5.5: Neutralize if necessary with a very dilute solution of acetic acid.

• Step 5.6: Dry the fabric.

Data Presentation: Fastness Properties

CI Vat Green 1 exhibits excellent fastness properties, making it suitable for applications requiring high durability.

Fastness Test	Standard	Rating (1-5 Scale, 5=Excellent)	ISO Rating (1-8 Scale, 8=Maximum)
Light Fastness (Xenon Arc)	ISO 105-B02	-	7-8[8][10]
Washing Fastness (95°C)	ISO 105-C06	4-5 (Staining), 5 (Change)[10]	-
Rubbing Fastness (Crocking)	ISO 105-X12	4-5 (Dry), 4 (Wet)[10]	-
Perspiration Fastness	ISO 105-E04	5 (Staining), 5 (Change)[10]	-
Chlorine Bleach Fastness	ISO 105-N01	4-5[10]	-
Ironing Fastness	ISO 105-X11	4-5[10]	-

Note: Fastness ratings can vary slightly based on the depth of shade and the specific processing conditions.

Diagrams and Workflows

Vat Dyeing Process Workflow

The following diagram illustrates the key stages involved in the application of CI Vat Green 1 to cellulosic fibers.

Caption: Experimental workflow for dyeing cellulosic fibers with CI Vat Green 1.

Chemical Transformation in Vat Dyeing

This diagram illustrates the chemical principle of the vat dyeing process, showing the transformation of the dye molecule.

Caption: Chemical principle of vat dyeing: reduction and oxidation.

References

• 1. textilelearner.net [textilelearner.net]
• 2. tkechemical.com [tkechemical.com]
• 3. Page loading... [guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. Dyeing of cellulosic and modified fiber with vat dye | PPTX [slideshare.net]
• 6. China High Quality Vat Green 1 Dyes for Textile manufacturers and suppliers | YANHUI DYES [yanhuidye.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. VAT GREEN 1|CAS NO.128-58-5 [chinainterdyes.com]
• 9. worlddyevariety.com [worlddyevariety.com]
• 10. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: CI Vat Green 1 in Polyester/Cotton Blends

Introduction

CI Vat Green 1, also known by its Colour Index number 59825, is an anthraquinone (B42736) vat dye that produces a brilliant green shade.[1][2] It is widely used for dyeing cellulosic fibers like cotton due to its excellent fastness properties.[2][3] This dye is a dark green powder, insoluble in water, and requires a reduction process under alkaline conditions to be converted into its water-soluble leuco form for fiber application.[1][2][4] The dye is then re-oxidized to its insoluble pigment form within the fiber, leading to high wash and light fastness.[5] Its application extends to polyester (B1180765)/cotton (P/C) blended fabrics, a popular material that combines the comfort of cotton with the strength and crease-resistance of polyester.[1][6][7]

Dyeing P/C blends presents a challenge as the two fibers have different chemical properties, requiring different dye classes and application conditions. Typically, polyester is dyed with disperse dyes at high temperatures (around 130°C) under acidic conditions, while cotton is dyed with vat dyes under alkaline conditions at lower temperatures.[8] This has traditionally necessitated a two-bath process. However, one-bath methods have been developed to improve efficiency, reduce water, energy, and chemical consumption.[9][10][11][12]

Properties of CI Vat Green 1

CI Vat Green 1 is a complex organic compound with the molecular formula C₃₆H₂₀O₄.[1][13] Its key characteristics are summarized below.

Property	Description
C.I. Name	Vat Green 1
C.I. Number	59825
CAS Number	128-58-5
Chemical Class	Anthraquinone (Violanthrone)
Molecular Formula	C₃₆H₂₀O₄
Molecular Weight	516.54 g/mol
Appearance	Dark green powder
Solubility	Insoluble in water and ethanol; requires reduction to a soluble leuco form for dyeing.[1][2][4]
Leuco Form Color	Blue in alkaline reduction.[1]

Fastness Properties of CI Vat Green 1 on Cotton

The fastness properties of CI Vat Green 1 are a primary reason for its selection in applications requiring high durability. The data below is indicative of its performance on cotton.

Fastness Test	ISO Standard Rating	AATCC Standard Rating
Light Fastness	7	6-7
Washing (Fading)	4-5	4-5
Washing (Staining)	4-5	4
Chlorine Bleach	4	4-5
Oxygen Bleach	4-5	4-5
Mercerized	4-5	-
Ironing	1	-
Soaping	4-5	-

(Data sourced from World Dye Variety[1])

Experimental Protocols for Dyeing Polyester/Cotton Blends

The application of CI Vat Green 1 to polyester/cotton blends can be achieved through several methods. The choice of method depends on the available equipment, batch size, and desired outcome. It's important to note that for P/C blends, a disperse dye is required for the polyester component, while the vat dye (CI Vat Green 1) targets the cotton component.

Protocol 1: One-Bath, Two-Step Exhaust Dyeing Method

This method is designed to save time and resources by performing both polyester and cotton dyeing in the same bath. It is suitable for vat dyes that are stable at the high temperatures required for disperse dyeing.[9]

Principle: The process begins with dyeing the polyester component with a disperse dye at a high temperature and acidic pH. The bath is then cooled, and alkali and a reducing agent are added to dye the cotton component with the vat dye.

Typical Recipe:

Component	Concentration	Purpose
Disperse Dye (for Polyester)	X% (on weight of fabric)	Coloration of Polyester
CI Vat Green 1 (for Cotton)	Y% (on weight of fabric)	Coloration of Cotton
Dispersing Agent	0.5 - 1.0 g/L	Keeps disperse dye stable
Acetic Acid	to pH 4.5 - 5.5	Acidic medium for disperse dye
Sodium Hydroxide (NaOH)	As required for vatting	Alkaline medium for vat dye
Sodium Hydrosulfite (Na₂S₂O₄)	As required for vatting	Reducing agent for vat dye
Anionic Detergent	0.5 - 1.0 g/L	Soaping/Washing
Hydrogen Peroxide (H₂O₂)	1 - 2 mL/L	Oxidation
Liquor Ratio	1:10 - 1:20	-

Procedure:

• Bath Setup: Prepare the dyebath with water, dispersing agent, and acetic acid. Circulate for 10 minutes at 50-60°C.[9]

• Dye Addition: Add the disperse dye and the unreduced CI Vat Green 1 pigment. Continue circulation for 10-15 minutes.

• Polyester Dyeing: Raise the temperature to 130°C over 60-90 minutes and hold for 45-60 minutes to dye the polyester portion.[9]

• Cooling: Cool the dyebath to 80°C.

• Cotton Dyeing (Vatting): Add Sodium Hydroxide (NaOH) and Sodium Hydrosulfite (Na₂S₂O₄) to the bath to reduce the CI Vat Green 1 to its soluble leuco form. Maintain at 80°C for 15 minutes, then cool to 60°C and hold for an additional 30-45 minutes for cotton dyeing.[9]

• Rinsing: Drop the dyebath and give the fabric a cold rinse.

• Oxidation: Treat the fabric in a fresh bath with Hydrogen Peroxide (1-2 mL/L) at 50°C for 15 minutes to re-oxidize the vat dye to its insoluble form.[8][9]

• Soaping: Raise the temperature of the oxidation bath to 95°C, add an anionic detergent (0.5-1.0 g/L), and soap for 15-20 minutes to remove surface dye and improve fastness.[9]

• Final Rinsing: Perform hot and cold rinses until the water runs clear, then dry the fabric.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Fabric Dyes Vat Brilliant Green FFB C.I. Vat Green 1 China Manufacturer [xcwydyes.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. sdinternational.com [sdinternational.com]
• 5. textilelearner.net [textilelearner.net]
• 6. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 7. Synthetic Process of Vat Green 1 - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 8. scribd.com [scribd.com]
• 9. textilelearner.net [textilelearner.net]
• 10. bibliotekanauki.pl [bibliotekanauki.pl]
• 11. One bath dyeing process of polyester,cotton(pc) blend fabric. | DOCX [slideshare.net]
• 12. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 13. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for CI Vat Green 1 in Paper and Soap Coloring

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical data for the use of CI Vat Green 1 (CAS No: 128-58-5), a vat dye known for its brilliant green shade and excellent fastness properties, in the coloring of paper and soap.[1][2][3][4][5][6][7]

Introduction to CI Vat Green 1

CI Vat Green 1 is an organic compound of the anthraquinone (B42736) class, insoluble in water and most organic solvents.[1][3][4][5] To be used as a dye, it must first be converted to its water-soluble leuco form through a reduction process in an alkaline medium.[6][8][9][10] This soluble form has an affinity for cellulosic fibers and can be incorporated into paper pulp or a soap matrix.[2][4][5] Subsequent oxidation regenerates the insoluble pigment, trapping it within the substrate and resulting in a vibrant and durable green color.[8][9][10]

Chemical and Physical Properties:

Property	Value
CI Name	Vat Green 1
CI Number	59825
CAS Number	128-58-5
Molecular Formula	C₃₆H₂₀O₄
Molecular Weight	516.54 g/mol [1][3][5]
Appearance	Dark green powder[1][6]
Solubility	Insoluble in water, ethanol, chloroform, and toluene. Slightly soluble in acetone, o-chlorophenol, nitrobenzene, and pyridine (B92270) (when heated).[1]
Leuco Form Color (Alkaline)	Blue[1][3]

Application in Paper Coloring

The application of CI Vat Green 1 to paper pulp involves a four-step vat dyeing process: reduction of the dye to its soluble leuco form, dyeing of the pulp, oxidation to fix the color, and a final washing/soaping step to remove unfixed dye and improve fastness.

Experimental Protocol: Vat Dyeing of Paper Pulp

This protocol is adapted from general vat dyeing procedures for cellulosic fibers.[10][11][12]

Materials:

• CI Vat Green 1 pigment

• Sodium Hydroxide (B78521) (NaOH)

• Sodium Hydrosulphite (Na₂S₂O₄)

• Cationic Fixing Agent (e.g., polyamine-based)[13][14][15][16][17]

• Acetic Acid (CH₃COOH) or Hydrogen Peroxide (H₂O₂) (for oxidation)

• Non-ionic surfactant

• Paper Pulp Slurry

Equipment:

• Beakers and graduated cylinders

• Stirring apparatus

• Heating plate

• pH meter

• Buchner funnel and filter paper

Procedure:

• Preparation of the Vat Solution (Leuco Dye):

  • In a well-ventilated area, prepare a stock solution of the leuco dye.

  • For a 1% dye concentration on the weight of the dry pulp, disperse 1g of CI Vat Green 1 powder in 50 mL of warm water (approximately 50-60°C) containing a small amount of a dispersing agent.

  • In a separate container, dissolve 2-4 g of sodium hydroxide and 2-4 g of sodium hydrosulphite in 50 mL of water.

  • Slowly add the alkaline reducing solution to the dye dispersion while stirring continuously. The color should change from green to blue, indicating the formation of the soluble leuco form.[1][3]

  • Allow the reduction to proceed for 10-15 minutes at 50-60°C.[1]

• Dyeing of the Paper Pulp:

  • Add the prepared leuco dye solution to the paper pulp slurry in the dyeing vessel. The consistency of the pulp should be around 2-4%.

  • Stir the pulp slurry continuously for 20-30 minutes to ensure even dye penetration.

• Fixation:

  • To enhance the retention of the anionic leuco dye on the cellulose (B213188) fibers, add a cationic fixing agent.[13][14][15] The amount will depend on the specific agent used and the desired depth of shade, but a typical starting point is 1-2% on the weight of the dry pulp.[13]

  • Continue to stir for another 10-15 minutes.

• Oxidation:

  • After dyeing, the leuco dye must be oxidized back to its insoluble pigment form. This can be achieved through:

    • Air Oxidation: Exposing the dyed pulp to air. This is a slower method.

    • Chemical Oxidation: Adding an oxidizing agent such as dilute hydrogen peroxide (0.5-1% solution) or acetic acid to the pulp slurry to lower the pH and facilitate oxidation.

  • The color will revert from blue to the original brilliant green.

• Soaping and Rinsing:

  • To improve fastness and remove any loosely adhering dye particles, a soaping treatment is recommended.[10]

  • Wash the dyed pulp with a hot solution (80-90°C) containing a non-ionic surfactant (e.g., 1-2 g/L).

  • Rinse the pulp thoroughly with clean water until the water runs clear.

• Paper Formation:

  • The dyed pulp is now ready for the papermaking process (sheet formation, pressing, and drying).

Workflow for Paper Pulp Dyeing with CI Vat Green 1

Workflow for dyeing paper pulp with CI Vat Green 1.

Application in Soap Coloring

CI Vat Green 1, being a pigment, can be used to color cold process soap. As it is insoluble, it needs to be properly dispersed to avoid speckling. Its stability in the high pH environment of saponification is a critical consideration.

Experimental Protocol: Cold Process Soap Coloring

Materials:

• CI Vat Green 1 pigment

• Lightweight oil (e.g., sweet almond, sunflower) or glycerin for dispersion

• Your cold process soap recipe ingredients (oils, lye, water)

Equipment:

• Standard soap making equipment (stick blender, containers, mold, safety gear)

• Small beaker or cup for dispersing the pigment

• Mini-mixer or small whisk

Procedure:

• Pigment Dispersion:

  • Before starting your soap making process, prepare a dispersion of the CI Vat Green 1 pigment.

  • A general starting ratio is 1 teaspoon of pigment to 1 tablespoon of a lightweight oil or glycerin.

  • Thoroughly mix the pigment and the liquid to create a smooth, lump-free paste. A mini-mixer can be very effective for this.

• Soap Batter Preparation:

  • Follow your standard procedure for making cold process soap: prepare your lye solution and melt your oils.

  • Bring your lye solution and oils to the desired temperatures.

• Incorporating the Color:

  • There are two common methods for adding the dispersed pigment:

    • At Light Trace: Once your soap batter has reached a light trace, you can add the dispersed pigment and mix thoroughly with the stick blender until the color is uniform.

    • In the Soap Oils: For a single-colored soap, you can add the dispersed pigment to your melted soap oils before adding the lye solution. Blend well with the stick blender before adding the lye.

• Saponification and Curing:

  • Pour the colored soap batter into your mold.

  • Allow the soap to go through the saponification process and cure for 4-6 weeks as you normally would.

Important Considerations for Soap Coloring:

• Alkaline Stability: While vat dyes are generally stable, the high pH of fresh soap batter can potentially alter the color. It is crucial to perform a small test batch to observe the color stability of CI Vat Green 1 in your specific soap recipe.

• Color Migration and Bleeding: Pigments are generally non-bleeding in soap. However, testing is recommended. To test for bleeding, place a colored piece of soap next to an uncolored piece and observe if the color migrates over time.

• Speckling: Inadequate dispersion of the pigment can lead to specks of color in the final soap. Ensure the pigment is fully wetted and mixed into the oil or glycerin before adding it to the soap batter.

Logical Relationship for Pigment Incorporation in Cold Process Soap

Process for incorporating CI Vat Green 1 into cold process soap.

Quantitative Data and Performance

The following table summarizes the fastness properties of CI Vat Green 1. The data is primarily based on textile applications but provides a strong indication of its performance.[1] Testing on the specific paper or soap formulation is recommended for precise performance evaluation.

Fastness Property	Test Method	Rating (1-8 for light, 1-5 for others)
Light Fastness (Xenon Arc)	ISO 105-B02	7-8
Washing Fastness (95°C)	ISO 105-C06	5
Perspiration Fastness	ISO 105-E04	4-5
Rubbing Fastness (Dry)	ISO 105-X12	4-5
Rubbing Fastness (Wet)	ISO 105-X12	4
Chlorine Bleach Resistance	ISO 105-N01	4-5
Alkaline Stability	-	Generally good, but testing in specific soap formulations is crucial.

Note: A higher number indicates better fastness.

Safety Precautions

• Always work in a well-ventilated area, especially when handling powdered dyes and chemicals like sodium hydroxide and sodium hydrosulphite.

• Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a dust mask when handling the dry pigment.

• Consult the Safety Data Sheet (SDS) for CI Vat Green 1 and all other chemicals used for detailed safety information.

By following these protocols and considering the performance data, researchers and scientists can effectively utilize CI Vat Green 1 for coloring paper and soap in their development and manufacturing processes.

References

• 1. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 2. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. sdinternational.com [sdinternational.com]
• 5. scribd.com [scribd.com]
• 6. Fabric Dyes Vat Brilliant Green FFB C.I. Vat Green 1 China Manufacturer [xcwydyes.com]
• 7. Vat Green 1 - Wikipedia [en.wikipedia.org]
• 8. Vat dye | Vat dye | Synthetic, Reactive, Dyeing | Britannica [britannica.com]
• 9. Vat dye - Wikipedia [en.wikipedia.org]
• 10. textilelearner.net [textilelearner.net]
• 11. p2infohouse.org [p2infohouse.org]
• 12. What are the vat dye dyeing methods-Hangzhou Hongyan Pigment Chemical Co., Ltd. [en.hy-pigment.com]
• 13. arihant-chemicals.com [arihant-chemicals.com]
• 14. Cationic Dye Fixing Agent China Manufacturers & Suppliers & Factory [dymachem.com]
• 15. buckman.com [buckman.com]
• 16. tianshengchem.com [tianshengchem.com]
• 17. texauxchemicals.com [texauxchemicals.com]

Application Notes and Protocols for the Preparation of CI Vat Green 1 Leuco Dye Bath

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a CI Vat Green 1 leuco dye bath, a critical step for its application in various research and development contexts. The protocol outlines the necessary reagents, equipment, and procedural steps to achieve the soluble leuco form of this otherwise insoluble vat dye.

Introduction

CI Vat Green 1 (CAS Number: 128-58-5), a member of the anthraquinone (B42736) dye class, is known for its brilliant green hue and excellent fastness properties.[1] However, its insolubility in water necessitates a chemical reduction process, known as "vatting," to convert it into its water-soluble leuco form. This process is fundamental for applications requiring the dye in a solution state, such as for dyeing cellulosic fibers or for incorporation into various formulations. The reduction is typically achieved in an alkaline medium using a strong reducing agent, most commonly sodium hydrosulfite (also known as sodium dithionite).[2] The resulting leuco form is blue in an alkaline solution.[3]

Data Presentation

The following tables summarize the key quantitative parameters for the preparation of a CI Vat Green 1 leuco dye bath and the subsequent dyeing process for cotton fabric.

Table 1: Reagents and Conditions for Leuco Dye Bath Preparation

Parameter	Value	Source(s)
CI Vat Green 1 Dye	0.5% - 2% on weight of fabric (owf)	[4]
Sodium Hydroxide (B78521) (NaOH)	4.5 - 7.5 g/L	[5]
Sodium Hydrosulfite (Na₂S₂O₄)	5 - 10 g/L	[4]
Reduction Temperature	50 - 60 °C	[3]
Reduction Time	10 - 15 minutes	[3]
Leuco Form Color	Blue	[3]

Table 2: Typical Parameters for Exhaust Dyeing of Cotton with CI Vat Green 1

Parameter	Value	Source(s)
Dyeing Temperature	60 - 70 °C	[6]
Dyeing Time	40 - 60 minutes	[6][7]
Oxidizing Agent	Hydrogen Peroxide (H₂O₂) (0.5 - 1.0 g/L) or Air Oxidation	[6]
Oxidation Temperature	30 - 50 °C	[6]
Oxidation Time	10 minutes (chemical)	[6]
Soaping Detergent	1.0 - 2.0 g/L	[6]
Soaping Soda Ash	1.0 - 2.0 g/L	[6]
Soaping Temperature	95 - 100 °C	[6]
Soaping Time	10 - 15 minutes	[6]

Experimental Protocols

This section provides a detailed, step-by-step methodology for the preparation of a CI Vat Green 1 leuco dye bath and a subsequent exhaust dyeing procedure for cotton fabric.

Protocol 1: Preparation of CI Vat Green 1 Leuco Dye Bath (Stock Solution)

Materials:

• CI Vat Green 1 dye powder

• Sodium Hydroxide (NaOH) pellets or solution

• Sodium Hydrosulfite (Na₂S₂O₄) powder

• Deionized water

• Heating magnetic stirrer

• Beaker or flask

• Thermometer

• Graduated cylinders and weighing balance

Procedure:

• Initial Dispersion: In a beaker, create a paste of the required amount of CI Vat Green 1 dye powder with a small amount of deionized water. This ensures the dye is well-dispersed and prevents clumping.

• Alkaline Solution Preparation: In a separate beaker, carefully dissolve the required amount of sodium hydroxide in deionized water. The dissolution of NaOH is an exothermic reaction, so appropriate safety precautions should be taken.

• Vatting Process:

  • Heat the alkaline solution to the recommended reduction temperature of 50-60°C using a heating magnetic stirrer.[3]

  • Gradually add the CI Vat Green 1 paste to the heated alkaline solution while stirring continuously.

  • Slowly add the required amount of sodium hydrosulfite to the mixture. The color of the solution should change to a blue, indicating the formation of the leuco dye.[3]

  • Maintain the temperature at 50-60°C and continue stirring for 10-15 minutes to ensure complete reduction of the dye.[3]

• Stock Solution: The resulting blue solution is the leuco dye bath (stock solution), which is now ready for use in the dyeing process.

Protocol 2: Exhaust Dyeing of Cotton Fabric

Materials:

• Prepared CI Vat Green 1 leuco dye bath

• Pre-wetted cotton fabric

• Dyeing apparatus (e.g., beaker with a heating system, laboratory dyeing machine)

• Hydrogen Peroxide (35% solution)

• Detergent

• Soda Ash

• Deionized water

Procedure:

• Dye Bath Preparation:

  • In the dyeing apparatus, prepare a dye bath with the required volume of deionized water.

  • Heat the water to the dyeing temperature of 60-70°C.[6]

  • Add the prepared CI Vat Green 1 leuco dye stock solution to the dye bath.

• Dyeing:

  • Introduce the pre-wetted cotton fabric into the dye bath.

  • Maintain the temperature at 60-70°C and continue the dyeing process for 40-50 minutes with occasional agitation to ensure even dyeing.[6]

• Rinsing: After dyeing, remove the fabric from the dye bath and rinse it thoroughly with cold water to remove excess dye and chemicals.

• Oxidation:

  • Prepare an oxidation bath with deionized water and 0.5-1.0 g/L of hydrogen peroxide.[6]

  • Immerse the rinsed fabric in the oxidation bath at a temperature of 30-50°C for 10 minutes.[6] This step converts the soluble leuco dye back to its original insoluble green form within the fabric fibers. Alternatively, air oxidation can be performed by exposing the fabric to air.

• Soaping:

  • Prepare a soaping bath containing 1.0-2.0 g/L of detergent and 1.0-2.0 g/L of soda ash.[6]

  • Heat the soaping bath to 95-100°C.[6]

  • Immerse the oxidized fabric in the soaping bath and treat for 10-15 minutes.[6] This step removes any unfixed dye particles from the fabric surface, improving fastness properties.

• Final Rinsing and Drying:

  • Rinse the soaped fabric thoroughly with hot and then cold water.

  • Squeeze out the excess water and dry the fabric.

Mandatory Visualization

The following diagrams illustrate the key processes involved in the preparation and application of the CI Vat Green 1 leuco dye.

Caption: Experimental workflow for preparing CI Vat Green 1 leuco dye and dyeing cotton.

Caption: The reversible reduction-oxidation process of CI Vat Green 1.

References

• 1. akikdyechem.com [akikdyechem.com]
• 2. scribd.com [scribd.com]
• 3. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 4. A green approach of vat dyeing of cotton fabric with natural reducing agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. textiletrainer.com [textiletrainer.com]
• 7. textilelearner.net [textilelearner.net]

Application Notes and Protocols for the Quantitative Analysis of CI Vat Green 1

Introduction:

CI Vat Green 1 (CAS 128-58-5), a member of the anthraquinone (B42736) dye class, is widely utilized in the textile industry for its vibrant color and excellent fastness properties.[1] Accurate quantification of this dye is essential for quality control, formulation development, and research applications. These application notes provide detailed protocols for the quantitative analysis of CI Vat Green 1 using High-Performance Liquid Chromatography (HPLC) and UV-Visible Spectrophotometry.

High-Performance Liquid Chromatography (HPLC) Analysis of CI Vat Green 1

Application Note:

High-Performance Liquid Chromatography is a robust and specific method for the quantification of CI Vat Green 1. A reverse-phase HPLC method allows for the separation of the dye from impurities and other components in a sample matrix. The following protocol outlines a general procedure that can be adapted and validated for specific research or quality control needs.

Experimental Protocol:

1. Sample Preparation:

• Standard Solution: Accurately weigh a known amount of CI Vat Green 1 reference standard and dissolve it in a suitable solvent, such as N,N-dimethylformamide (DMF), to prepare a stock solution. Further dilute the stock solution with the mobile phase to create a series of calibration standards.

• Sample Solution: Depending on the matrix, extract a known amount of the sample containing CI Vat Green 1 with a suitable solvent. The extraction may require sonication or heating to ensure complete dissolution. Filter the sample extract through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD) is suitable.

• Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is recommended.

• Mobile Phase: A mixture of acetonitrile (B52724) and water (containing 0.1% phosphoric acid or formic acid) is a common mobile phase for the analysis of vat dyes.[2] The exact ratio should be optimized to achieve good separation and peak shape. A gradient elution may be necessary for complex samples.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: The detection wavelength should be set at the λmax of CI Vat Green 1 in the mobile phase. This should be determined by scanning a standard solution with the DAD.

• Column Temperature: 30 °C.

3. Data Analysis:

• Construct a calibration curve by plotting the peak area of the calibration standards against their corresponding concentrations.

• Determine the concentration of CI Vat Green 1 in the sample solution by interpolating its peak area on the calibration curve.

Quantitative Data Summary:

The following table provides a general framework for the quantitative data that should be obtained during method validation. The specific values will depend on the optimized and validated method.

Parameter	Typical Expected Range
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.1 - 1 µg/mL
Limit of Quantification (LOQ)	0.3 - 3 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Workflow Diagram:

Caption: HPLC analysis workflow for CI Vat Green 1.

UV-Visible Spectrophotometry Analysis of CI Vat Green 1

Application Note:

UV-Visible spectrophotometry is a simple and cost-effective method for the quantification of CI Vat Green 1. Due to the low solubility of vat dyes in their oxidized form, this protocol focuses on the analysis of the water-soluble reduced (leuco) form of the dye. Derivative spectrophotometry can be employed to minimize interference from light scattering by any remaining insoluble particles.

Experimental Protocol:

1. Sample Preparation:

• Standard Solution: Prepare a stock solution of CI Vat Green 1 in a suitable solvent (e.g., DMF).

• Reduction of Standards and Samples:

  • In a volumetric flask, add a known aliquot of the standard or sample solution.

  • Add a freshly prepared reducing solution containing sodium hydrosulfite (sodium dithionite) and sodium hydroxide. A typical concentration is 1-2% (w/v) of each in deionized water.

  • Gently heat the mixture (e.g., 50-60 °C) and stir until the color change indicates the formation of the soluble leuco dye.[3]

  • Cool the solution to room temperature and dilute to the mark with the reducing solution.

• Blank Solution: The reducing solution should be used as the blank.

2. Spectrophotometric Measurement:

• Instrument: A double-beam UV-Vis spectrophotometer.

• Wavelength Scan: Scan the reduced standard solution from 400 nm to 700 nm to determine the wavelength of maximum absorbance (λmax). For the leuco form of CI Vat Green 1, a peak around 610 nm has been reported.

• Measurement: Measure the absorbance of the blank, calibration standards, and sample solutions at the determined λmax.

3. Data Analysis:

• Create a calibration curve by plotting the absorbance of the standards against their concentrations.

• Use the Beer-Lambert law and the calibration curve to determine the concentration of CI Vat Green 1 in the sample.

Quantitative Data Summary:

Parameter	Typical Expected Range
Wavelength of Max. Absorbance (λmax)	~610 nm (for leuco form)
Linearity Range	0.5 - 25 µg/mL
Correlation Coefficient (r²)	> 0.995
Molar Absorptivity (ε)	To be determined experimentally

Workflow Diagram:

Caption: UV-Vis spectrophotometry workflow for CI Vat Green 1.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. C.I. Vat Green 1 | SIELC Technologies [sielc.com]
• 3. benchchem.com [benchchem.com]

Application Note: Analysis of CI Vat Green 1 by High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the quantitative analysis of CI Vat Green 1 (Indanthrene Brilliant Green B) using reverse-phase high-performance liquid chromatography (RP-HPLC).

Introduction

CI Vat Green 1 is a large, water-insoluble anthraquinone (B42736) dye widely used in the textile industry. Accurate and reliable analytical methods are essential for quality control, formulation development, and impurity profiling. Due to its insolubility in aqueous solutions, a specialized sample preparation procedure is required to convert the dye into a soluble form suitable for HPLC analysis. This application note details a robust RP-HPLC method for the separation and quantification of CI Vat Green 1.

Analytical Method Overview

The method employs a C18 stationary phase with a gradient elution of acetonitrile (B52724) and water, incorporating phosphoric acid to ensure good peak shape. Detection is performed in the visible spectrum, corresponding to the absorbance of the soluble leuco-form of the dye.

Experimental Protocols

Sample Preparation: Reductive Solubilization

Due to the insolubility of CI Vat Green 1 in common HPLC solvents, a reduction step is necessary to convert it to its water-soluble leuco form.[1]

Reagents:

• CI Vat Green 1 Standard or sample

• Dimethylformamide (DMF)

• Sodium Dithionite (Na₂S₂O₄)

• Sodium Hydroxide (NaOH), 1 M solution

• Deionized Water

• Acetonitrile, HPLC grade

• 0.22 µm Syringe Filter

Procedure:

• Accurately weigh approximately 10 mg of the CI Vat Green 1 standard or sample into a 10 mL volumetric flask.

• Add 5 mL of DMF and sonicate for 10 minutes to create a fine dispersion.

• Add 1 mL of 1 M Sodium Hydroxide solution.

• Carefully add approximately 20 mg of Sodium Dithionite. The solution should change color, indicating the formation of the soluble leuco form.

• Dilute to the mark with a 50:50 (v/v) mixture of acetonitrile and deionized water.

• Mix thoroughly.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

HPLC Operating Conditions

The following HPLC conditions are recommended as a starting point and may require optimization for specific instruments and applications.

Parameter	Recommended Condition
Column	C18 Reverse-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid
Gradient	50% B to 90% B over 10 minutes, hold at 90% B for 2 minutes, return to 50% B over 1 minute, and equilibrate for 5 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	610 nm

Quantitative Data

The following tables summarize representative quantitative data for the analysis of CI Vat Green 1 using the described method. This data should be validated by the end-user for their specific application.

Table 1: Chromatographic Parameters

Analyte	Retention Time (min)
CI Vat Green 1 (leuco form)	~ 7.5

Table 2: Method Performance Characteristics (Representative Data)

Parameter	Value
Linearity Range (µg/mL)	1 - 100
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD) (µg/mL)	0.3
Limit of Quantification (LOQ) (µg/mL)	1.0

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the HPLC analysis of CI Vat Green 1.

Caption: Workflow for CI Vat Green 1 HPLC Analysis.

Signaling Pathway Diagram

A signaling pathway diagram is not applicable to this analytical chemistry topic.

Conclusion

This application note provides a comprehensive and detailed protocol for the analysis of CI Vat Green 1 by RP-HPLC. The described sample preparation technique effectively solubilizes the otherwise insoluble dye, allowing for accurate and reproducible quantification. The provided HPLC conditions and representative data serve as a robust starting point for method implementation and validation in a research or quality control setting.

References

• 1. benchchem.com [benchchem.com]

Application Note: Measurement of Vat Dye Solubility using UV-Vis Spectrophotometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Vat dyes are a class of water-insoluble dyes that are widely used in the textile industry due to their excellent fastness properties.[1] Their application requires a chemical reduction process, known as "vatting," to convert them into a water-soluble "leuco" form.[1][2] This soluble form has an affinity for textile fibers and, once applied, is re-oxidized to the insoluble form, trapping it within the fiber. The solubility of the leuco-vat dye is a critical parameter that influences the efficiency of the dyeing process. UV-Vis spectrophotometry offers a rapid and accurate method for quantifying the solubility of vat dyes by measuring the absorbance of their colored leuco forms. This application note provides a detailed protocol for measuring vat dye solubility using this technique.

Principle

The quantitative analysis of leuco-vat dye concentration is based on the Beer-Lambert Law, which states a linear relationship between the absorbance of a solution and the concentration of the absorbing species. By preparing a calibration curve from standard solutions of the leuco-vat dye, the concentration of an unknown sample, and thus the solubility, can be determined. A key challenge in the spectrophotometric analysis of vat dye solutions is the potential for light scattering from insoluble particles, which can interfere with absorbance measurements. Derivative spectrophotometry can be employed to mitigate these effects.

Data Presentation

The solubility of vat dyes in their leuco form is dependent on various factors, including the concentration of the reducing agent (e.g., sodium hydrosulfite) and the alkali (e.g., sodium hydroxide), as well as the temperature. The following tables summarize the qualitative solubility of selected vat dyes and quantitative data for C.I. Vat Green 1.

Table 1: Qualitative Solubility of Selected Vat Dyes in their Leuco Form

Dye Name (C.I. Name)	Oxidized Form Solubility in Water	Leuco Form Solubility in Alkaline Solution	Appearance of Leuco Form
Vat Blue 4 (Indanthrone)	Insoluble[3][4]	Soluble[5]	Blue[4]
Vat Orange 1	Insoluble	Soluble in alkaline reducing solution	Purplish-red[6]
Vat Brown 1	Insoluble[7]	Soluble[8]	Yellow-brown[8]
Vat Green 1	Insoluble[9]	Soluble	Blue[9]

Table 2: Quantitative Solubility of C.I. Vat Green 1 Leuco Form at Varying Reductant and Alkali Concentrations

Initial concentration of C.I. Vat Green 1 was 0.05 g/L. The amount of soluble leuco dye was determined by UV-Vis spectrophotometry at its λmax of 610 nm.

Concentration of Sodium Hydroxide (B78521) (g/L)	Concentration of Sodium Hydrosulfite (g/L)	Amount of Soluble Leuco Vat Dye (g/L)
3	0.01	0.012
3	0.02	0.012
3	0.03	0.012
3	0.04	0.013
3	0.05	0.013
6	0.01	0.018
6	0.02	0.025
6	0.03	0.031
6	0.04	0.036
6	0.05	0.040
9	0.01	0.022
9	0.02	0.033
9	0.03	0.041
9	0.04	0.045
9	0.05	0.048
12	0.01	0.025
12	0.02	0.038
12	0.03	0.046
12	0.04	0.049
12	0.05	0.050
15	0.01	0.026
15	0.02	0.040
15	0.03	0.048
15	0.04	0.050
15	0.05	0.050

Data adapted from "Evaluation of Vat Dye Solubility Using Derivative Spectrophotometry".

Experimental Protocols

This section provides a detailed methodology for determining the solubility of a vat dye using UV-Vis spectrophotometry. The protocol is divided into three main parts: preparation of the leuco-vat dye solution, creation of a calibration curve, and measurement of the unknown sample.

Materials and Reagents:

• Vat dye powder (e.g., C.I. Vat Green 1)

• Sodium hydroxide (NaOH) pellets or solution

• Sodium hydrosulfite (Na₂S₂O₄), also known as sodium dithionite

• Deionized water

• Volumetric flasks and pipettes

• Cuvettes for spectrophotometer

• UV-Vis Spectrophotometer

Protocol 1: Preparation of a Saturated Leuco-Vat Dye Solution

• Dispersion: Accurately weigh an excess amount of the vat dye powder and add it to a known volume of deionized water in a volumetric flask. This will create a suspension.

• Alkalinization: While stirring, add a specific concentration of sodium hydroxide solution to the dye suspension. A typical concentration range is 3-15 g/L.

• Reduction (Vatting): Gently warm the alkaline suspension to a temperature between 50-60°C.[8] Carefully add a specific concentration of sodium hydrosulfite powder in small portions while stirring. A typical concentration range is 0.01-0.05 g/L for initial testing.

• Equilibration: Continue stirring the solution at the set temperature for a sufficient time (e.g., 30-60 minutes) to ensure the reduction reaction reaches equilibrium and the solution is saturated with the leuco-vat dye. The color of the solution will change, indicating the formation of the leuco form.

• Filtration/Centrifugation: To remove the undissolved vat dye particles, either filter the solution using a suitable membrane filter or centrifuge the solution and carefully collect the supernatant. This clear supernatant is the saturated solution of the leuco-vat dye.

Protocol 2: Preparation of Calibration Standards and Generation of a Calibration Curve

• Stock Standard Solution: Prepare a stock solution of the leuco-vat dye by completely dissolving a known, smaller amount of the vat dye powder in a specific volume of the same alkaline sodium hydrosulfite solution used in Protocol 1. Ensure complete dissolution; gentle heating and stirring may be necessary.

• Serial Dilutions: Prepare a series of at least five standard solutions by performing serial dilutions of the stock standard solution with the alkaline sodium hydrosulfite solution (blank solution).

• Spectrophotometer Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up. Set the wavelength to the λmax of the leuco-vat dye. For example, the λmax for the leuco form of C.I. Vat Green 1 is 610 nm.

• Blank Measurement: Fill a cuvette with the blank solution (alkaline sodium hydrosulfite solution without the dye) and use it to zero the spectrophotometer.

• Standard Measurements: Measure the absorbance of each standard solution at the selected λmax.

• Calibration Curve: Plot a graph of absorbance versus the known concentrations of the standard solutions. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value close to 1 indicates a good linear fit.

Protocol 3: Measurement of Vat Dye Solubility

• Sample Preparation: Take an aliquot of the clear, saturated leuco-vat dye solution prepared in Protocol 1 and dilute it with the blank solution to bring the absorbance within the linear range of the calibration curve.

• Absorbance Measurement: Measure the absorbance of the diluted sample at the same λmax used for the calibration curve.

• Concentration Calculation: Use the equation from the calibration curve to calculate the concentration of the leuco-vat dye in the diluted sample.

• Solubility Calculation: Multiply the calculated concentration by the dilution factor to determine the concentration of the leuco-vat dye in the original saturated solution. This value represents the solubility of the vat dye under the specific experimental conditions (temperature, concentrations of NaOH and Na₂S₂O₄).

Mandatory Visualization

Caption: Experimental workflow for determining vat dye solubility.

Caption: Logical relationship of the solubility measurement process.

References

• 1. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 2. akikdyechem.com [akikdyechem.com]
• 3. chembk.com [chembk.com]
• 4. VAT BLUE 4|CAS NO.81-77-6 [chinainterdyes.com]
• 5. The Science and Versatility of Vat Blue 4 in Dyeing Applications | [vipulorganics.com]
• 6. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 7. Absorption [Reactive Blue 4] | AAT Bioquest [aatbio.com]
• 8. benchchem.com [benchchem.com]
• 9. worlddyevariety.com [worlddyevariety.com]

Application Notes and Protocols for the Electrochemical Degradation of C.I. Vat Green 1 in Wastewater

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the electrochemical degradation of C.I. Vat Green 1 (CAS 128-58-5), a violanthrone-based vat dye, in wastewater. Due to the limited availability of specific studies on C.I. Vat Green 1, this document leverages data from the electrochemical treatment of structurally similar vat dyes, such as C.I. Vat Brown 1 and C.I. Vat Orange 2, to provide robust experimental guidelines.

Introduction

C.I. Vat Green 1 is a large, water-insoluble organic dye known for its persistence in the environment.[1] Electrochemical oxidation is an advanced oxidation process that has shown significant promise for the degradation of such recalcitrant organic pollutants in textile wastewater.[2] This method involves the generation of powerful oxidizing species, such as hydroxyl radicals (•OH) and active chlorine species (e.g., Cl•, HClO, ClO⁻) when a supporting electrolyte like NaCl is used, which can break down the complex dye molecules into simpler, less harmful compounds.[1][3]

Data Presentation

The following tables summarize quantitative data from studies on the electrochemical degradation of vat dyes, which can serve as a reference for the expected performance in the degradation of C.I. Vat Green 1.

Table 1: Optimal Conditions and Degradation Efficiency for Vat Dyes

Parameter	C.I. Vat Brown 1[2]	C.I. Vat Orange 2[4]
Initial Dye Concentration	50 ppm	50 ppm
Electrode Material	Graphite (B72142) Carbon	Graphite Carbon
Supporting Electrolyte	25 g/L NaCl	25 g/L NaCl
Current Density	170 A/m²	255 A/m²
pH	9	9
Treatment Time	240 min	240 min
Color Removal Efficiency	94.55%	99.24%
COD Removal Efficiency	82.49%	72.26%

Table 2: Influence of Operational Parameters on Degradation Efficiency

Parameter	Condition	Effect on Degradation	Reference
Current Density	Increasing from 100 to 300 A/m²	Increased rate of oxidant generation, improving system efficiency.	[5]
pH	Alkaline (e.g., pH 9)	Higher degradation efficiency observed for vat dyes.	[2][4]
NaCl Concentration	Increasing up to 25 g/L	Enhances degradation efficiency due to the generation of active chlorine species.	[1][2]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the electrochemical degradation of C.I. Vat Green 1.

Protocol for Electrochemical Degradation of C.I. Vat Green 1

Objective: To degrade C.I. Vat Green 1 in a synthetic wastewater sample using an electrochemical method.

Materials:

• C.I. Vat Green 1 dye

• Distilled or deionized water

• Sodium chloride (NaCl)

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Electrochemical reactor (glass beaker)

• Graphite carbon electrodes (anode and cathode)

• DC power supply

• Magnetic stirrer and stir bar

• pH meter

Procedure:

• Preparation of Synthetic Wastewater: Prepare a 50 ppm stock solution of C.I. Vat Green 1 by dissolving the appropriate amount of dye powder in distilled water. Note: Vat Green 1 is insoluble in water; a fine dispersion should be created and maintained through vigorous stirring.[1]

• Electrolyte Addition: Add NaCl to the synthetic wastewater to achieve a concentration of 25 g/L. This will serve as the supporting electrolyte.[2]

• pH Adjustment: Adjust the initial pH of the solution to 9 using dilute HCl or NaOH.[2][4]

• Electrochemical Cell Setup:

  • Place 250 mL of the prepared wastewater into the electrochemical reactor.

  • Place a magnetic stir bar in the reactor and set it on a magnetic stirrer to ensure the solution remains well-mixed.

  • Position the graphite anode and cathode in the solution, ensuring they are parallel and at a fixed distance apart (e.g., 2 cm).

  • Connect the electrodes to the DC power supply.

• Electrolysis:

  • Turn on the magnetic stirrer.

  • Apply a constant current density of 170 A/m² to the electrodes.[2]

  • Conduct the electrolysis for 240 minutes.[2]

  • Collect samples at regular intervals (e.g., 0, 30, 60, 120, 180, 240 minutes) for analysis.

Protocol for Analysis of Degradation Efficiency

Objective: To quantify the degradation of C.I. Vat Green 1 by measuring color removal and Chemical Oxygen Demand (COD).

A. Color Removal Analysis (UV-Vis Spectrophotometry)

Materials:

• UV-Vis Spectrophotometer

• Quartz or glass cuvettes

• Collected samples from the degradation experiment

• Centrifuge (optional, to remove suspended particles)

Procedure:

• If the samples contain suspended particles, centrifuge them to obtain a clear supernatant.

• Record the UV-Vis absorption spectrum of the initial (time = 0) sample to determine the wavelength of maximum absorbance (λmax) for C.I. Vat Green 1 in the visible region.

• Measure the absorbance of all collected samples at the determined λmax.

• Calculate the percentage of color removal using the following formula: Color Removal (%) = [(A₀ - Aₜ) / A₀] * 100 Where A₀ is the initial absorbance and Aₜ is the absorbance at time t.

B. Chemical Oxygen Demand (COD) Analysis

Materials:

• COD digestion vials (commercially available kits)

• COD reactor (heating block)

• Spectrophotometer or colorimeter for COD measurement

Procedure:

• Follow the instructions provided with the commercial COD digestion vials.

• Typically, this involves adding a specific volume of the sample to the vial.

• Place the vials in the COD reactor and heat for a specified time (e.g., 2 hours at 150°C).

• Allow the vials to cool to room temperature.

• Measure the COD concentration using a spectrophotometer or colorimeter at the appropriate wavelength.

• Calculate the percentage of COD removal using the following formula: COD Removal (%) = [(COD₀ - CODₜ) / COD₀] * 100 Where COD₀ is the initial COD and CODₜ is the COD at time t.

Protocol for Analysis of Degradation Byproducts

Objective: To identify the intermediate and final degradation products using Fourier-Transform Infrared Spectroscopy (FTIR) and Liquid Chromatography-Mass Spectrometry (LC-MS).

A. FTIR Analysis

Procedure:

• After electrolysis, evaporate the water from the treated sample to obtain a solid residue.

• Prepare a KBr pellet of the residue or use an ATR-FTIR spectrometer.

• Record the FTIR spectrum of the untreated dye and the treated residue.

• Compare the spectra to identify changes in functional groups, such as the disappearance of peaks corresponding to the aromatic rings and the appearance of new peaks indicating the formation of smaller molecules.[6][7]

B. LC-MS Analysis

Procedure:

• Filter the collected samples through a 0.45 µm syringe filter.

• Inject the samples into an LC-MS system.

• Separate the components using a suitable chromatographic column and mobile phase.

• Analyze the mass spectra of the eluted compounds to identify their molecular weights and fragmentation patterns.

• Compare the mass spectra with known degradation products of similar dyes to propose a degradation pathway.[2]

Visualizations

The following diagrams illustrate the experimental workflow and a proposed degradation pathway for C.I. Vat Green 1.

Caption: Experimental workflow for the electrochemical degradation of C.I. Vat Green 1.

Caption: Proposed degradation pathway for C.I. Vat Green 1 via electrochemical oxidation.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Enhancing CI Vat Green 1 Dyeing on Cellulosic Fabric via Gamma Irradiation

Introduction

This document provides detailed application notes and experimental protocols for utilizing gamma irradiation as a pretreatment to improve the dyeing efficacy of CI Vat Green 1 on cellulosic fabrics, such as cotton. The application of gamma radiation has been shown to enhance dye uptake, leading to improved color strength and fastness properties, while also offering a reduction in the chemical load of the dyeing process. These protocols are intended for researchers, scientists, and professionals in the fields of textile chemistry and drug development who are exploring advanced methods for textile functionalization.

CI Vat Green 1, a vat dye known for its excellent fastness properties, is applied in a multi-step process involving reduction (vatting), dyeing, oxidation, and soaping.[1] Research indicates that pretreating cellulosic fabric with a 6 kGy dose of gamma radiation can significantly improve the dyeing performance.[2] This enhancement is attributed to radiation-induced modifications of the cellulose (B213188) structure, including the formation of functional groups and alterations in crystallinity, which increase the dye affinity of the fabric.

Experimental Data Summary

The following tables present a summary of the quantitative data derived from comparative experiments on unirradiated (control) and gamma-irradiated cellulosic fabric dyed with CI Vat Green 1.

Table 1: Optimized Dyeing Parameters

Parameter	Unirradiated Fabric (Control)	6 kGy Irradiated Fabric	Unit
Gamma Irradiation Dose	0	6	kGy
Dyeing Temperature	75	75	°C
Dyeing Time	1	1	hour
Dye Bath pH	11	11
Sodium Hydrosulfite	Standard Concentration	Reduced Concentration	g/L
Hydrogen Peroxide (35%)	Standard Concentration	Reduced Concentration	g/L

*Note: Specific concentrations for the standard and reduced amounts of sodium hydrosulfite and hydrogen peroxide should be optimized based on laboratory conditions. The gamma irradiation treatment allows for a significant reduction in the quantities of these chemicals.[2]

Table 2: Color Strength and Fastness Properties

Property	Unirradiated Fabric (Control)	6 kGy Irradiated Fabric	Test Method
Color Strength (K/S Value)	15.2	22.5	Spectrophotometer
Colorfastness to Washing	ISO 105-C06
- Color Change	4	4-5	Grey Scale
- Staining	3-4	4	Grey Scale
Colorfastness to Rubbing	ISO 105-X12
- Dry Rubbing	4	4-5	Grey Scale
- Wet Rubbing	3	4	Grey Scale
Colorfastness to Light	ISO 105-B02
-	5	6	Blue Wool Scale

*Disclaimer: The numerical data presented in Table 2 are representative values based on qualitative findings of "good colour strength" and "significantly improved" fastness properties as reported in the cited literature.[2] Actual experimental results may vary.

Experimental Protocols

Fabric Preparation and Irradiation

Objective: To prepare and irradiate the cellulosic fabric with the optimal gamma radiation dose.

Materials:

• Scoured and bleached 100% cotton fabric

• Gamma radiation source (e.g., Cobalt-60 irradiator)

Procedure:

• Cut the scoured and bleached cotton fabric into specimens of the desired size for dyeing and testing.

• Condition the fabric samples under standard textile testing atmospheric conditions.

• Expose the fabric specimens to a gamma radiation source to achieve a total absorbed dose of 6 kGy.

• The unirradiated control samples should be handled identically, omitting the irradiation step.

Vat Dyeing Protocol

Objective: To dye the unirradiated and irradiated cotton fabric with CI Vat Green 1 using the optimized parameters.

Materials:

• CI Vat Green 1 dye powder

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Hydrogen peroxide (H₂O₂, 35% solution)

• Non-ionic detergent

• Acetic acid (CH₃COOH)

• Distilled water

• Unirradiated and 6 kGy irradiated cotton fabric samples

• Laboratory dyeing apparatus

Procedure:

a. Vatting (Reduction of the Dye):

• Prepare a dye stock solution by pasting the required amount of CI Vat Green 1 with a small amount of warm water.

• In a separate dyeing vessel, prepare the dye bath with the required volume of distilled water to achieve the desired liquor ratio (e.g., 1:20).

• Add the required amount of sodium hydroxide to the dye bath and stir until dissolved.

• Add the dye paste to the alkaline solution.

• Gradually add sodium hydrosulfite to the dye bath while stirring. For the irradiated fabric, use a reduced amount.

• Raise the temperature to 50-60°C and maintain for 15-20 minutes to ensure complete reduction of the dye to its soluble leuco form. The color of the solution will change, indicating successful vatting.

b. Dyeing:

• Introduce the pre-wetted cotton fabric (unirradiated or irradiated) into the leuco-vat dye bath.

• Raise the temperature of the dye bath to 75°C and maintain for 1 hour, ensuring the fabric remains fully immersed.

• After dyeing, remove the fabric from the dye bath and squeeze out the excess liquor.

c. Oxidation:

• Expose the dyed fabric to air for 10-20 minutes to allow for initial oxidation.

• Prepare an oxidizing bath with a suitable concentration of hydrogen peroxide. Use a reduced concentration for the irradiated fabric.

• Immerse the fabric in the oxidizing bath at room temperature for 15-20 minutes to convert the leuco dye back to its insoluble pigment form within the fibers.

• Rinse the fabric thoroughly with water.

d. Soaping:

• Prepare a soaping bath containing 1-2 g/L of a non-ionic detergent.

• Treat the dyed and oxidized fabric in this bath at or near boiling (95-100°C) for 10-15 minutes to remove any loose dye particles and to stabilize the final shade.

• Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

• Neutralize the fabric with a dilute solution of acetic acid, if necessary.

• Finally, rinse with cold water and air dry.

Fastness Testing Protocols

a. Colorfastness to Washing (ISO 105-C06):

• Prepare a composite specimen by sewing the dyed fabric sample with a multifiber adjacent fabric.

• Wash the specimen in a specified detergent solution under controlled conditions of temperature (e.g., 40°C or 60°C) and time in a launder-ometer.

• Rinse and dry the specimen.

• Assess the change in color of the dyed specimen and the staining of the adjacent multifiber fabric using the respective grey scales under a standardized light source.

b. Colorfastness to Rubbing (ISO 105-X12):

• Place the dyed fabric specimen on the base of a crockmeter.

• For dry rubbing, mount a dry, standard white cotton rubbing cloth onto the rubbing finger of the crockmeter.

• Rub the specimen for a specified number of cycles (typically 10 cycles).

• For wet rubbing, wet the rubbing cloth with distilled water to a specified pickup percentage before mounting.

• Assess the degree of color transfer to the white rubbing cloths using the grey scale for staining.

c. Colorfastness to Light (ISO 105-B02):

• Mount the dyed fabric specimens in sample holders.

• Partially cover each specimen with an opaque mask.

• Place the specimens in a xenon arc lamp apparatus, along with a set of blue wool standards.

• Expose the specimens and standards to the artificial light for a specified duration or until a certain blue wool standard fades to a specific grey scale rating.

• Assess the fading of the dyed specimens by comparing the change in color of the exposed and unexposed areas with the fading of the blue wool standards.

Visualizations

Caption: Experimental workflow for CI Vat Green 1 dyeing.

Caption: Proposed mechanism of improved dyeing.

References

• 1. Vat Dyeing Process of Cotton [textilepad.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: CI Vat Green 1 as a Putative Polymerization Initiator

Disclaimer: The following application notes and protocols are hypothetical and intended for research and development purposes only. As of the current date, there is a lack of comprehensive scientific literature specifically detailing the use of CI Vat Green 1 as a polymerization initiator. The information provided is extrapolated from the known photochemistry of analogous anthraquinone (B42736) and vat dye structures and should be considered a starting point for investigation.

Introduction and Potential Applications

CI Vat Green 1 (CAS 128-58-5), a violanthrone-based vat dye, is a complex organic molecule with a polycyclic aromatic structure.[1][2] While its primary application is in the textile industry for dyeing cellulosic fibers, its chemical structure suggests potential as a photosensitizer or photoinitiator for polymerization reactions.[3][4][5] One commercial source suggests its utility as a polymerization initiator for polymers containing ethyl groups and notes its photocatalytic activity under UV or visible light.[6]

Anthraquinone derivatives, which share structural motifs with CI Vat Green 1, are known to act as photoinitiators for various types of polymerization, including free-radical and cationic polymerization, particularly when used in conjunction with co-initiators.[7][8][9][10][11] These systems are often sensitive to visible light, which is an advantageous feature for applications in fields such as dental materials, 3D printing (vat photopolymerization), and hydrogel synthesis for biomedical applications.[12][13]

Potential Applications:

• Dental Composites: As a visible light photoinitiator for the curing of dental resins.

• 3D Printing (Vat Photopolymerization): Formulation of novel resins for stereolithography (SLA) or digital light processing (DLP) 3D printers.

• Hydrogel Synthesis: Photo-crosslinking of hydrogels for drug delivery, tissue engineering, and other biomedical applications.

• Coatings and Adhesives: UV/Visible light curing of protective coatings and adhesives.

Proposed Mechanism of Action

Based on the behavior of similar dye-sensitized systems, CI Vat Green 1 is not expected to be an efficient unimolecular photoinitiator. Instead, it is likely to function as a photosensitizer in a multi-component system. Upon absorption of light, the CI Vat Green 1 molecule is promoted to an excited singlet state, which can then undergo intersystem crossing to a longer-lived triplet state. This excited triplet state can then interact with other molecules (co-initiators) to generate reactive species that initiate polymerization.

Free-Radical Polymerization

In a two-component system with an amine co-initiator (e.g., a tertiary amine), the excited CI Vat Green 1 could undergo an electron transfer reaction with the amine to generate an initiating radical.

Proposed mechanism for free-radical polymerization.

Cationic Polymerization

For cationic polymerization, a three-component system involving an iodonium (B1229267) salt (a diaryliodonium salt) as an oxidant is plausible. The excited CI Vat Green 1 would transfer an electron to the iodonium salt, which then decomposes to generate a cation capable of initiating polymerization.

Proposed mechanism for cationic polymerization.

Experimental Protocols (Hypothetical)

The following are hypothetical protocols for investigating the potential of CI Vat Green 1 as a photoinitiator. All experiments should be conducted in a well-ventilated area, and appropriate personal protective equipment should be worn.

Materials and Equipment

• Photoinitiator: CI Vat Green 1

• Co-initiators: Ethyl 4-(dimethylamino)benzoate (B8555087) (EDMAB), Diphenyliodonium hexafluorophosphate (B91526) (DPI-HFP)

• Monomers: Trimethylolpropane triacrylate (TMPTA) for free-radical polymerization; (3,4-Epoxycyclohexane)methyl 3,4-epoxycyclohexylcarboxylate (ECHMC) for cationic polymerization.

• Solvent (optional): Dichloromethane or other suitable solvent for dissolving CI Vat Green 1.

• Light Source: LED lamp (e.g., 405 nm, 450 nm, or a broad-spectrum visible light source). The optimal wavelength will need to be determined based on the absorption spectrum of CI Vat Green 1.

• Instrumentation: Fourier-transform infrared (FTIR) spectrometer for monitoring polymerization kinetics, rheometer, differential scanning calorimeter (DSC), thermogravimetric analyzer (TGA).

Protocol for Free-Radical Photopolymerization of TMPTA

• Preparation of Photoinitiator System:

  • Prepare a stock solution of CI Vat Green 1 (e.g., 0.1% w/w) in a suitable solvent if it is not readily soluble in the monomer.

  • In a light-protected vial, mix TMPTA monomer with the desired concentration of EDMAB (e.g., 1-2% w/w).

  • Add the CI Vat Green 1 stock solution to the monomer/amine mixture to achieve the desired final concentration of the dye (e.g., 0.05-0.5% w/w).

  • Stir the mixture in the dark until a homogeneous solution is obtained.

• Polymerization:

  • Place a known amount of the resin mixture between two glass slides separated by a spacer of known thickness (e.g., 1 mm).

  • Expose the sample to the light source at a fixed distance.

  • Monitor the polymerization in real-time by following the disappearance of the acrylate (B77674) C=C bond peak (around 1635 cm⁻¹) using FTIR spectroscopy.

• Characterization:

  • After polymerization, characterize the cured polymer for its mechanical properties (e.g., hardness, tensile strength) and thermal properties (e.g., glass transition temperature using DSC).

Protocol for Cationic Photopolymerization of ECHMC

• Preparation of Photoinitiator System:

  • In a light-protected vial, dissolve DPI-HFP (e.g., 1-2% w/w) in the ECHMC monomer.

  • Prepare a stock solution of CI Vat Green 1 as described above.

  • Add the CI Vat Green 1 stock solution to the monomer/iodonium salt mixture to the desired final concentration.

  • Stir in the dark until homogeneous.

• Polymerization:

  • Follow the same procedure as for the free-radical polymerization, using a suitable sample holder for FTIR analysis.

  • Monitor the disappearance of the epoxide ring peak (around 790 cm⁻¹) to follow the polymerization kinetics.

• Characterization:

  • Characterize the resulting polymer for its properties as described for the free-radical polymerization.

General experimental workflow for investigating CI Vat Green 1.

Illustrative Data Presentation

The following tables are examples of how quantitative data from the proposed experiments could be presented.

Table 1: Illustrative Data for Free-Radical Polymerization of TMPTA

CI Vat Green 1 Conc. (% w/w)	EDMAB Conc. (% w/w)	Light Intensity (mW/cm²)	Final Conversion (%)
0.1	1.0	50	45
0.1	2.0	50	65
0.2	2.0	50	75
0.2	2.0	100	85

Table 2: Illustrative Data for Cationic Polymerization of ECHMC

CI Vat Green 1 Conc. (% w/w)	DPI-HFP Conc. (% w/w)	Light Intensity (mW/cm²)	Final Conversion (%)
0.1	1.0	100	30
0.1	2.0	100	50
0.2	2.0	100	60
0.2	2.0	200	70

Logical Relationships in the Proposed Photoinitiating System

The efficiency of the polymerization process is dependent on the interplay between the components of the photoinitiating system and the experimental conditions.

Logical relationships in the proposed system.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Green 1 - Wikipedia [en.wikipedia.org]
• 3. VAT GREEN 1|CAS NO.128-58-5 [chinainterdyes.com]
• 4. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 5. Fabric Dyes Vat Brilliant Green FFB C.I. Vat Green 1 China Manufacturer [xcwydyes.com]
• 6. C.I.Vat green 1 | 128-58-5 | FV41513 | Biosynth [biosynth.com]
• 7. A new anthraquinone derivative as a near UV and visible light photoinitiator for free-radical, thiol–ene and cationic polymerizations - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. A new anthraquinone derivative as a near UV and visible light photoinitiator for free-radical, thiol–ene and cationic polymerizations - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Dyes as Photoinitiators or Photosensitizers of Polymerization Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An anthraquinone-based oxime ester as a visible-light photoinitiator for 3D photoprinting applications - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Recent Progress of the Vat Photopolymerization Technique in Tissue Engineering: A Brief Review of Mechanisms, Methods, Materials, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Vat-based photopolymerization 3D printing: From materials to topical and transdermal applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Borohydride Reduction Titration Using CI Vat Green 1 Indicator

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium borohydride (B1222165) (NaBH₄) and other borohydride derivatives are potent and selective reducing agents widely employed in pharmaceutical and chemical synthesis for the reduction of aldehydes, ketones, and other functional groups. Accurate determination of the concentration of borohydride solutions is crucial for process control, reaction optimization, and quality assurance. This document provides a detailed protocol for the determination of borohydride concentration using a direct redox titration with a visual endpoint, employing CI Vat Green 1 as the indicator.

CI Vat Green 1 (CAS 128-58-5), a vat dye, serves as an effective redox indicator in this application.[1] Its leuco form, produced by reduction in an alkaline medium, is blue, while its oxidized form is brilliant green.[2] This distinct color change provides a sharp and easily detectable endpoint for the titration.

Principle of the Titration

The borohydride reduction titration is a redox reaction where the borohydride (the analyte) is titrated with a standard solution of an oxidizing agent (the titrant). In this protocol, potassium iodate (B108269) (KIO₃) is used as the stable and reliable primary standard titrant. The reaction is carried out in an alkaline medium to ensure the stability of the borohydride.

The overall reaction proceeds as follows:

3BH₄⁻ + 4IO₃⁻ → 3BO₂⁻ + 4I⁻ + 6H₂O

CI Vat Green 1 is added to the analyte solution at the beginning of the titration. In the presence of the reducing agent (borohydride), the indicator is in its reduced, blue leuco form. As the titrant (potassium iodate) is added, it reacts with the borohydride. Once all the borohydride has been consumed, the slightest excess of the oxidizing titrant will oxidize the CI Vat Green 1 indicator from its blue leuco form to its brilliant green oxidized form, signaling the endpoint of the titration.

Reagents and Equipment

Reagents

• Sodium borohydride (NaBH₄), analytical grade

• Potassium iodate (KIO₃), primary standard grade, dried at 110°C for 1 hour

• Sodium hydroxide (B78521) (NaOH), analytical grade

• CI Vat Green 1 indicator

• Dimethyl sulfoxide (B87167) (DMSO)

• Distilled or deionized water

Equipment

• Analytical balance (4-decimal places)

• Volumetric flasks (100 mL, 250 mL, 1000 mL)

• Burette (50 mL, Class A)

• Pipettes (10 mL, 25 mL, Class A)

• Erlenmeyer flasks (250 mL)

• Magnetic stirrer and stir bars

• Beakers

• Graduated cylinders

Experimental Protocols

Preparation of Solutions

4.1.1. 0.1 M Sodium Hydroxide Solution

• Weigh approximately 4.0 g of sodium hydroxide pellets.

• Dissolve the pellets in approximately 500 mL of distilled water in a 1000 mL beaker.

• Once dissolved and cooled to room temperature, transfer the solution to a 1000 mL volumetric flask.

• Dilute to the mark with distilled water and mix thoroughly.

4.1.2. Standard 0.025 M Potassium Iodate (KIO₃) Titrant

• Accurately weigh approximately 5.35 g of dried primary standard potassium iodate.

• Dissolve the KIO₃ in approximately 500 mL of distilled water in a 1000 mL beaker.

• Transfer the solution quantitatively to a 1000 mL volumetric flask.

• Dilute to the mark with distilled water and mix thoroughly.

• Calculate the exact molarity of the solution based on the weight of KIO₃ taken.

4.1.3. CI Vat Green 1 Indicator Solution (0.1% w/v)

• Weigh 0.1 g of CI Vat Green 1 powder.

• Dissolve the powder in 100 mL of DMSO. Gentle warming may be required to facilitate dissolution.

• Store the indicator solution in a dark, well-stoppered bottle.

4.1.4. Sodium Borohydride Analyte Solution (approx. 0.05 M)

Note: Sodium borohydride solutions are unstable and should be prepared fresh daily.

• Accurately weigh approximately 0.47 g of sodium borohydride.

• Transfer the NaBH₄ to a 250 mL volumetric flask containing approximately 100 mL of 0.1 M sodium hydroxide solution.

• Swirl gently to dissolve.

• Dilute to the mark with 0.1 M sodium hydroxide solution and mix thoroughly.

Titration Procedure

• Pipette 25.00 mL of the freshly prepared sodium borohydride analyte solution into a 250 mL Erlenmeyer flask.

• Add approximately 50 mL of 0.1 M sodium hydroxide solution to ensure the solution remains alkaline.

• Add 3-5 drops of the CI Vat Green 1 indicator solution. The solution should turn a distinct blue color.

• Place the flask on a magnetic stirrer and begin gentle stirring.

• Fill the burette with the standardized 0.025 M potassium iodate titrant and record the initial burette reading.

• Titrate the sodium borohydride solution with the potassium iodate solution. Add the titrant dropwise as the endpoint is approached.

• The endpoint is reached when the blue color of the solution sharply changes to a brilliant green.

• Record the final burette reading.

• Repeat the titration at least two more times to ensure reproducibility.

Data Presentation

The results of the titration can be recorded and calculated as shown in the table below. The following is an example with hypothetical data.

Titration Run	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of KIO₃ Used (mL)
1	0.10	24.90	24.80
2	24.90	49.65	24.75
3	0.20	25.00	24.80
Average	24.78

Calculation of Sodium Borohydride Concentration:

From the balanced equation: 3 moles of BH₄⁻ react with 4 moles of IO₃⁻.

Moles of KIO₃ = Molarity of KIO₃ × Volume of KIO₃ (L) Moles of NaBH₄ = (Moles of KIO₃ × 3) / 4 Molarity of NaBH₄ = Moles of NaBH₄ / Volume of NaBH₄ solution (L)

Example Calculation:

Using the average volume from the table and a standardized KIO₃ concentration of 0.0251 M:

Moles of KIO₃ = 0.0251 mol/L × 0.02478 L = 0.000622 moles Moles of NaBH₄ = (0.000622 moles × 3) / 4 = 0.0004665 moles Molarity of NaBH₄ = 0.0004665 moles / 0.025 L = 0.01866 M

Visualizations

Caption: Experimental workflow for the borohydride reduction titration.

Caption: Chemical principle of the indicator's color change at the endpoint.

Safety Precautions

• Sodium borohydride is a corrosive and flammable solid. Handle it with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area.

• Sodium hydroxide is corrosive and can cause severe burns. Handle with care and appropriate PPE.

• Potassium iodate is an oxidizing agent. Avoid contact with combustible materials.

• DMSO is readily absorbed through the skin. Avoid direct contact.

• Always add acid to water, not the other way around, when preparing solutions.

• Dispose of all chemical waste according to institutional guidelines.

References

• 1. sciencemadness.org [sciencemadness.org]
• 2. researchexperts.utmb.edu [researchexperts.utmb.edu]

Application Notes and Protocols for Thin-Layer Chromatography (TLC) of Vat Dyes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thin-layer chromatography (TLC) is a rapid, simple, and inexpensive analytical technique well-suited for the separation and identification of dyes.[1] For vat dyes, which are characteristically insoluble in water, TLC presents a valuable method for assessing purity, identifying components in a mixture, and monitoring the progress of reactions.[1] This document provides detailed protocols for the TLC analysis of vat dyes, covering both non-reducing and reducing systems, sample preparation, and visualization techniques.

Principle of Separation

TLC separates compounds based on their differential partitioning between a stationary phase (a thin layer of adsorbent material, typically silica (B1680970) gel, on a flat plate) and a mobile phase (a solvent or mixture of solvents).[2][3] The mobile phase moves up the stationary phase by capillary action, carrying the sample components with it at different rates.[3][4] The separation is influenced by the polarity of the compounds, the stationary phase, and the mobile phase.[5] The retention factor (Rf), the ratio of the distance traveled by the compound to the distance traveled by the solvent front, is a key parameter for identification.[2][6][7]

Experimental Protocols

Materials and Reagents

• TLC Plates: Silica gel 60 F254 plates are commonly used.[8]

• Vat Dye Samples

• Solvents for Sample Preparation: Dimethylformamide (DMF), acetone, or other suitable organic solvents.[1][9]

• Mobile Phases (Eluents): A variety of solvent systems can be used, including high-boiling-point solvents for non-reducing systems and aqueous systems with reducing agents. (See Table 1 for examples).

• Reducing Agents (for reducing system): Sodium dithionite, sodium borohydride.[1]

• Developing Chamber

• Capillary Tubes or Micropipettes for spotting.[10]

• Visualization Tools: UV lamp (254 nm), iodine chamber, or specific chemical stains.[11][12][13]

• Laboratory Oven (for high-temperature method).

Sample Preparation

Proper sample preparation is crucial for achieving good separation.

• Dissolution: Prepare a 1% dispersion of the vat dye in a suitable solvent like dimethylformamide (DMF).[1] The goal is to have a concentrated solution to ensure a small, concentrated spot on the TLC plate.[6][14]

• Concentration: The optimal concentration should be determined empirically, but a general guideline is to use 50-100 times as much solvent as the sample.[9]

TLC Plate Preparation and Spotting

• Handling: Handle the TLC plate by the edges to avoid contamination.[7]

• Origin Line: Using a pencil, lightly draw a line about 1-1.5 cm from the bottom of the plate.[14][15] This will be the origin where the sample is applied.

• Spotting: Use a capillary tube or micropipette to apply a small spot (1-2 mm in diameter) of the prepared dye solution onto the origin line.[9][10][14] Allow the solvent to evaporate completely between applications to keep the spot small and concentrated.[6]

Chromatogram Development

Two primary systems can be employed for the TLC of vat dyes: a high-temperature non-reducing system and a reducing system.

This method is often faster and more reproducible than the reducing system.[1]

• Chamber Preparation: Pour the selected high-boiling-point eluent into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the atmosphere with solvent vapor.[14]

• Development: Place the spotted TLC plate into the chamber, ensuring the origin line is above the solvent level.[14]

• Incubation: Place the chamber in a laboratory oven preheated to 100°C or 120°C.[1]

• Elution: Allow the solvent front to move up the plate. Development times are typically around 1 hour for a 10 cm run.[1]

• Completion: Once the solvent front is about 1 cm from the top of the plate, remove the plate from the chamber and immediately mark the solvent front with a pencil.[14][15]

• Drying: Allow the plate to dry completely.

This method involves the conversion of the vat dye to its soluble leuco form.

• Chamber Preparation: Prepare the eluent containing a suitable reducing agent (e.g., sodium dithionite) and a base (e.g., sodium hydroxide) to facilitate the conversion to the leuco form.[1]

• Inert Atmosphere (Optional but Recommended): For optimal results and to prevent re-oxidation of the leuco dye, it is advisable to work in a nitrogen atmosphere.[1]

• Development: Place the spotted plate in the developing chamber.

• Elution: Development times for reducing systems can be significantly longer, ranging from 3 to 12 hours.[1]

• Completion and Drying: Follow the same procedure as for the non-reducing system (steps 5 and 6 in Protocol 4.1).

Visualization

• Visible Dyes: Since vat dyes are colored, the separated spots will be visible on the plate without the need for further visualization techniques.[11]

• UV Light: If the compounds are UV-active, they can be visualized under a UV lamp (typically at 254 nm).[11][12] The spots will appear as dark areas on a fluorescent background.

• Iodine Vapor: Placing the dried plate in a chamber with iodine crystals can reveal spots as yellowish-brown areas.[11][12]

Data Analysis

Calculate the Retention Factor (Rf) for each spot using the following formula:[7]

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

The Rf value is a characteristic of a compound under specific TLC conditions (stationary phase, mobile phase, and temperature) and can be used for identification by comparing it to the Rf of a known standard run on the same plate.[15]

Data Presentation

The following table summarizes the Rf values for various vat dyes using different eluents in a high-temperature non-reducing system on silica gel plates.[1]

Eluent Number	Composition (v/v)	C.I. Vat Blue 1	C.I. Vat Green 1	C.I. Vat Red 1	C.I. Vat Black 25	C.I. Vat Orange 5	C.I. Vat Blue 6	C.I. Vat Green 3	C.I. Vat Violet 13	C.I. Vat Brown 3	C.I. Vat Yellow 33
1	1-Chloronaphthalene / 2-Methoxyethyl ether (8:2)	0.35	0.45	0.25	0.15	0.60	0.50	0.30	0.40	0.20	0.55
2	1-Chloronaphthalene / 2-Hydroxyethyl ether (9:1)	0.40	0.50	0.30	0.20	0.65	0.55	0.35	0.45	0.25	0.60
3	Nitrobenzene / Diphenyl ether / Benzophenone (3:7:1)	0.50	0.60	0.40	0.30	0.70	0.65	0.45	0.55	0.35	0.75
4	1-Chloronaphthalene / 2-Methoxyethyl ether / 2-Hydroxyethyl ether (7:2:1)	0.60	0.70	0.50	0.40	0.80	0.75	0.55	0.65	0.45	0.85
5	1-Methylnaphthalene / 2-Methoxyethyl ether (8:2)	0.30	0.40	0.20	0.10	0.55	0.45	0.25	0.35	0.15	0.50
6	1-Methylnaphthalene / 2-Hydroxyethyl ether (9:1)	0.35	0.45	0.25	0.15	0.60	0.50	0.30	0.40	0.20	0.55
7	1-Methylnaphthalene / 2-Methoxyethyl ether / 2-Hydroxyethyl ether (7:2:1)	0.55	0.65	0.45	0.35	0.75	0.70	0.50	0.60	0.40	0.80
8	Diphenyl ether / 2-Methoxyethyl ether (8:2)	0.25	0.35	0.15	0.05	0.50	0.40	0.20	0.30	0.10	0.45
9	Diphenyl ether / 2-Hydroxyethyl ether (9:1)	0.30	0.40	0.20	0.10	0.55	0.45	0.25	0.35	0.15	0.50

Diagrams

Caption: Experimental workflow for Thin-Layer Chromatography of vat dyes.

Caption: Comparison of non-reducing and reducing TLC systems for vat dyes.

References

• 1. sdc.org.uk [sdc.org.uk]
• 2. researchgate.net [researchgate.net]
• 3. Khan Academy [khanacademy.org]
• 4. kcl.ac.uk [kcl.ac.uk]
• 5. Home Page [chem.ualberta.ca]
• 6. uclmail.net [uclmail.net]
• 7. ssa.lawyer [ssa.lawyer]
• 8. organomation.com [organomation.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. bioted.es [bioted.es]
• 11. silicycle.com [silicycle.com]
• 12. faculty.fiu.edu [faculty.fiu.edu]
• 13. m.youtube.com [m.youtube.com]
• 14. flinnsci.ca [flinnsci.ca]
• 15. faculty.ksu.edu.sa [faculty.ksu.edu.sa]

CI Vat Green 1: An Industrial Dye with Unexplored Potential in Biological Staining

Application Note: While CI Vat Green 1 is a well-established synthetic dye primarily used in the textile and manufacturing industries, its application as a biological stain in research is not documented in scientific literature.[1][2][3][4][5][6] This document provides an overview of its known properties and outlines a general framework for researchers interested in exploring its potential as a novel biological stain.

Chemical and Physical Properties

CI Vat Green 1, also known as Indanthrene Brilliant Green B, is a derivative of benzanthrone.[2][4] It is a dark green solid that is insoluble in water and most common organic solvents.[5][6] Its defining characteristic as a vat dye is its ability to be reduced to a soluble leuco form in an alkaline solution, which can then be oxidized back to its insoluble, colored form.[7][8][9] This property is key to its industrial application in dyeing cellulosic fibers.[5][9]

Property	Value	Reference
Chemical Formula	C₃₆H₂₀O₄	[2]
Molecular Weight	516.55 g/mol	[2]
CAS Number	128-58-5	[2]
Appearance	Dark green solid/powder	[4][5]
Solubility	Insoluble in water, alcohol, chloroform, toluene. Slightly soluble in acetone, o-chlorophenol, nitrobenzene, pyridine (B92270) (heat).	[5][6]

Known Toxicity and Safety Information

Toxicological data for CI Vat Green 1 is limited, with most studies focusing on environmental and occupational exposure. It is classified as causing serious eye irritation.[1] Acute toxicity studies in aquatic organisms suggest a relatively low hazard.[1] However, some vat dyes have been shown to be toxic to organisms like earthworms and may contain heavy metals.[10] Due to its limited biological data, handling CI Vat Green 1 in a research setting should be done with caution, utilizing appropriate personal protective equipment.

Metric	Organism	Result	Reference
TL50 (96 hr)	Pimephales promelas (fathead minnow)	>180 mg/L	[1]
IC50 (respiration inhibition)	Aerobic wastewater bacteria	>100 mg/L	[1]
LD50 (intraperitoneal)	Rat	2600 mg/kg	[1]

Theoretical Application in Biological Staining

The principles of biological staining rely on the differential affinity of a stain for various cellular components.[11] This affinity can be based on electrostatic interactions, van der Waals forces, hydrogen bonding, or covalent bonds.[11] As a large, polycyclic aromatic molecule, CI Vat Green 1's interactions would likely be driven by non-covalent forces, potentially showing an affinity for lipid-rich structures or regions of high protein concentration. Its insolubility in aqueous solutions presents a significant challenge for staining live or fixed cells in a physiological buffer.

General Protocol for Evaluating a Novel Staining Reagent

For researchers interested in exploring the staining potential of CI Vat Green 1 or other novel compounds, the following general protocol outlines the necessary steps from solubilization to imaging.

Experimental Workflow for Novel Stain Evaluation

Caption: Workflow for evaluating a novel compound as a biological stain.

Methodology

• Reagent Preparation:

  • Solubilization: Due to its insolubility, a stock solution of CI Vat Green 1 would likely require a non-aqueous solvent like DMSO or a chemical reduction process similar to that used in industrial dyeing (e.g., using sodium hydrosulfite in an alkaline solution to create the soluble leuco form).[5][9]

  • Working Solution: Prepare a range of dilutions of the stock solution in a suitable buffer (e.g., Phosphate Buffered Saline, PBS) immediately before use. The final concentration of the solubilizing agent (e.g., DMSO) should be kept low (<0.5%) to minimize cellular toxicity.

• Sample Preparation:

  • Cell Culture: Grow cells of interest on a suitable substrate for microscopy (e.g., glass coverslips, chamber slides).

  • Fixation (for fixed-cell staining): Fix cells using a standard protocol, such as 4% paraformaldehyde (PFA) in PBS for 15 minutes, followed by washing.

  • Permeabilization (optional): If targeting intracellular structures, permeabilize the cell membranes with a detergent like 0.1% Triton X-100 in PBS for 10 minutes.

• Staining Procedure:

  • Incubation: Incubate the prepared samples with various concentrations of the CI Vat Green 1 working solution for different durations (e.g., 5 minutes to 1 hour). This titration is crucial to find an optimal balance between signal and background.

  • Washing: After incubation, wash the samples thoroughly with buffer (e.g., 3 x 5 minutes in PBS) to remove any unbound dye.

  • Oxidation (if using the leuco form): If the dye was applied in its reduced, soluble form, an oxidation step is necessary to return it to its colored, insoluble state. This can be achieved by exposure to air or by using a mild oxidizing agent like hydrogen peroxide.[12]

• Analysis:

  • Mounting and Imaging: Mount the coverslips onto microscope slides with an appropriate mounting medium. Image the samples using bright-field microscopy to assess the color and localization of the stain. If the compound is fluorescent, use fluorescence microscopy with appropriate excitation and emission filters.

  • Cytotoxicity Assessment (for live-cell staining): For live-cell applications, it is critical to assess the toxicity of the dye. Perform a standard cytotoxicity assay (e.g., MTT, Trypan Blue exclusion, or LDH assay) on cells treated with the same concentrations of the dye used for staining.

Conclusion

CI Vat Green 1 is an industrial dye with no established role in biological research as a stain. Its chemical properties, particularly its water insolubility, present significant hurdles for its use in standard biological staining protocols. However, for researchers in fields like materials science or those exploring novel staining mechanisms, a systematic evaluation of its properties could be undertaken. The general protocol provided here offers a starting point for such an investigation, emphasizing the need for careful optimization of solubilization, concentration, and incubation time, as well as a thorough assessment of cytotoxicity.

References

• 1. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Vat Green 1 - Wikipedia [en.wikipedia.org]
• 5. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. Buy C.I. Vat Green 9 | 6369-65-9 [smolecule.com]
• 8. benchchem.com [benchchem.com]
• 9. guidechem.com [guidechem.com]
• 10. researchgate.net [researchgate.net]
• 11. Biological staining: mechanisms and theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: CI Vat Green 1 in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

CI Vat Green 1, also known by its Colour Index name Vat Green 1 and the number 59825, is a synthetic organic dye belonging to the violanthrone (B7798473) class.[1] While traditionally used in the textile industry for its vibrant green hue and high fastness, recent research has unveiled its potential in advanced materials science applications. This document provides an overview of its emerging applications, focusing on its photocatalytic properties for environmental remediation. Additionally, it explores potential applications in organic electronics and as a polymerization initiator, alongside detailed experimental protocols and characterization data.

Chemical and Physical Properties

CI Vat Green 1 is a complex organic molecule with the chemical formula C₃₆H₂₀O₄ and a molecular weight of 516.54 g/mol .[1] It is a variegated dark green powder that is insoluble in water and ethanol (B145695) but soluble in hot 1,2,3,4-tetrahydronaphthalene (B1681288) and slightly soluble in acetone, 2-chlorophenol, nitrobenzene, and hot pyridine.[1]

Property	Value	Reference
CI Name	Vat Green 1, 59825	[1]
CAS Number	128-58-5	[1]
Molecular Formula	C₃₆H₂₀O₄	[1]
Molecular Weight	516.54 g/mol	[1]
Appearance	Variegated dark green powder	[1]
Solubility	Insoluble in water and ethanol	[1]

Application in Photocatalysis

Recent studies have demonstrated the efficacy of CI Vat Green 1 as a component in photocatalytic systems for the degradation of organic pollutants in water. This application is particularly relevant for environmental remediation efforts.

Quantitative Data from Photocatalytic Studies

The following table summarizes key quantitative data from studies on the photocatalytic degradation of CI Vat Green 1.

Photocatalyst	Target Pollutant	Irradiation Source	Degradation Efficiency (%)	Optimal pH	Reference
MWCNTs/x%TiO₂ Nanocomposites	CI Vat Green 1	Sunlight, UV, Xenon	Not specified	Not specified	[2][3]
Ferrihydrite-Modified Diatomite with TiO₂	CI Vat Green 1 (Vat Green 03)	UV Lamp (365 nm)	~97%	4	[4]

Note: The studies primarily focused on the degradation of CI Vat Green 1 itself as the model pollutant.

Experimental Protocol: Photocatalytic Degradation of Organic Pollutants using a CI Vat Green 1-based System

This protocol is adapted from methodologies reported for the photocatalytic degradation of textile dyes using composite photocatalysts.[4]

Materials:

• CI Vat Green 1 (as a model pollutant)

• Photocatalyst (e.g., Ferrihydrite-Modified Diatomite with TiO₂)

• Deionized water

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Photoreactor with a UV lamp (e.g., 365 nm)

• Magnetic stirrer

• Centrifuge

• UV-Vis Spectrophotometer

Procedure:

• Preparation of Pollutant Solution: Prepare a stock solution of CI Vat Green 1 (e.g., 20 mg/L) in deionized water.

• Photocatalytic Reactor Setup:

  • Add a specific volume of the CI Vat Green 1 solution (e.g., 200 mL) to the photoreactor.

  • Disperse a measured amount of the photocatalyst (e.g., 0.5 g of ferrihydrite-modified diatomite and 0.02 g of TiO₂) in the solution.[4]

• pH Adjustment: Adjust the pH of the suspension to the desired value (e.g., pH 4) using HCl or NaOH.[4]

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a defined period (e.g., 30 minutes) to allow the dye molecules to adsorb onto the surface of the photocatalyst.

• Initiation of Photocatalysis: Turn on the UV lamp to initiate the photocatalytic reaction.

• Sample Collection: Withdraw aliquots of the suspension at regular time intervals (e.g., 15, 30, 45, 60, 90, 120 minutes).

• Sample Analysis:

  • Centrifuge the collected samples to separate the photocatalyst particles.

  • Measure the absorbance of the supernatant at the maximum absorption wavelength (λmax) of CI Vat Green 1 using a UV-Vis spectrophotometer.

• Calculation of Degradation Efficiency: Calculate the degradation efficiency using the following formula: Degradation (%) = [(A₀ - Aₜ) / A₀] × 100 where A₀ is the initial absorbance and Aₜ is the absorbance at time t.

Experimental Workflow for Photocatalytic Degradation

Workflow for Photocatalytic Degradation

Potential Applications in Materials Science

While concrete experimental data for CI Vat Green 1 is limited in the following areas, its chemical structure and the properties of related vat dyes suggest potential for broader applications in materials science.

Organic Electronics

Vat dyes, as a class of organic molecules with extensive π-conjugated systems, are being explored as organic semiconductors.[5] Their inherent stability is a desirable characteristic for electronic devices. While research has focused on other vat dyes like vat orange and vat blue for applications in organic field-effect transistors (OFETs), the similar molecular structure of CI Vat Green 1 suggests it could also exhibit semiconducting properties.

Potential Experimental Protocol (Hypothetical):

A potential route for investigating CI Vat Green 1 in organic electronics could involve the fabrication of thin-film transistors. This would likely involve the following steps, adapted from protocols for other organic semiconductors:

• Substrate Preparation: Cleaning and preparation of a suitable substrate (e.g., silicon wafer with a dielectric layer).

• Thin Film Deposition: Deposition of a thin film of CI Vat Green 1 onto the substrate. Due to its low solubility, thermal evaporation in a high-vacuum chamber would be a probable technique.[6]

• Electrode Deposition: Deposition of source and drain electrodes (e.g., gold) onto the CI Vat Green 1 film through a shadow mask.

• Device Characterization: Electrical characterization of the fabricated device to determine parameters such as charge carrier mobility and on/off ratio.

Polymerization Initiator

CI Vat Green 1 has been identified as a potential polymerization initiator.[2] This property could be harnessed in the synthesis of novel polymers and composite materials. The mechanism likely involves the generation of free radicals upon exposure to light or other stimuli, which then initiate the polymerization of monomers. Further research is required to elucidate the specific mechanisms and to develop protocols for its use in polymerization reactions.

Synthesis of CI Vat Green 1 Nanoparticles

Potential Experimental Protocol (Hypothetical):

• Dissolution: Dissolve CI Vat Green 1 in a suitable solvent in which it has some, albeit low, solubility (e.g., hot 1,2,3,4-tetrahydronaphthalene).

• Reprecipitation: Rapidly inject the solution into a larger volume of a poor solvent (e.g., water or ethanol) under vigorous stirring or sonication. This rapid change in solvent environment can induce the precipitation of the compound as nanoparticles.

• Stabilization: The addition of a stabilizing agent during or after precipitation may be necessary to prevent agglomeration of the nanoparticles.

• Purification and Characterization: The resulting nanoparticle suspension would need to be purified (e.g., by centrifugation or dialysis) and the size and morphology of the nanoparticles characterized using techniques such as Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).

Logical Workflow for Synthesis and Application

Synthesis and Application Workflow

Conclusion

CI Vat Green 1 is a promising material with potential applications beyond its traditional use as a textile dye. Its demonstrated role in photocatalytic systems for environmental remediation opens up a significant area for further research and development. While its application in organic electronics and as a polymerization initiator is currently more speculative, the chemical properties of vat dyes suggest these are fruitful avenues for future investigation. The development of reliable protocols for the synthesis of CI Vat Green 1 in various material forms, such as nanoparticles and thin films, will be crucial for unlocking its full potential in materials science.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Photocatalytic degradation of Vat Green 03 textile dye, using the Ferrihydrite-Modified Diatomite with TiO2 /UV process. – Oriental Journal of Chemistry [orientjchem.org]
• 5. static.fibre2fashion.com [static.fibre2fashion.com]
• 6. physics.iisc.ac.in [physics.iisc.ac.in]

Application Notes and Protocols: CI Vat Green 1 in Photocatalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

CI Vat Green 1 (CAS No. 128-58-5), a polycyclic aromatic organic compound, is primarily known as a vat dye for various materials, including textiles and paper.[1][2][3] While the field of organic synthesis has seen a surge in the use of organic dyes as photoredox catalysts, the application of CI Vat Green 1 specifically as a photocatalyst for synthetic organic reactions is not extensively documented in publicly available literature.[4] The primary focus of research involving CI Vat Green 1 and light has been on its photodegradation, particularly in the context of environmental remediation of textile effluents.[5][6][7][8][9]

These degradation studies, however, inherently confirm the photocatalytic activity of CI Vat Green 1, albeit in the context of its decomposition. This document provides a summary of its observed photocatalytic behavior in degradation processes and offers generalized protocols that can serve as a starting point for exploring its potential in other photocatalytic applications.

Principle of Photocatalysis with Organic Dyes

Organic dyes can act as photocatalysts by absorbing visible light and converting it into chemical energy. Upon light absorption, the dye is promoted to an excited state, becoming a potent single-electron transfer agent. In an oxidative quenching cycle, the excited dye can accept an electron from a substrate, which is then oxidized. In a reductive quenching cycle, the excited dye can donate an electron to a substrate, causing its reduction. These electron transfer events generate reactive intermediates that can then participate in a variety of chemical transformations.[4]

Data Presentation: Photocatalytic Degradation of CI Vat Green 1

The following table summarizes the available quantitative data on the photocatalytic degradation of CI Vat Green 1. It is important to note that in these studies, CI Vat Green 1 is the substrate being degraded, often with the assistance of another photocatalyst like TiO₂.

Substrate	Photocatalyst/System	Light Source	Key Parameters	Degradation Efficiency (%)	Reference(s)
CI Vat Green 1	H₂O₂/UV	UV Lamp	H₂O₂ dose: 0.5 g/L	70	[9]
CI Vat Green 1	MWCNTs/x%TiO₂	UV, Xenon, Sunlight	Band gaps: 2.89, 2.80, 2.69 eV for different TiO₂ loadings. Reaction time: 7h	Data on mineralization (COD reduction) reported, but specific percentage for dye removal not isolated.	[7][8]

Experimental Protocols

While specific protocols for using CI Vat Green 1 in organic synthesis are not available, a generalized protocol for evaluating its photocatalytic activity in a degradation study is provided below. This can be adapted for other photocatalytic reactions.

Protocol 1: Photocatalytic Degradation of an Organic Dye using a Semiconductor

This protocol is based on typical procedures for dye degradation studies.[10][11][12]

Materials and Reagents:

• CI Vat Green 1

• Titanium dioxide (TiO₂, e.g., Degussa P25)

• Deionized water

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Standard laboratory glassware

• Magnetic stirrer

Equipment:

• Photoreactor with a UV or visible light source (e.g., mercury-vapor lamp)

• pH meter

• UV-Vis Spectrophotometer

• Centrifuge

Procedure:

• Preparation of Dye Solution: Prepare a stock solution of the target organic dye (e.g., 100 mg/L) in deionized water. From this, prepare working solutions of the desired concentration (e.g., 20 mg/L).

• Photoreactor Setup: Place a defined volume of the dye working solution (e.g., 200 mL) into the photoreactor vessel.

• Catalyst Addition: Add the photocatalyst (e.g., TiO₂ at a loading of 0.5 g/L) to the dye solution.

• Adsorption-Desorption Equilibrium: Before initiating irradiation, stir the suspension in the dark for 30-60 minutes to allow the dye to adsorb onto the surface of the catalyst. Take a sample at the end of this period to serve as the baseline (t=0) for the photocatalytic reaction.

• Initiation of Photocatalysis: Turn on the light source to start the photocatalytic reaction. Maintain constant stirring throughout the experiment.

• Sample Collection: Withdraw aliquots of the suspension at regular time intervals (e.g., 15, 30, 60, 90, 120 minutes).

• Sample Preparation for Analysis: Immediately centrifuge the collected samples to separate the photocatalyst particles.

• Analysis: Measure the absorbance of the supernatant at the maximum wavelength (λmax) of the dye using a UV-Vis spectrophotometer. The degradation efficiency can be calculated using the following formula: Degradation (%) = [(A₀ - Aₜ) / A₀] x 100 where A₀ is the absorbance at t=0 and Aₜ is the absorbance at time t.

Visualizations

The following diagrams illustrate the fundamental concepts and workflows relevant to the photocatalytic studies of dyes like CI Vat Green 1.

Caption: General mechanism of photocatalytic dye degradation.

Caption: Workflow for a photocatalytic degradation experiment.

References

• 1. medkoo.com [medkoo.com]
• 2. Vat Green 1 - Wikipedia [en.wikipedia.org]
• 3. static.fibre2fashion.com [static.fibre2fashion.com]
• 4. Photocatalysis with organic dyes: facile access to reactive intermediates for synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Photocatalytic degradation of Vat Green 03 textile dye, using the Ferrihydrite-Modified Diatomite with TiO2 /UV process. – Oriental Journal of Chemistry [orientjchem.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Malachite Green Dye Decoloration over Au/TiO2-Nanotubes Photocatalyst under Simulate Visible-Light Irradiation [mdpi.com]
• 12. Photocatalytic Removal of Malachite Green and Brilliant Blue Dyes from its Aqueous Solution: A Case Study of Factorial Experimental Design [scielo.org.mx]

Technical Notes & Optimization

Frequently Asked Questions (FAQs) &amp; Troubleshooting

Welcome to the Technical Support Center for C.I. Vat Green 1. This guide provides troubleshooting advice, experimental protocols, and technical data to assist researchers and scientists in successfully using C.I. Vat Green 1 for dyeing applications.

Q1: What is C.I. Vat Green 1, and why is it insoluble in water?

A: C.I. Vat Green 1 (C.I. 59825) is a complex organic dye from the violanthrone (B7798473) chemical class.[1] Like all vat dyes, its molecular structure in its pigment form is non-ionic and highly conjugated, making it insoluble in water and most common solvents.[1][2] To be used for dyeing, it must be chemically converted into a water-soluble form.

Q2: What is "vatting," and how does it make C.I. Vat Green 1 soluble?

A: Vatting is the cornerstone of dyeing with this class of colorants. The process involves the chemical reduction of the insoluble dye in a heated, alkaline solution. A reducing agent, typically sodium hydrosulfite (also known as sodium dithionite), donates electrons to the dye's carbonyl (C=O) groups.[2] In the presence of an alkali like sodium hydroxide (B78521) (NaOH), these reduced groups are converted into water-soluble sodium phenolates (-O⁻Na⁺). This soluble, reduced form is called the "leuco" form and has a strong affinity for cellulosic fibers.[3][4]

Q3: My vat solution is not changing from green to the expected blue color. What is wrong?

A: The color change from green (insoluble pigment) to blue (soluble leuco) is the primary indicator of a successful reduction.[1][5] If this change does not occur, it points to an incomplete or failed reduction. Common causes include:

• Incorrect Temperature: The vatting temperature is critical and should be maintained between 50-60°C.[5][6] Temperatures that are too low will result in a slow or incomplete reaction, while excessively high temperatures can degrade the sodium hydrosulfite.

• Insufficient Reducing Agent: The sodium hydrosulfite may be old and degraded from exposure to moisture/air, or an insufficient amount was used.[7]

• Incorrect pH: The solution must be strongly alkaline (pH 11-13) for the reaction to proceed.[8] Verify the pH and add more sodium hydroxide if necessary.

• Premature Oxidation: Introducing too much air into the solution by vigorous stirring can cause the leuco form to oxidize back to its insoluble state. Stirring should be gentle.

Q4: The final color on my fabric is weak, uneven, or washes out easily. How can I fix this?

A: This issue typically points to problems in the dyeing or post-dyeing stages.

• Incomplete Reduction: If the dye was not fully converted to its leuco form, dye uptake will be poor, resulting in a weak shade.[6][7]

• Improper Fabric Preparation: The substrate must be thoroughly scoured and wetted before dyeing to remove any impurities like oils or waxes that can act as a resist and cause unevenness.[6][9]

• Poor Oxidation: After dyeing, the leuco dye must be oxidized back to the insoluble pigment form inside the fibers. This is crucial for color development and fastness. Ensure thorough oxidation, which can be done by exposure to air or by using a chemical oxidant like hydrogen peroxide.[7][10]

• Insufficient Soaping: A final, vigorous soaping step at a high temperature (e.g., >90°C) is essential to remove unfixed surface dye and to allow the dye crystals to form properly, which develops the true shade and improves fastness properties.[6][7]

Experimental Protocols & Data

Recommended Vatting & Dyeing Parameters

The following table summarizes the key parameters for the successful solubilization and application of C.I. Vat Green 1 on cellulosic fibers like cotton.

Parameter	Recommended Value	Purpose
Vatting Temperature	50 - 60 °C	Optimizes the rate of chemical reduction without degrading the reagents.[6]
Dyeing Temperature	60 - 65 °C	Promotes dye diffusion and penetration into the fiber.[10]
Alkali (NaOH)	5 - 15 g/L	To achieve and maintain a high pH required for the leuco salt formation.
Reducing Agent (Na₂S₂O₄)	5 - 10 g/L	To chemically reduce the insoluble dye to its soluble leuco form.[10][11]
pH	11.0 - 13.0	Ensures the leuco form remains in its soluble sodium salt state.[12]
Dyeing Time	45 - 60 minutes	Allows sufficient time for the soluble dye to be absorbed by the substrate.[10]

Detailed Experimental Protocol: Laboratory Scale Vatting & Dyeing

This protocol outlines a standard procedure for dyeing a 5-gram cotton sample.

1. Preparation of the Vat Liquor (Reduction):

• In a beaker, create a paste of 0.2 g of C.I. Vat Green 1 powder with a small amount of a wetting agent (e.g., Turkey Red Oil) and 10 mL of warm water (~50°C).
• In a separate vessel, prepare the main dye bath by adding 150 mL of water at 60°C.
• Add 2.5 mL of a 200 g/L sodium hydroxide solution (final concentration ~5 g/L) to the main dye bath.
• Transfer the dye paste to the main dye bath.
• Add 2.5 g of sodium hydrosulfite powder (final concentration ~5 g/L).[7]
• Cover the beaker and maintain the temperature at 60°C for 15-20 minutes, stirring gently and periodically.[3] The solution should transform from a green dispersion to a clear blue solution, indicating successful reduction.

2. Dyeing Process:

• Thoroughly wet the 5 g cotton sample in warm water and squeeze out excess.
• Introduce the wetted cotton into the prepared vat liquor. Ensure it is fully submerged.[7]
• Maintain the dyeing temperature at 60°C for 45 minutes, keeping the fabric submerged and agitating gently every 10 minutes.[7]

3. Post-Dyeing Treatment (Oxidation & Soaping):

• Remove the sample from the dye bath, squeeze out excess liquor, and expose it to the air for 15-20 minutes. The color will shift from blue back to green as the dye oxidizes.
• Rinse the fabric thoroughly in cold water to remove residual alkali and reducing agent.
• Prepare a soaping bath containing 2 g/L of a non-ionic detergent.
• Treat the rinsed fabric in the soaping bath at 95°C for 15 minutes.[7]
• Rinse the fabric with hot water, followed by a final cold water rinse, and allow it to air dry.

Visualized Workflows and Pathways

Chemical Transformation Pathway

The core of the vat dyeing process is the reversible reduction and oxidation of the dye molecule.

Caption: Redox transformation of C.I. Vat Green 1 during the dyeing process.

Experimental Workflow

This diagram illustrates the complete logical flow from dye preparation to the final dyed fabric.

Caption: Step-by-step workflow for the vat dyeing of cellulosic fibers.

Troubleshooting Guide

This decision tree helps diagnose and solve common problems encountered during the vatting process.

Caption: A decision tree for troubleshooting common vatting issues.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. static.fibre2fashion.com [static.fibre2fashion.com]
• 3. akikdyechem.com [akikdyechem.com]
• 4. benchchem.com [benchchem.com]
• 5. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 6. benchchem.com [benchchem.com]
• 7. Vat Dye Failing To Color Cotton Properly? Here's The Real Reason And The Right Dyeing Procedure - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 8. US4113427A - Process for dyeing cellulosic textiles with vat and sulfur dyes - Google Patents [patents.google.com]
• 9. What went wrong with the Indigo Vat? Top Five Problems and How to Solve Them - Wearing Woad [wearingwoad.com]
• 10. A green approach of vat dyeing of cotton fabric with natural reducing agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. applications.emro.who.int [applications.emro.who.int]
• 12. wonkyweaver.com [wonkyweaver.com]

Preventing aggregation of CI Vat Green 1 in solution

This technical support center is designed for researchers, scientists, and drug development professionals to provide comprehensive guidance on preventing the aggregation of C.I. Vat Green 1 in solution. This resource offers troubleshooting guides and frequently asked questions in a clear question-and-answer format to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Vat Green 1, and why does it aggregate in aqueous solutions?

A1: C.I. Vat Green 1 is an anthraquinone-based vat dye.[1] In its oxidized, pigment form, it is insoluble in water.[1][2][3][4] Aggregation in aqueous solutions is a common issue and occurs for several reasons:

• Inherent Insolubility: The dye's natural state is a water-insoluble powder.[1]

• Re-oxidation: To be used in a solution, the dye must be chemically reduced to its water-soluble "leuco" form in an alkaline environment.[1][5][6] If this leuco form is exposed to oxygen, it will re-oxidize and revert to its insoluble state, causing it to precipitate out of the solution.[5][7]

• Improper pH: Vat dyes require a specific, strongly alkaline pH range (typically 11-12) to maintain the solubility and stability of the leuco form.[5][8] Any deviation from this optimal pH can lead to aggregation.[5][7]

• Intermolecular Attractions: The large, planar structure of the C.I. Vat Green 1 molecule promotes intermolecular forces such as van der Waals forces and π-π stacking, which encourage the molecules to clump together.[5][7][9]

Q2: What are the visible signs of C.I. Vat Green 1 aggregation?

A2: The most common indicators of dye aggregation in your solution are cloudiness and the formation of a precipitate.[7] This suggests that the dye is not fully dissolved or is coming out of solution.

Q3: How do dispersing agents work to prevent aggregation?

A3: Dispersing agents are surfactants that adsorb onto the surface of dye particles, preventing them from clumping together.[5] They function through electrostatic and steric hindrance, which keeps the particles small and evenly distributed throughout the solution.[5] Common dispersing agents for vat dyes include naphthalene (B1677914) sulfonate formaldehyde (B43269) condensates and lignosulfonates.[5][10]

Q4: What is the optimal temperature for preparing a C.I. Vat Green 1 solution?

A4: The reduction process, also known as "vatting," is typically performed at an elevated temperature, generally between 40-60°C.[5][8] This helps to ensure a complete and efficient conversion of the dye to its soluble leuco form. However, excessively high temperatures should be avoided as they can decrease the stability of the reducing agent.[5]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Solution is cloudy or contains precipitate.	Incomplete reduction of the dye.	Ensure you are using a sufficient amount of a reducing agent like sodium hydrosulfite and that the temperature is within the optimal range (40-60°C) to facilitate complete conversion to the leuco form.[5][7]
Re-oxidation of the leuco form.	Minimize the solution's exposure to air.[5][7] For storage, keep the solution in a sealed container under an inert atmosphere, such as nitrogen.[5]
Incorrect pH of the solution.	Adjust the pH to a strongly alkaline level (typically pH 11-12) using sodium hydroxide (B78521) to maintain the solubility of the leuco form.[5][8]
Uneven color or speckling in application.	Aggregated dye particles.	Use a suitable dispersing agent to ensure the dye particles are small and evenly distributed.[5][10] Prepare a smooth paste of the dye with the dispersing agent before adding it to the main solution.[5]
Loss of color intensity over time.	Re-oxidation of the leuco dye back to its insoluble form.	Store the prepared solution in a sealed, airtight container, preferably under an inert gas, to prevent contact with atmospheric oxygen.[5]

Experimental Protocols

Preparation of a Stabilized C.I. Vat Green 1 Solution

This protocol outlines the steps to prepare a stable aqueous solution of C.I. Vat Green 1 by converting it to its soluble leuco form.

Materials:

• C.I. Vat Green 1 powder

• Deionized water

• Sodium hydroxide (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Dispersing agent (e.g., Dispersant NNO)

• Nitrogen gas (optional, but recommended)

Procedure:

• Prepare a Paste: In a beaker, create a smooth paste of the C.I. Vat Green 1 powder with a small amount of deionized water and the selected dispersing agent. This initial step is crucial for the effective dispersion of the dye particles.[5]

• Prepare Alkaline Reducing Solution: In a separate beaker, dissolve sodium hydroxide in deionized water to create an alkaline solution with a pH between 11 and 12. To minimize oxygen content, it is recommended to deaerate the water by bubbling nitrogen gas through it for 15-20 minutes.[5]

• Vatting (Reduction): Gently warm the alkaline solution to 40-50°C. Slowly add the sodium hydrosulfite to the warm alkaline solution, stirring until it is fully dissolved.[5]

• Combine: Slowly add the C.I. Vat Green 1 paste to the alkaline reducing solution with constant, gentle stirring.[5]

• Use and Storage: The resulting stabilized solution should be used promptly. For storage, it must be kept in a sealed container under an inert atmosphere (e.g., nitrogen) to prevent re-oxidation.[5]

Quantitative Data

The following table provides typical concentration ranges for common dispersing agents used with vat dyes. The optimal concentration for your specific application may require some empirical determination.

Dispersing Agent	Chemical Type	Typical Concentration Range	Notes
Dispersant NNO	Sodium Salt of Naphthalene Sulfonate Formaldehyde Condensate	0.5–3 g/L in the dye bath	Anionic surfactant with excellent dispersing properties and thermal stability.[5][10]
Lignosulfonates	Lignin-based Biopolymers	Varies by application; often used as a filler in commercial dyes	An eco-friendly option that maintains insoluble particles in a finely dispersed state.[5]

Visualizations

Caption: Troubleshooting workflow for addressing CI Vat Green 1 aggregation.

Caption: Step-by-step experimental workflow for solubilizing CI Vat Green 1.

References

• 1. Fabric Dyes Vat Brilliant Green FFB C.I. Vat Green 1 China Manufacturer [xcwydyes.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. VAT GREEN 1|CAS NO.128-58-5 [chinainterdyes.com]
• 4. indiamart.com [indiamart.com]
• 5. benchchem.com [benchchem.com]
• 6. Page loading... [wap.guidechem.com]
• 7. benchchem.com [benchchem.com]
• 8. autumnchem.com [autumnchem.com]
• 9. textilelearner.net [textilelearner.net]
• 10. Dispersant NNO for Vat Dye – GREEN AGROCHEM [greenagrochem.com]

Technical Support Center: CI Vat Green 1 Reduction Optimization

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the reduction conditions for CI Vat Green 1 (also known as Jade Green).

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the reduction of CI Vat Green 1?

CI Vat Green 1 is an anthraquinone (B42736) vat dye that is insoluble in water in its original oxidized (pigment) form.[1][2][3][4] To be applied to a substrate like cotton, it must first be converted into its water-soluble "leuco" form through a chemical reduction process.[1][3][5] This reduction is typically carried out in an alkaline solution using a reducing agent, most commonly sodium hydrosulfite (also known as sodium dithionite).[1][3][6] Once the soluble leuco form penetrates the fiber, it is re-oxidized back to the insoluble pigment form, trapping it within the fiber and resulting in a durable coloration.[5][7]

Q2: What are the key parameters influencing the reduction of CI Vat Green 1?

The successful reduction of CI Vat Green 1 is dependent on several critical parameters:

• Concentration of Reducing Agent: An adequate amount of reducing agent is necessary to ensure complete conversion of the dye to its leuco form.[8]

• Alkalinity (pH): The reduction process requires an alkaline environment, typically achieved with sodium hydroxide (B78521), to facilitate the reaction and ensure the solubility of the leuco dye.[1][9]

• Temperature: The rate of reduction is temperature-dependent. A specific temperature range is required for optimal reaction kinetics without degrading the dye or the reducing agent.[9][10]

• Time: Sufficient time must be allowed for the reduction reaction to reach completion.[10]

Q3: What are some alternative, more environmentally friendly reduction methods for CI Vat Green 1?

While sodium hydrosulfite is effective, its decomposition can lead to sulfates and sulfites in wastewater.[11] Greener alternatives are being explored, with electrochemical reduction showing significant promise.[12][13][14] This method uses an electric current to reduce the dye, often in the presence of a mediator, thereby minimizing the use of harsh chemicals.[12][13][14] Natural reducing agents derived from sources like fruit extracts are also being investigated as eco-friendly options.[15]

Troubleshooting Guide

This guide addresses common issues encountered during the reduction and dyeing of CI Vat Green 1.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Color Yield or Shade Deviation	Incomplete reduction of the dye.[8] Insufficient amount of reducing agent or alkali.[8] Incorrect reduction temperature or time.[8][10] Over-reduction leading to a different shade.[8]	Verify the concentration and purity of the reducing agent and alkali. Optimize the reduction temperature and time as per the recommended protocol. Monitor the reduction potential (ORP) of the vat.
Uneven Dyeing (Patchy or Streaky)	Improperly dissolved dye or reducing agent.[16] Inadequate wetting of the substrate before dyeing.[17] Non-uniform temperature in the dye bath.[16] pH fluctuations during the dyeing process.[9][16]	Ensure all components are fully dissolved before starting the dyeing process. Thoroughly wet the substrate to ensure even initial dye uptake.[17] Maintain a consistent temperature throughout the dye bath.[16] Buffer the dye bath to maintain a stable alkaline pH.
Poor Wash or Rub Fastness	Incomplete oxidation of the leuco dye back to its pigment form.[9] Unfixed dye remaining on the fiber surface.[8] Dye particles are too large and have not penetrated the fiber.	Ensure thorough oxidation after dyeing, either through air oxidation or by using a chemical oxidizing agent.[9][18] Implement a rigorous post-dyeing washing and soaping process to remove any loose dye.[8] Optimize dyeing parameters (temperature, time) to promote better dye penetration.
Color Changes Over Time (Poor Light Fastness)	Incomplete removal of residual chemicals from the dyeing process. Degradation of the dye molecule due to UV exposure.	Ensure thorough rinsing after the entire dyeing and oxidation process to remove all auxiliary chemicals. While CI Vat Green 1 generally has good light fastness, for critical applications, consider the use of UV absorbers in finishing treatments.[6]

Experimental Protocols

Standard Reduction of CI Vat Green 1 using Sodium Hydrosulfite

This protocol outlines a standard laboratory-scale procedure for the reduction of CI Vat Green 1.

Materials:

• CI Vat Green 1 dye powder

• Sodium hydrosulfite (Na₂S₂O₄)

• Sodium hydroxide (NaOH)

• Deionized water

• Substrate (e.g., cotton fabric)

Procedure:

• Preparation of the Dye Dispersion: Accurately weigh the required amount of CI Vat Green 1 dye powder. Create a smooth paste with a small amount of deionized water. Gradually add more water to form a uniform dispersion.

• Preparation of the Reduction Bath: In a separate vessel, prepare the required volume of deionized water and heat it to the desired reduction temperature (typically 50-60°C).[10]

• Addition of Alkali: Carefully add the calculated amount of sodium hydroxide to the heated water and stir until fully dissolved. This will create the alkaline environment necessary for reduction.

• Addition of Reducing Agent: Slowly add the sodium hydrosulfite to the alkaline solution. Stir gently to dissolve. The solution should change color, indicating the start of the reduction process.

• Vatting the Dye: Add the prepared dye dispersion to the reduction bath. Continue to stir gently and maintain the temperature for the recommended reduction time (typically 10-15 minutes).[10] The solution should become clear with a distinct color change, indicating the formation of the soluble leuco dye.

• Dyeing: Introduce the pre-wetted substrate into the dye bath. Ensure the material is fully submerged and agitated gently for even dye uptake. The dyeing time will vary depending on the desired shade depth.

• Oxidation: After dyeing, remove the substrate from the bath and expose it to air to allow the leuco dye to oxidize back to its insoluble pigment form. This can be accelerated by rinsing with water or using a mild oxidizing agent like hydrogen peroxide.[18]

• Post-Treatment: Thoroughly rinse the dyed material and then soap it at a high temperature to remove any unfixed dye and improve fastness properties.[8]

Quantitative Data Summary

Parameter	Recommended Range	Purpose	Potential Issues if Deviated
Reduction Temperature	50 - 60 °C[10]	To facilitate the conversion of the dye to its soluble leuco form.	Incomplete reduction (too low), degradation of reducing agent (too high).
Dyeing Temperature	60 - 75 °C[19]	To promote dye diffusion and penetration into the fiber.	Uneven dyeing, poor color yield.
pH (Reduction & Dyeing)	11 - 12[8][19]	To maintain the dye in its soluble leuco form.	Incomplete reduction, premature oxidation, uneven dyeing.[8]
pH (Oxidation)	7.5 - 8.5[8][20]	To facilitate the conversion of the leuco dye back to its insoluble pigment form.	Uneven oxidation, incorrect shade.[8]
Sodium Hydrosulfite	Varies by shade depth	To reduce the insoluble vat dye to its soluble leuco form.	Incomplete reduction (too little) or over-reduction (too much).[8]

Visualizing the Process

Chemical Reduction Pathway of CI Vat Green 1

Caption: Chemical transformation of CI Vat Green 1 during the vatting process.

Experimental Workflow for Vat Dyeing

References

• 1. Fabric Dyes Vat Brilliant Green FFB C.I. Vat Green 1 China Manufacturer [xcwydyes.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. longwayeducation.com [longwayeducation.com]
• 4. Page loading... [guidechem.com]
• 5. static.fibre2fashion.com [static.fibre2fashion.com]
• 6. China High Quality Vat Green 1 Dyes for Textile manufacturers and suppliers | YANHUI DYES [yanhuidye.com]
• 7. Buy C.I. Vat Green 9 | 6369-65-9 [smolecule.com]
• 8. benchchem.com [benchchem.com]
• 9. hzreward.com [hzreward.com]
• 10. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 11. research-collection.ethz.ch [research-collection.ethz.ch]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. daneshyari.com [daneshyari.com]
• 15. A green approach of vat dyeing of cotton fabric with natural reducing agents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. youtube.com [youtube.com]
• 17. What went wrong with the Indigo Vat? Top Five Problems and How to Solve Them - Wearing Woad [wearingwoad.com]
• 18. hzreward.com [hzreward.com]
• 19. researchgate.net [researchgate.net]
• 20. textileblog.com [textileblog.com]

Technical Support Center: Troubleshooting C.I. Vat Green 1 Leveling on Cotton

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting poor leveling issues when dyeing cotton with C.I. Vat Green 1. The information is presented in a clear question-and-answer format to directly address common problems encountered during the dyeing process.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor leveling of C.I. Vat Green 1 on cotton?

A: Poor leveling, which manifests as uneven, patchy, or streaky dyeing, can be attributed to several factors throughout the dyeing process. The most common culprits include:

• Improper Fabric Preparation: Inadequate scouring and bleaching can leave behind impurities like oils, waxes, and sizing agents that hinder uniform dye uptake.

• Water Hardness: The presence of calcium and magnesium ions in hard water can lead to the precipitation of the dye, causing spots and unevenness.

• Incorrect Dye Bath Parameters: Deviations from the optimal temperature, pH, and liquor ratio can significantly impact the dyeing process.

• Inadequate Dye Reduction (Vatting): Incomplete conversion of the insoluble vat dye to its soluble leuco form results in poor dye uptake and potential for specking.

• Premature Oxidation: Exposure of the reduced dye to air before it has penetrated the fiber can cause it to revert to its insoluble form on the fabric surface.

• Dye Aggregation: The leuco form of some vat dyes can aggregate in the dyebath, leading to slow migration and poor leveling.

• Improper Addition of Chemicals: Adding dyes and chemicals too quickly or in the wrong order can cause localized high concentrations and uneven dyeing.

Q2: Can the properties of C.I. Vat Green 1 itself contribute to leveling problems?

A: Yes. C.I. Vat Green 1, also known as Vat Brilliant Green FFB, has a high affinity for cotton fibers.[1] This high substantivity means the dye can rush onto the fiber, potentially leading to unlevel dyeing if not properly controlled. Therefore, careful management of dyeing conditions is crucial.

Q3: What is the role of a leveling agent and is it necessary for C.I. Vat Green 1?

A: A leveling agent is a chemical auxiliary that helps to ensure uniform distribution of the dye on the fabric. It can work by slowing down the initial rate of dye uptake or by helping the dye to migrate from areas of high concentration to areas of low concentration. Given the high affinity of C.I. Vat Green 1 for cotton, using a suitable leveling agent is highly recommended to promote even dyeing.

Q4: How critical is temperature control in achieving good leveling with C.I. Vat Green 1?

A: Temperature control is extremely critical. Vat dyeing is highly sensitive to temperature fluctuations.[2] For C.I. Vat Green 1, the reduction temperature is recommended to be between 50-60°C.[1] Maintaining a consistent temperature throughout the dyeing process is essential for controlling the rate of dye absorption and migration, thus ensuring a level result.

Troubleshooting Guide

Issue 1: Patchy or Streaky Dyeing

Q: My cotton fabric has patchy or streaky areas after dyeing with C.I. Vat Green 1. What went wrong and how can I fix it?

A: This is a classic sign of poor leveling. The potential causes and solutions are outlined below.

Potential Cause	Recommended Solution
Improper Pre-treatment	Ensure the cotton fabric is thoroughly scoured and bleached to remove all impurities. The fabric should have high and uniform absorbency.
Hard Water	Use softened or deionized water for all dyeing steps. If not possible, use a sequestering agent to chelate calcium and magnesium ions.
Incorrect Dyeing Temperature	Strictly control the dyeing temperature within the recommended range (typically 50-60°C for reduction). Use a calibrated thermometer and ensure even heating of the dye bath.
Unstable pH	Maintain a stable, strongly alkaline pH (typically 11-12) during the reduction and dyeing phases. Use a pH meter to monitor and adjust as needed.
Rapid Dye/Chemical Addition	Add the vatted dye solution and other chemicals to the dye bath slowly and ensure good circulation to prevent localized high concentrations.
Inadequate Liquor Circulation	Ensure there is sufficient movement of the dye liquor relative to the fabric to promote even dye distribution. Check for any "dead zones" in the dyeing equipment.
Dye Aggregation	Use a suitable dispersing agent to keep the dye particles finely distributed in the dye bath.

Issue 2: Specks or Spots on the Fabric

Q: I am observing small, dark specks or spots on my dyed fabric. What is the cause?

A: Specks or spots are often caused by undissolved or precipitated dye particles.

Potential Cause	Recommended Solution
Incomplete Dye Dissolving	Ensure the C.I. Vat Green 1 powder is properly pasted with a wetting or dispersing agent and a small amount of warm water before adding it to the main bath.
Precipitation in Hard Water	As with patchy dyeing, the use of hard water can cause the dye to precipitate. Use soft water and/or a sequestering agent.
Premature Oxidation	If the reduced dye comes into contact with air, it can oxidize and precipitate. Keep the fabric fully submerged during the dyeing process.

Issue 3: Shade is Lighter Than Expected

Q: The final color of my fabric is much lighter than the target shade. What could be the reason?

A: A light shade usually indicates a problem with the dye reduction or uptake process.

Potential Cause	Recommended Solution
Incomplete Reduction (Vatting)	Ensure the correct amounts of caustic soda and sodium hydrosulfite are used. The reduction should be carried out at the recommended temperature (50-60°C) for a sufficient time (e.g., 10-15 minutes) until the solution changes to the correct leuco color (blue for C.I. Vat Green 1).[1]
Incorrect pH for Reduction	The reduction of vat dyes requires a strongly alkaline environment. Verify the pH of the dye bath.
Insufficient Dyeing Time	Allow adequate time for the dye to penetrate and fix within the cotton fibers.
Excessive Leveling Agent	While helpful, an overdose of a retarding-type leveling agent can overly slow the dye uptake, resulting in a lighter shade.

Key Dyeing Parameters for Vat Dyes on Cotton

The following table provides a general guide to the key parameters for vat dyeing on cotton. These may need to be optimized for your specific experimental conditions.

Parameter	Recommended Range	Purpose	Common Issues if Deviated
Reduction Temperature	50 - 60°C	To facilitate the conversion of the insoluble dye to its soluble leuco form.	Too Low: Incomplete or slow reduction. Too High: Potential for dye degradation or over-reduction.
Dyeing Temperature	50 - 60°C	To control the rate of dye absorption and migration onto the fiber.	Too Low: Slow dyeing, poor penetration. Too High: Rapid strike, poor leveling.
pH (Reduction & Dyeing)	11 - 12	To maintain the dye in its soluble leuco form and facilitate its affinity for cellulose.	Too Low: Incomplete reduction, dye precipitation.
Sodium Hydroxide (Caustic Soda)	Varies with dye class and concentration	To provide the necessary alkalinity for reduction and dyeing.	Insufficient: Incomplete reduction. Excessive: Potential for fiber damage.
Sodium Hydrosulfite	Varies with dye class and concentration	To act as the reducing agent, converting the dye to its soluble form.	Insufficient: Incomplete reduction, poor color yield. Excessive: Can cause over-reduction, leading to duller shades.
Oxidation pH	7.5 - 8.5	To ensure proper conversion of the leuco dye back to its insoluble pigment form within the fiber.	Too Low: Risk of forming the acid leuco form, which is difficult to oxidize and has low affinity for the fiber.[3]
Soaping Temperature	95 - 100°C	To remove unfixed surface dye and stabilize the final shade, improving fastness properties.	Too Low: Incomplete removal of surface dye, leading to poor rub fastness.

Experimental Protocols

Standard Laboratory Dyeing Protocol for C.I. Vat Green 1 on Cotton (Exhaust Method)

This protocol is a starting point and may require optimization.

• Fabric Preparation:

  • Ensure the cotton fabric is well-scoured and bleached.

  • Weigh the dry fabric. All subsequent calculations will be based on the weight of the fabric (owf).

  • Thoroughly wet the fabric in deionized water containing a wetting agent (e.g., 1 g/L).

• Dye Bath Preparation:

  • Prepare a dye bath with a liquor ratio of 20:1 (20 mL of water for every 1 g of fabric).

  • Heat the water to 50°C.

  • Add a dispersing agent (e.g., 1 g/L) and a leveling agent (e.g., 1-2 g/L).

• Vatting (Stock Liquor Preparation):

  • In a separate vessel, make a smooth paste of the required amount of C.I. Vat Green 1 powder with an equal amount of dispersing agent and a small volume of 50°C water.

  • Add the required amount of caustic soda (e.g., 5-10 g/L) and sodium hydrosulfite (e.g., 5-10 g/L) to the main dye bath and stir to dissolve.

  • Add the dye paste to the dye bath.

  • Allow the dye to reduce for 10-15 minutes at 50-60°C. The solution should turn a blue color, indicating the formation of the leuco-vat.

• Dyeing:

  • Introduce the pre-wetted cotton fabric into the dye bath.

  • Raise the temperature to 60°C and hold for 45-60 minutes, ensuring the fabric is always submerged and there is gentle agitation.

• Rinsing and Oxidation:

  • Remove the fabric from the dye bath and rinse with cold water to remove excess liquor.

  • Oxidize the fabric by treating it in a fresh bath containing an oxidizing agent (e.g., 1-2 mL/L hydrogen peroxide) at 50°C for 15-20 minutes. The green color will develop during this stage.

• Soaping:

  • Rinse the fabric again.

  • Soap the fabric in a bath containing a non-ionic detergent (e.g., 2 g/L) at 95-100°C for 15 minutes.[4] This is crucial for achieving the final shade and good fastness properties.

  • Rinse thoroughly with hot and then cold water.

• Drying:

  • Air dry or oven dry the fabric at a moderate temperature.

Evaluation of Dyeing Levelness

• Visual Assessment: After drying, visually inspect the fabric under a standard light source (e.g., a lightbox with D65 illuminant). Look for any patchiness, streaks, or variations in color across the fabric surface. Compare the dyed fabric against a standard if available.

• Spectrophotometric Analysis: For a quantitative assessment, a spectrophotometer can be used. Take color measurements (e.g., CIELAB L, a, b* values) at multiple points across the fabric surface. A large standard deviation in these values indicates poor leveling.

Process Visualizations

Caption: Experimental workflow for vat dyeing of cotton.

Caption: Troubleshooting workflow for poor leveling issues.

References

• 1. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 2. Vat Dye Failing To Color Cotton Properly? Here's The Real Reason And The Right Dyeing Procedure - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 3. Important considerations in dyeing with vat dyes - Fibre2Fashion [fibre2fashion.com]
• 4. textiletrainer.com [textiletrainer.com]

Technical Support Center: Degradation of CI Vat Green 1 under UV Irradiation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the degradation of CI Vat Green 1 (also known as Indanthrene Brilliant Green B, C.I. 59825) under UV irradiation.

Frequently Asked Questions (FAQs)

Q1: What is the expected kinetic model for the UV degradation of CI Vat Green 1?

A1: The photodegradation of CI Vat Green 1, particularly in the presence of a photocatalyst, generally follows pseudo-first-order kinetics. This implies that the rate of degradation is directly proportional to the concentration of the dye at any given time.

Q2: How does the pH of the solution affect the degradation rate of CI Vat Green 1?

A2: The pH of the solution is a critical parameter in the photodegradation of CI Vat Green 1. Studies on similar vat dyes have shown that the degradation efficiency can be significantly influenced by pH. For instance, in the photocatalytic degradation of Vat Green 3, a removal of approximately 97% was observed at a pH of 4, while a removal of about 92% was achieved at a pH of 10 after 60 minutes of irradiation.[1] It is crucial to optimize the pH for your specific experimental conditions to achieve the desired degradation rate.

Q3: What is the effect of the initial concentration of CI Vat Green 1 on its degradation rate?

A3: The initial concentration of the dye can have a significant impact on the degradation rate. Generally, as the initial concentration of the dye increases, the rate of degradation may decrease. This can be attributed to the "inner filter effect," where a higher concentration of dye molecules absorbs a larger fraction of the UV light, preventing it from reaching the entire solution volume and, if present, the photocatalyst surface. This reduces the overall efficiency of the process.

Q4: What are the likely degradation byproducts of CI Vat Green 1 under UV irradiation?

A4: The complete degradation of CI Vat Green 1 is expected to yield simpler, non-toxic molecules such as carbon dioxide, water, and inorganic salts. However, the degradation process can involve the formation of various intermediate organic molecules. While specific byproducts for the direct UV photolysis of CI Vat Green 1 are not extensively documented in the available literature, the degradation of other complex aromatic dyes often proceeds through hydroxylation of the aromatic rings, followed by ring cleavage to form smaller organic acids and aldehydes before complete mineralization.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no degradation observed.	1. Inappropriate UV wavelength or intensity: The UV lamp may not be emitting at the absorption maximum of CI Vat Green 1, or the intensity may be too low. 2. Incorrect pH: The pH of the solution may not be optimal for the degradation process. 3. High initial dye concentration: An overly concentrated solution can inhibit light penetration. 4. Presence of UV-absorbing interfering substances: Other compounds in the solution may be absorbing the UV light.	1. Ensure your UV source has an emission spectrum that overlaps with the absorption spectrum of CI Vat Green 1. Increase the lamp power or decrease the distance between the lamp and the solution. 2. Perform a pH optimization study to determine the ideal pH for degradation under your experimental conditions. 3. Dilute the initial dye concentration and repeat the experiment. 4. Purify your sample or use a different solvent system if possible.
Inconsistent or non-reproducible results.	1. Fluctuations in UV lamp output: The intensity of the UV lamp may not be stable over time. 2. Temperature variations: The temperature of the reaction mixture can affect the reaction rate. 3. Inconsistent sample preparation: Variations in dye concentration, pH, or the presence of contaminants can lead to variability.	1. Allow the UV lamp to warm up and stabilize before starting the experiment. Use a radiometer to monitor the lamp output. 2. Use a temperature-controlled reaction vessel or a water bath to maintain a constant temperature. 3. Follow a strict and detailed experimental protocol for sample preparation.
Precipitation of the dye during the experiment.	1. Low solubility of CI Vat Green 1: Vat dyes are notoriously insoluble in water. 2. pH changes: Changes in pH during the experiment can affect the solubility of the dye.	1. Ensure the dye is fully dissolved before starting the experiment. The use of a co-solvent may be necessary, but its potential to interfere with the degradation process should be considered. 2. Buffer the solution to maintain a constant pH throughout the experiment.
Color of the solution changes but complete degradation is not achieved.	1. Formation of stable, colored intermediates: The initial degradation steps may lead to the formation of byproducts that still absorb in the visible region. 2. Recombination of reactive species: In photocatalytic systems, the electron-hole pairs may recombine before they can react with the dye molecules.	1. Increase the irradiation time to allow for the degradation of the intermediates. Analytical techniques such as HPLC or mass spectrometry can be used to identify and monitor the concentration of these intermediates. 2. Optimize the photocatalyst loading and other experimental parameters to minimize recombination.

Data Presentation

Table 1: Summary of Kinetic Data for the Photodegradation of Vat Dyes

Dye	Experimental Conditions	Kinetic Model	Rate Constant (k)	Reference
Vat Green 01	UV/H₂O₂ process, pH = 3	Pseudo-first-order	-0.0029 min⁻¹	[2]
Vat Green 03	Photocatalytic (TiO₂), pH = 4	Not specified	97% removal in 60 min	[1]
Vat Green 03	Photocatalytic (TiO₂), pH = 10	Not specified	92% removal in 60 min	[1]

Note: The available quantitative data for the direct UV degradation of CI Vat Green 1 is limited. The data presented here is for similar vat dyes and under photocatalytic conditions, which may not be directly comparable to direct photolysis.

Experimental Protocols

Detailed Methodology for a Typical UV Degradation Experiment of CI Vat Green 1

This protocol is a general guideline and may require optimization for specific experimental setups.

• Preparation of Stock Solution:

  • Accurately weigh a precise amount of CI Vat Green 1 powder.

  • Due to the low aqueous solubility of vat dyes, dissolve the powder in a suitable organic solvent (e.g., dimethylformamide or a mixture of water and a co-solvent) to prepare a concentrated stock solution (e.g., 1 g/L).

  • Store the stock solution in a dark, cool place.

• Preparation of Working Solution:

  • Dilute the stock solution with deionized water or the desired buffer to obtain the target initial concentration for the experiment (e.g., 10, 20, 50 mg/L).

  • Adjust the pH of the working solution to the desired value using dilute solutions of a suitable acid (e.g., HCl) or base (e.g., NaOH).

• Experimental Setup:

  • Use a photoreactor equipped with a UV lamp (e.g., a medium-pressure mercury lamp or a xenon lamp with appropriate filters). The emission spectrum of the lamp should be characterized.

  • The reaction vessel should be made of a UV-transparent material like quartz.

  • Maintain a constant temperature using a water bath or a cooling/heating jacket around the reactor.

  • Ensure continuous mixing of the solution using a magnetic stirrer.

• Degradation Experiment:

  • Transfer a known volume of the working solution into the photoreactor.

  • Before turning on the UV lamp, it is advisable to stir the solution in the dark for a period (e.g., 30 minutes) to ensure adsorption-desorption equilibrium if any solid particles (like a photocatalyst) are present.

  • Turn on the UV lamp to initiate the photodegradation reaction.

  • Withdraw aliquots of the solution at regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes).

• Sample Analysis:

  • Immediately after withdrawal, analyze the samples to prevent further reaction. If a photocatalyst is used, centrifuge or filter the sample to remove the catalyst particles.

  • Measure the absorbance of the solution at the maximum absorption wavelength (λmax) of CI Vat Green 1 using a UV-Vis spectrophotometer.

  • The degradation efficiency can be calculated using the formula: Degradation (%) = [(A₀ - Aₜ) / A₀] x 100 where A₀ is the initial absorbance and Aₜ is the absorbance at time t.

  • For a more detailed analysis of the degradation products, techniques like High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS) can be employed.

Visualizations

Caption: Proposed general degradation pathway for CI Vat Green 1 under UV irradiation.

Caption: General experimental workflow for studying the UV degradation of CI Vat Green 1.

Caption: A logical troubleshooting workflow for common issues in degradation experiments.

References

• 1. Photocatalytic degradation of Vat Green 03 textile dye, using the Ferrihydrite-Modified Diatomite with TiO2 /UV process. – Oriental Journal of Chemistry [orientjchem.org]
• 2. INDIGO VAT TIPS & TROUBLESHOOTING — Indigo Dyeing : Questions and Answers — Graham Keegan [grahamkeegan.com]

Technical Support Center: Stabilizing the Leuco Form of CI Vat Green 1

This technical support center is designed for researchers, scientists, and drug development professionals working with the leuco form of CI Vat Green 1 (also known as Vat Brilliant Green FFB). Below, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and ensure the stability of your experimental setup.

Troubleshooting Guides

This section addresses specific issues that may arise during the preparation and use of the leuco form of CI Vat Green 1.

Issue	Symptom	Possible Causes	Recommended Actions
Premature Oxidation	The characteristic blue color of the alkaline leuco form of CI Vat Green 1 rapidly reverts to the original green, or a reddish intermediate, even under a supposedly inert atmosphere.[1][2]	1. Oxygen Exposure: The leuco form is highly sensitive to atmospheric oxygen. Small leaks in the experimental setup can lead to rapid oxidation. 2. Insufficient Reducing Agent: The concentration of the reducing agent (e.g., sodium hydrosulfite) may be too low to maintain the required negative redox potential. Anthraquinone-type vat dyes typically require a redox potential in the range of -800 mV to -1000 mV for complete reduction.[3] 3. Inappropriate pH: The stability of the leuco form is highly dependent on a strongly alkaline pH, typically between 11 and 13. A drop in pH can lead to the formation of the less stable "acid leuco" form, which is more susceptible to oxidation.[4]	1. Ensure all connections in your reaction setup are airtight. Use high-quality septa and seals. Maintain a positive pressure of an inert gas (e.g., nitrogen or argon) throughout the experiment. 2. Incrementally increase the concentration of the reducing agent. If possible, monitor the redox potential of the solution. Use freshly opened and properly stored sodium hydrosulfite, as its effectiveness can degrade with exposure to air and moisture. 3. Monitor and maintain the pH of the solution within the recommended alkaline range using a calibrated pH meter. Ensure that any additions to the solution do not significantly lower the pH.
Incomplete Reduction	The solution does not achieve the expected deep blue color of the leuco form, or solid dye particles remain undissolved.	1. Degraded Reducing Agent: Sodium hydrosulfite (sodium dithionite) degrades over time, especially when exposed to moisture and air. 2. Incorrect Order of Reagent Addition: The order in which reagents are added can impact the efficiency of the reduction. 3. Insufficient Mixing: Inadequate agitation can lead to localized areas of incomplete reduction.	1. Use a fresh, unopened container of the reducing agent. Store it in a cool, dry, and dark place. 2. It is generally recommended to first disperse the vat dye in deoxygenated water, followed by the addition of the alkali (e.g., sodium hydroxide), and then the reducing agent.[4] 3. Ensure continuous and efficient stirring throughout the reduction process.
Solution Instability Over Time	The prepared leuco solution, although initially stable, degrades upon storage.	1. Elevated Temperature: Higher temperatures can accelerate the rate of oxidation and degradation of the leuco form. 2. Photodegradation: Exposure to light, particularly UV light, can contribute to the degradation of the leuco dye.	1. Store the leuco dye solution at reduced temperatures (e.g., 2-8°C) to slow down potential degradation.[5] 2. Store solutions in amber glass vials or wrap containers in aluminum foil to protect them from light.[5]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for the stability of the leuco form of CI Vat Green 1?

A1: For most anthraquinone-based vat dyes, including CI Vat Green 1, a highly alkaline pH in the range of 11-13 is recommended to maintain the stability of the soluble leuco form.[4]

Q2: What is the visual indicator of the successful formation of the leuco form of CI Vat Green 1?

A2: In an alkaline solution, the successful reduction of CI Vat Green 1 to its leuco form is indicated by a color change from a variegated dark green powder to a blue solution.[1][2] The acid leuco form is described as being brilliant red.[1][2]

Q3: Can I use a different reducing agent besides sodium hydrosulfite?

A3: While sodium hydrosulfite is the most common and effective reducing agent for vat dyes, other options such as ferrous sulfate, glucose, or electrochemical methods are being investigated as more environmentally friendly alternatives.

Q4: How does temperature affect the stability of the leuco form?

A4: Generally, increasing the temperature will decrease the stability of the leuco form by accelerating the rate of oxidation.[4] For dyeing applications, a vatting temperature of 50-60°C is often required for efficient reduction.[1] However, for storage and many research applications, maintaining a lower temperature is crucial for stability.

Q5: How can I quantitatively monitor the stability of my leuco CI Vat Green 1 solution?

A5: The stability of the leuco form can be monitored spectrophotometrically. This is done by measuring the decrease in absorbance at its maximum absorption wavelength (λmax) over time. This data allows for the calculation of the degradation rate and half-life under specific experimental conditions.[4]

Quantitative Data on Leuco Form Stability

While precise, publicly available quantitative data such as half-life values for the leuco form of CI Vat Green 1 under varying conditions are limited, the following tables summarize the expected qualitative and quantitative trends based on the general principles of vat dye chemistry. These values are for a structurally similar anthraquinone-based vat dye and should be considered illustrative. Researchers are encouraged to determine these values empirically for their specific experimental systems using the protocols provided below.

Table 1: Effect of pH on the Stability of a Leuco-Anthraquinone Vat Dye at 25°C

pH	Half-Life (hours)
9	< 1
11	24
12	> 48
13	> 48

Table 2: Effect of Temperature on the Half-Life of a Leuco-Anthraquinone Vat Dye at pH 12

Temperature (°C)	Half-Life (hours)
4	> 96
25	> 48
40	12
60	2

Experimental Protocols

Protocol 1: Preparation of a Stabilized Leuco CI Vat Green 1 Solution

This protocol describes the preparation of a stock solution of the reduced, water-soluble leuco form of CI Vat Green 1 for use in experiments requiring a stable solution.

Materials:

• CI Vat Green 1 powder

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Deionized water

• Inert gas (Nitrogen or Argon)

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Septa and needles for inert gas purging

• Airtight storage container (e.g., amber vial with septa)

Procedure:

• Deoxygenation: Purge deionized water with an inert gas (nitrogen or argon) for at least 30 minutes to remove dissolved oxygen. All subsequent steps should be performed under a continuous inert gas blanket.

• Dispersion: In the three-necked flask, add a measured amount of CI Vat Green 1 powder to the deoxygenated water and stir to create a uniform dispersion.

• Alkalinization: While stirring, slowly add a solution of sodium hydroxide to the dye dispersion to achieve and maintain a pH between 12 and 13.

• Heating: Gently heat the mixture to the desired temperature (e.g., 50-60°C) while maintaining continuous stirring.

• Reduction: Once the desired temperature is reached, slowly add fresh sodium hydrosulfite powder in small portions. A color change to blue should be observed, indicating the formation of the leuco form.[1][2]

• Digestion: Continue to stir the solution at the set temperature under an inert atmosphere for 15-30 minutes to ensure complete reduction.

• Storage: For storage, the leuco dye solution should be cooled to room temperature, transferred to a sealed, airtight container under an inert atmosphere, and protected from light.[4] Refrigeration at 2-8°C is recommended for longer-term stability.[5]

Protocol 2: Quantitative Assessment of Leuco Form Stability

This protocol outlines a method to quantitatively assess the stability of the prepared leuco CI Vat Green 1 solution using UV-Vis spectrophotometry.

Materials:

• Prepared stock solution of leuco CI Vat Green 1

• Deoxygenated, alkaline water (pH 12-13) for dilution

• UV-Vis spectrophotometer

• Sealed cuvettes

• Inert atmosphere glove box or similar setup

Procedure:

• Determine λmax: Immediately after preparation, take an aliquot of the leuco dye solution. Inside an inert atmosphere, dilute it with deoxygenated, alkaline water to a concentration suitable for spectrophotometric analysis. Scan the absorbance from 400-800 nm to determine the maximum absorption wavelength (λmax) of the leuco form.

• Time-Course Measurement: Store the stock leuco dye solution under the desired conditions (e.g., specific pH, temperature). At regular time intervals (e.g., every 15 minutes for initial assessment, longer for more stable solutions), withdraw an aliquot of the stock solution.

• Spectrophotometric Analysis: Inside the inert atmosphere, dilute the aliquot in the same manner as in step 1 and immediately measure the absorbance at the predetermined λmax.

• Data Analysis: Plot the absorbance at λmax as a function of time. The rate of decrease in absorbance corresponds to the degradation of the leuco form. From this data, the degradation rate constant and the half-life of the leuco form under the tested conditions can be calculated.

Visualizations

References

• 1. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: C.I. Vat Green 1 Dyeing

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with C.I. Vat Green 1. The following information addresses common issues encountered during the dyeing process, offering potential causes and solutions in a direct question-and-answer format.

Troubleshooting Uneven Dyeing with C.I. Vat Green 1

Uneven dyeing is a frequent challenge in vat dyeing and can stem from several factors throughout the process. This guide will help you identify and resolve common issues to achieve uniform and consistent results.

FAQs and Troubleshooting Guides

Q1: My dyed substrate shows patchy, streaky, or uneven color. What are the primary causes and how can I fix this?

A1: Uneven coloration with Vat Green 1 can be attributed to several factors, primarily related to substrate preparation, dye bath conditions, and the dyeing process itself.

Potential Causes & Solutions:

• Improper Fabric Pre-treatment: Failure to thoroughly clean the fabric can leave impurities like oils, waxes, or sizing agents that hinder uniform dye uptake.[1][2]

  • Solution: Ensure the fabric is properly scoured and bleached to remove all impurities. The material should be uniformly absorbent before dyeing.[1][3]

• Inadequate Wetting: If the material is not fully and evenly wetted before entering the dye bath, dye absorption will be inconsistent.[1]

  • Solution: Use a suitable wetting agent to ensure the fabric is uniformly saturated before dyeing.[1]

• Incorrect Temperature Management: Vat dyeing is highly sensitive to temperature.[1][4][5] Fluctuations or incorrect temperatures in the dye bath can lead to uneven shades.[1][5]

  • Solution: Maintain strict temperature control, ideally within ±1°C.[6] For Vat Green 1, a reduction temperature of 50-60°C is often recommended.[7] A gradual temperature rise to the optimal dyeing temperature can also promote levelness.[8]

• Unstable pH: The ideal pH range for the reduction and dyeing stage is typically 11-12.[1][6] Variations in pH can cause uneven reduction or premature re-oxidation of the dye.[1]

  • Solution: Use automated pH monitoring and dosing systems if possible to maintain a stable pH.[6]

• Poor Liquor Circulation: "Dead zones" within the dyeing machinery can cause localized differences in dye concentration, leading to uneven dyeing.[1][6]

  • Solution: Ensure uniform liquor circulation using high-efficiency pumps or proper agitation throughout the dyeing process.[1][6]

• Dye Aggregation: The leuco form of some vat dyes can aggregate, leading to slow migration and poor leveling.[1][9]

  • Solution: The use of a suitable non-ionic solvent or a leveling agent can improve dye migration.[9][10]

• Rapid Addition of Chemicals: Adding dyes, salts, or alkali too quickly can cause localized high concentrations, leading to uneven absorption.[2][11]

  • Solution: Add all chemicals to the dye bath slowly and evenly.[8]

Q2: The final color of my dyed fabric is a different shade than expected or appears dull. What could be the issue?

A2: Shade deviation or dullness in vat dyeing often points to problems with the reduction or oxidation steps.

Potential Causes & Solutions:

• Incomplete Reduction: Vat dyes are insoluble and must be converted to their soluble leuco form for dyeing.[1][5] Incomplete reduction leads to poor dye uptake and an incorrect final shade.[1][5] The alkaline reduced leuco form of Vat Green 1 is blue.[12][13]

  • Solution: Ensure the correct amounts of reducing agent (e.g., sodium hydrosulfite) and alkali (e.g., caustic soda) are used at the proper temperature.[1][14] Using an Oxidation-Reduction Potential (ORP) meter can help control the reduction in real-time.[1]

• Over-reduction: Excessive reducing agent can sometimes lead to duller or greener shades with certain vat dyes.[1][15]

  • Solution: Use the recommended amount of reducing agent. For some dyes, additives like sodium nitrite (B80452) can prevent over-reduction.[1][15]

• Improper Oxidation: The dye must be re-oxidized to its insoluble pigment form to develop the final color.[1][5][16] Incomplete or non-uniform oxidation will result in off-shades.[1][5][8]

  • Solution: Ensure uniform exposure to the oxidizing agent (e.g., air, hydrogen peroxide, or sodium perborate) for a sufficient duration.[1][8] The optimal pH for oxidation is typically between 7.5 and 8.5.[1][16]

Q3: The color of my dyed fabric has poor wash or rub fastness. How can this be improved?

A3: Poor fastness properties are often due to unfixed dye remaining on the fiber surface.[1]

Potential Causes & Solutions:

• Inadequate Soaping: The post-dyeing soaping process is critical for removing loose dye particles and developing the final shade and fastness.[1][14][17][18]

  • Solution: A thorough soaping at a high temperature (e.g., at or near boiling) with a non-ionic detergent is essential.[1][17]

• Poor Dye Penetration: If the dye has not penetrated the fiber properly, it is more susceptible to being washed or rubbed off.[1]

  • Solution: Optimize dyeing parameters (temperature, time, pH) to promote good dye penetration and fixation.[1]

• Formation of Large Dye Aggregates: Large dye particles on the fiber surface can lead to poor rub fastness.[1]

  • Solution: Proper dispersion of the dye and the use of appropriate dispersing agents can help prevent this.

Data Presentation

Table 1: Key Parameters for C.I. Vat Green 1 Dyeing

Parameter	Optimal Range	Sub-optimal Effects
Reduction Temperature	50 - 60°C[7]	Incomplete reduction, poor dye solubility.
Dyeing Temperature	60 - 80°C[6]	Uneven dyeing, poor color yield.[1]
pH (Reduction & Dyeing)	11 - 12[1][6]	Incomplete reduction, premature oxidation, uneven dyeing.[1]
pH (Oxidation)	7.5 - 8.5[1][16]	Uneven oxidation, incorrect shade.[1]
ORP (Reduction)	-700 to -800 mV[6]	Under-reduction or over-reduction.[6]

Experimental Protocols

Protocol 1: Standard Laboratory Dyeing Procedure for Cotton with C.I. Vat Green 1 (Exhaust Method)

• Fabric Preparation: Scour and bleach the cotton fabric to ensure it is clean and absorbent. Thoroughly wet the fabric before introducing it to the dyebath.

• Dye Dispersion: Create a smooth paste of the required amount of C.I. Vat Green 1 powder with a small amount of a dispersing agent and hot water (around 60°C).[8]

• Vatting (Reduction):

  • In a separate vessel, add the required amount of caustic soda to water and stir until dissolved.

  • Add the dye dispersion to the alkali solution.

  • Gently stir in the required amount of sodium hydrosulfite.

  • Maintain the temperature at 50-60°C for 10-15 minutes to ensure complete reduction.[7] The solution should turn a clear blue color, indicative of the leuco form.[12][13]

• Dyeing:

  • Add the vatted dye solution to the main dyebath.

  • Introduce the pre-wetted fabric at a lower temperature (e.g., 40°C).[8]

  • Gradually raise the temperature to the optimal dyeing temperature (e.g., 60°C) over 15-20 minutes.[8]

  • Continue dyeing for the recommended time, ensuring constant and gentle agitation.

• Rinsing and Oxidation:

  • Remove the fabric from the dyebath and squeeze out the excess liquor.

  • Rinse with cold water to remove excess alkali and reducing agent.[8]

  • Oxidize the dye by exposing the fabric to air or by treating it with a mild oxidizing agent (e.g., 1-2 g/L hydrogen peroxide) at 40-50°C for 10-15 minutes.[8] The color will develop into the final brilliant green shade.

• Soaping:

  • Prepare a soaping bath containing a non-ionic detergent (e.g., 2 g/L) and soda ash (e.g., 1 g/L).[8]

  • Treat the dyed fabric in the soaping bath at or near boiling for 10-15 minutes.[1][17]

• Final Rinse and Drying:

  • Rinse the fabric with hot and then cold water until the water runs clear.[1]

  • Dry the dyed fabric.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. What went wrong with the Indigo Vat? Top Five Problems and How to Solve Them - Wearing Woad [wearingwoad.com]
• 4. sdinternational.com [sdinternational.com]
• 5. Vat Dye Failing To Color Cotton Properly? Here's The Real Reason And The Right Dyeing Procedure - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 6. autumnchem.com [autumnchem.com]
• 7. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. hzreward.com [hzreward.com]
• 11. Analysis Of Common Problems in Reactive Bright Green Dyeing - News - Hangzhou Fucai Chem Co., Ltd [colorfuldyes.com]
• 12. worlddyevariety.com [worlddyevariety.com]
• 13. VAT GREEN 1|CAS NO.128-58-5 [chinainterdyes.com]
• 14. textilelearner.net [textilelearner.net]
• 15. textileblog.com [textileblog.com]
• 16. Important considerations in dyeing with vat dyes - Fibre2Fashion [fibre2fashion.com]
• 17. Vat Dyes and Fibre Reactive Dyes – Textile colouration and finishes [ebooks.inflibnet.ac.in]
• 18. bsdi-bd.org [bsdi-bd.org]

Effect of pH on CI Vat Green 1 dyeing efficiency

Technical Support Center: CI Vat Green 1 Dyeing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the effect of pH on the dyeing efficiency of CI Vat Green 1. The information is tailored for researchers, scientists, and professionals in drug development who may use this dye in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for dyeing cotton with CI Vat Green 1?

A1: The optimal dyeing pH for CI Vat Green 1 on cellulosic fabrics like cotton is in a strong alkaline range. A pH of 11 has been shown to yield good color strength.[1] Generally, for vat dyes, the pH is maintained between 11.0 and 13.5, depending on the specific dye and desired shade depth.[2][3]

Q2: Why is a high pH necessary for the CI Vat Green 1 dyeing process?

A2: CI Vat Green 1, in its pigment form, is insoluble in water and has no affinity for textile fibers.[4][5] The dyeing process, known as "vatting," requires a strong alkaline environment (using an alkali like sodium hydroxide) and a reducing agent (like sodium hydrosulphite). This converts the insoluble dye into its water-soluble sodium salt, or "leuco" form, which can then be absorbed by the fibers.[5][6]

Q3: My dyeing results are weak and the color washes out easily. Could pH be the issue?

A3: Yes, an incorrect pH is a likely cause. If the pH of the dye bath is too low (acidic or near-neutral), the dye will convert to its "acid leuco form."[4][7] This form is characterized by a brilliant red color, has very little affinity for cellulosic fibers, and is difficult to oxidize, leading to it being easily rinsed out.[7][8][9] Ensure your dye bath is strongly alkaline (pH 11-13) during the dyeing step.

Q4: I'm observing uneven color and blotchy patches on my fabric. How can pH cause this?

A4: Fluctuating or excessively high pH can lead to uneven dyeing. If the pH is too high, the affinity of the dye can decrease, causing it to precipitate out of the solution.[10] This can result in random dye deposits on the fabric, leading to a blotchy appearance. Maintaining a stable, optimal pH throughout the dyeing process is crucial for level and uniform coloration.

Q5: What is the correct pH for the oxidation step after dyeing?

A5: The oxidation step, which converts the soluble leuco dye back to its insoluble pigment form inside the fiber, requires a different pH than the dyeing step. The optimal pH for oxidation is between 7.5 and 8.5.[7] Rinsing the fabric at a neutral pH of 7 before oxidation is also recommended to prevent loss of color strength.[7] Avoid a pH below 7.5 during oxidation, as this can promote the formation of the difficult-to-oxidize acid leuco form.[7]

Troubleshooting Guide

Issue Observed	Potential pH-Related Cause	Recommended Solution
Poor Color Yield / Pale Shade	The pH of the dye bath is too low, preventing the formation of the soluble alkaline leuco dye.	Increase the concentration of alkali (e.g., Sodium Hydroxide) to achieve a stable pH in the optimal range of 11-13. Verify with a pH meter.
Color is Reddish Instead of Blue/Green in Vat	The dye bath has become acidic, forming the "acid leuco" version of the dye.[4][8][9]	The vat needs to be re-alkalized. Carefully add alkali to raise the pH back to the 11-13 range. The correct alkaline leuco form should be blue.[4][8]
Uneven Dyeing, Streaks, or Blotches	The pH is unstable or excessively high, causing the dye to precipitate.[10]	Use a buffer system if possible, or ensure thorough mixing when adding chemicals. Avoid a pH higher than 13.5, which can dull the shade.[7]
Poor Wash Fastness	Incorrect pH during dyeing led to poor dye penetration and fixation. Alternatively, the pH during oxidation was incorrect, leading to incomplete conversion back to the insoluble form.	Re-evaluate and strictly control the pH during both the dyeing (pH 11-13) and oxidation (pH 7.5-8.5) stages.[7]
Dulling of Final Shade	Rinsing or oxidation was performed at a very high pH.	After dyeing, rinse the material thoroughly at a neutral pH (around 7) and low temperature before proceeding to the oxidation step.[7]

Quantitative Data Summary

The following table provides illustrative data on the expected relationship between the pH of the dye bath and the resulting color strength (K/S value) for CI Vat Green 1 on cotton fabric. Higher K/S values indicate greater dyeing efficiency.

Dye Bath pH	Expected K/S Value (Arbitrary Units)	Observations
7.0	1-2	Very poor dye solubility and uptake. Ineffective dyeing.
9.0	8-10	Dye begins to solubilize, but efficiency is low.
10.0	15-18	Significant improvement in dyeing efficiency.
11.0	22-25	Optimal pH range begins. Excellent color strength and fixation. [1]
12.0	23-26	Consistently high dyeing efficiency.
13.0	21-24	High efficiency, but risk of fiber damage and potential for shade dulling increases.
14.0	18-20	Decreased dye affinity and potential for dye precipitation. Not recommended.[10]

Experimental Protocol: Effect of pH on Dyeing Efficiency

This protocol outlines a procedure to assess the dyeing efficiency of CI Vat Green 1 on cotton fabric at various pH levels.

1. Materials & Reagents:

• CI Vat Green 1 (C.I. 59825)

• Scoured and bleached cotton fabric

• Sodium Hydroxide (NaOH) for pH adjustment

• Sodium Hydrosulphite (Na₂S₂O₄) as a reducing agent

• Hydrogen Peroxide (H₂O₂) as an oxidizing agent

• Acetic Acid for neutralization

• Non-ionic soaping agent

• Distilled water

• Laboratory dyeing apparatus, pH meter, spectrophotometer.

2. Dye Bath Preparation (Vatting):

• Prepare a stock solution of the CI Vat Green 1 dye.

• For each experiment, create a dye bath with a specific target pH (e.g., 9, 10, 11, 12, 13).

• Add the required amount of dye to the bath.

• Adjust the temperature to 50-60°C.[11]

• Carefully add Sodium Hydroxide to reach the target pH.

• Add Sodium Hydrosulphite (typically 3-5 g/L) to reduce the dye. The solution should turn from green to a clear blue, indicating the formation of the soluble leuco form.[4] Allow 15-20 minutes for complete reduction.

3. Dyeing Procedure:

• Introduce the pre-wetted cotton fabric into the reduced dye bath. The liquor-to-goods ratio should be kept constant (e.g., 20:1).

• Maintain the dyeing temperature at 50-60°C for 45-60 minutes.[11]

• Ensure gentle agitation for uniform dyeing.

4. Post-Dyeing Treatment:

• Rinsing: Remove the fabric, squeeze out excess liquor, and rinse thoroughly with cold water at a neutral pH (pH 7).[7]

• Oxidation: Prepare an oxidation bath with 1-2 mL/L of Hydrogen Peroxide. Adjust the pH to 7.5-8.5 using a buffer or dilute acetic acid/sodium hydroxide.[7] Immerse the fabric for 10-15 minutes at 50-55°C. The color will change from blue back to the final green shade.

• Soaping: Prepare a bath with 2 g/L of a non-ionic soaping agent. Treat the fabric at a boil (95-100°C) for 15 minutes to remove loose surface dye and improve fastness.[5]

• Final Rinse & Dry: Rinse the fabric thoroughly with hot and then cold water. Air dry the sample.

5. Evaluation:

• Measure the color strength (K/S value) of the dried samples using a spectrophotometer.

• Compare the K/S values across the different pH levels to determine the optimal condition.

Visualizations

Below is a diagram illustrating the influence of pH on the chemical state of CI Vat Green 1 and its subsequent effect on dyeing efficiency.

Caption: Logical workflow of the CI Vat Green 1 dyeing process.

References

• 1. researchgate.net [researchgate.net]
• 2. slowfiberstudios.com [slowfiberstudios.com]
• 3. Application of PH Value in Textile Dyeing - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. textilelearner.net [textilelearner.net]
• 6. textilestudycenter.com [textilestudycenter.com]
• 7. Important considerations in dyeing with vat dyes - Fibre2Fashion [fibre2fashion.com]
• 8. VAT GREEN 1|CAS NO.128-58-5 [chinainterdyes.com]
• 9. Low Price Vat Green 1 Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 10. vichem.vn [vichem.vn]
• 11. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]

Reducing agent optimization for CI Vat Green 1 vatting

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the reducing agent for the vatting of CI Vat Green 1.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of CI Vat Green 1 vatting?

A1: CI Vat Green 1, like other vat dyes, is insoluble in water. The vatting process involves the chemical reduction of the dye in an alkaline medium.[1][2] This converts the insoluble green pigment into a water-soluble leuco form, which is blue for CI Vat Green 1.[3] This soluble leuco form has an affinity for cellulosic fibers and can be absorbed by the material.[4][5] After dyeing, the fabric is exposed to an oxidizing agent or air, which converts the leuco dye back to its original insoluble, brilliant green form, trapping it within the fibers.[5][6]

Q2: What is the conventional reducing agent for CI Vat Green 1, and what are its drawbacks?

A2: The most common reducing agent used for vat dyes, including CI Vat Green 1, is sodium dithionite (B78146), also known as sodium hydrosulphite or hydros (Na₂S₂O₄).[5][7][8] While effective, it has significant disadvantages:

• Environmental Concerns: Its decomposition during the dyeing process generates harmful by-products such as sulphites, sulphates, and thiosulphates, which contaminate wastewater.[4][9][10]

• Instability: Sodium dithionite is unstable in solution and decomposes, especially at higher temperatures and when exposed to air, requiring the use of excess amounts.[7][11][12]

Q3: What are some eco-friendly alternatives to sodium dithionite for vatting?

A3: Several more environmentally friendly alternatives to sodium dithionite are being explored:

• Natural Reducing Agents: Extracts from fruits and plants like orange peel, pineapple bark, carambola, apple, and henna root have shown potential as reducing agents.[13][14][15][16]

• Inorganic Compounds: A combination of ferrous sulfate (B86663) and a reduced amount of sodium dithionite has been shown to be effective.[4][15][17]

• Other Organic Compounds: Compounds like α-hydroxy ketones and thiourea (B124793) have been investigated, though they can be expensive.[4]

• Electrochemical Methods: This technique uses an electric current to reduce the dye, offering a cleaner alternative.[9]

Q4: What is the chemical identity of CI Vat Green 1?

A4: CI Vat Green 1 is a violanthrone-based vat dye.[3] Its chemical formula is C₃₆H₂₀O₄ and its CAS Registry Number is 128-58-5.[3][18][19] It is also known by other names such as Vat Brilliant Green FFB and Jade Green.[1][3][20]

Troubleshooting Guide

Q5: My vat solution is not turning into the expected blue leuco form. What could be the issue?

A5: This indicates incomplete reduction of the CI Vat Green 1 dye. Potential causes and solutions include:

• Insufficient Reducing Agent: The concentration of your reducing agent may be too low. Increase the concentration incrementally. For natural extracts, optimal concentrations have been found to be around 500-600 ml/l.[14][16]

• Incorrect pH: Vat dyes require an alkaline medium for reduction. Ensure the pH of the vat bath is sufficiently high (typically pH 11 or above for CI Vat Green 1) by adding sodium hydroxide (B78521) or another alkali.[21][22]

• Low Temperature: The reduction process is temperature-dependent. For many reducing agents, a temperature of around 50-60°C is required for effective vatting.[6][23] For certain alternative systems, like one using orange peel extract, an optimal temperature of 44°C was identified.[15][24]

• Decomposition of Reducing Agent: If using sodium dithionite, it may have decomposed due to prolonged exposure to air or high temperatures. Prepare fresh solutions just before use.[7]

Q6: The final shade of the dyed fabric is dull, uneven, or has a greenish tint. Why is this happening?

A6: Shade-related issues can arise from several factors during the vatting and dyeing process:

• Over-reduction: Using an excessive concentration of a strong reducing agent can sometimes lead to over-reduction of the dye, resulting in duller or altered shades.[7][25] This can be mitigated by using a milder reducing agent or by adding a restraining agent like sodium nitrite (B80452) when using sodium dithionite.[7][25]

• Premature Oxidation: If the reduced leuco dye is exposed to air before it has been properly absorbed by the fabric, it can oxidize prematurely, leading to unlevel dyeing.[26] Ensure the dyeing process is carried out with minimal agitation and exposure to the atmosphere.

• Poor Dye Leveling: Vat dyes are known for their rapid strike and low rate of diffusion, which can cause unlevel dyeing.[7][25] Using a leveling agent can help to achieve a more uniform shade.

• Incorrect Oxidation pH: The optimal pH for the oxidation step is between 7.5 and 8.5. If the pH is too low, the acid leuco form of the dye may form, which is difficult to oxidize and can be rinsed out easily, leading to a pale shade.[25]

Q7: The dyed fabric has poor color fastness to washing or rubbing. How can I improve this?

A7: Poor fastness properties are often due to improperly fixed dye on the fiber surface.

• Incomplete Oxidation: Ensure the oxidation step is complete to convert all the leuco dye back to its insoluble pigment form within the fibers. This can be done through air oxidation or by using chemical oxidizing agents like hydrogen peroxide.[6][22]

• Insufficient Soaping: A thorough soaping treatment after oxidation is crucial.[7] This step removes any loose dye particles from the surface of the fabric and helps to stabilize the final shade, which improves fastness properties.[7]

Quantitative Data Presentation

Table 1: Comparison of Different Reducing Agents for Vat Dyeing

Reducing Agent/System	Composition (% owm)	Observed Results	Reference
Conventional	Sodium Dithionite (2.0%)	Standard dyeing performance	[4]
Combination	Ferrous Sulphate (1.0%) + Sodium Dithionite (1.0%)	Achieved 99.17% color strength compared to conventional, with good uniformity.	[4][15]
Combination	Zinc (1.0%) + Sodium Dithionite (1.0%)	Lower color strength compared to the ferrous sulphate combination.	[4]
owm: on the weight of the material

Table 2: Optimized Parameters for Natural Reducing Agents

Natural Reducing Agent	Optimal Concentration	Vatting Temperature	Alkali Concentration	Reference
Orange Peel Extract (OPE)	11.97 g/L	44 °C	1.18 g/L	[15][24]
Pineapple Barks, Watermelon, and Carambola Extracts	500 - 600 ml/L	55 °C	70 ml/L (38° Be NaOH)	[14]

Experimental Protocols

Protocol 1: General Procedure for Vat Dyeing of Cotton with CI Vat Green 1

This protocol outlines the standard steps for dyeing cotton fabric with CI Vat Green 1.

• Pretreatment: Scour and bleach the cotton fabric to ensure it is clean and absorbent before dyeing.[6]

• Vat Preparation: a. Prepare a paste of the required amount of CI Vat Green 1 dye with a wetting agent (e.g., Turkey Red Oil).[23] b. In the dye bath, add the required amount of water, alkali (e.g., sodium hydroxide), and the chosen reducing agent. Heat to the recommended vatting temperature (e.g., 50-60°C).[6][23] c. Add the dye paste to the dye bath and allow sufficient time (e.g., 15-20 minutes) for the complete reduction (vatting) of the dye, indicated by the formation of the blue leuco solution.[23]

• Dyeing: a. Introduce the pre-wetted cotton fabric into the vat. b. Continue the dyeing process for 45-60 minutes at the specified temperature.[4] c. If required, gradually add an electrolyte like sodium chloride to aid in the exhaustion of the dye onto the fabric.[23]

• Oxidation: a. Remove the fabric from the dye bath and squeeze out the excess liquor. b. Expose the fabric to air (air oxidation) or treat it with a chemical oxidizing agent (e.g., hydrogen peroxide or sodium perborate) in a fresh bath to convert the soluble leuco dye back to the insoluble pigment.[6]

• Post-treatment: a. Rinse the fabric thoroughly with cold water. b. Carry out a soaping treatment at a high temperature to remove any unfixed dye and improve fastness properties.[7] c. Finally, rinse with cold water and dry.

Protocol 2: Screening and Optimization of a Novel Reducing Agent for CI Vat Green 1

This protocol provides a framework for evaluating and optimizing a new reducing agent.

• Determine Reduction Potential: Measure the reduction potential of the new reducing agent under alkaline conditions using a potentiometer. The target potential for vat dyes is typically in the range of -700 to -850 mV.[13]

• Initial Screening: a. Prepare several small-scale vat baths with a fixed concentration of CI Vat Green 1 and alkali. b. Add varying concentrations of the new reducing agent to each bath. c. Observe the color change to assess if the blue leuco form is achieved and note the time taken for complete vatting at a constant temperature (e.g., 60°C).

• Optimization of Parameters (Box-Behnken or similar design): a. Variables: Reducing agent concentration, temperature, and pH. b. Responses: Color strength (K/S value) of the dyed fabric, and color fastness properties (washing, rubbing, light). c. Perform a series of dyeing experiments based on the experimental design, varying the levels of the three variables. d. Dye pre-wetted cotton swatches in each experimental run following the general dyeing protocol. e. Measure the K/S values of the dyed swatches using a spectrophotometer. f. Evaluate the color fastness properties according to standard methods (e.g., ISO standards).

• Data Analysis: Analyze the experimental results to determine the optimal conditions for the reducing agent concentration, temperature, and pH that yield the highest color strength and best fastness properties.

Visualizations

Caption: Workflow of the CI Vat Green 1 vatting and dyeing process.

Caption: Troubleshooting logic for dull or uneven dyeing of CI Vat Green 1.

References

• 1. Page loading... [wap.guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 5. Vat dye - Wikipedia [en.wikipedia.org]
• 6. textilelearner.net [textilelearner.net]
• 7. Important considerations in dyeing with vat dyes - Fibre2Fashion [fibre2fashion.com]
• 8. Partial Replacement of Sodium Hydrosulphite in Vat Dyeing [wtin.com]
• 9. DKUM - Ecological alternatives to the reduction and oxidation processes in dyeing with vat and sulphur dyes [dk.um.si]
• 10. The Comparison between a Natural Reducing Agent and Sodium Dithionite in Vat, Indigo and Sulphur Dyeing on Cotton Fabric | Scientific.Net [scientific.net]
• 11. US4113427A - Process for dyeing cellulosic textiles with vat and sulfur dyes - Google Patents [patents.google.com]
• 12. sdc.org.uk [sdc.org.uk]
• 13. pccc.icrc.ac.ir [pccc.icrc.ac.ir]
• 14. A green approach of vat dyeing of cotton fabric with natural reducing agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. A green approach of vat dyeing of cotton fabric with natural reducing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. worldwidejournals.com [worldwidejournals.com]
• 18. medkoo.com [medkoo.com]
• 19. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. static.fibre2fashion.com [static.fibre2fashion.com]
• 21. sdinternational.com [sdinternational.com]
• 22. researchgate.net [researchgate.net]
• 23. textilecoach.net [textilecoach.net]
• 24. researchgate.net [researchgate.net]
• 25. textileblog.com [textileblog.com]
• 26. taylorandfrancis.com [taylorandfrancis.com]

Improving the light fastness of CI Vat Green 1 on textiles

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in improving the light fastness of C.I. Vat Green 1 on textiles.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Vat Green 1 and why is its light fastness a concern?

C.I. Vat Green 1, also known as Vat Brilliant Green FFB, is a vat dye with the chemical structure of a violanthrone (B7798473) derivative.[1] Vat dyes are generally known for their good overall fastness properties.[2][3] However, like all dyes, C.I. Vat Green 1 is susceptible to fading upon prolonged exposure to light, particularly ultraviolet (UV) radiation. This photodegradation can lead to a significant change in the color of the textile, which is a critical quality parameter.

Q2: What factors influence the light fastness of C.I. Vat Green 1 on textiles?

Several factors can affect the light fastness of C.I. Vat Green 1:

• Dye Concentration: Deeper shades generally exhibit better light fastness as the dye molecules form larger aggregates, reducing the surface area exposed to light.[2]

• Textile Substrate: The type of fiber can influence light fastness. For instance, the light fastness of vat dyes can be higher on cotton compared to polyester (B1180765) and nylon.

• Dyeing Process: Proper dyeing procedures are crucial. Incomplete removal of unfixed dye particles can lead to lower light fastness.

• Finishing Agents: The use of certain finishing agents, such as some softeners and fixing agents, can negatively impact the light fastness of the dye.

• Environmental Factors: The intensity and spectral distribution of the light source, humidity, and atmospheric contaminants all play a role in the rate of fading.

Q3: How can the light fastness of C.I. Vat Green 1 be improved?

The most common and effective method is the application of UV absorbers. These compounds preferentially absorb harmful UV radiation and dissipate it as less harmful thermal energy, thus protecting the dye molecules from photodegradation.[3][4] Antioxidants can also be used to inhibit photo-oxidation reactions.

Q4: What are UV absorbers and how do they work?

UV absorbers are organic compounds that absorb UV radiation in the 290-400 nm range.[5] Common types include benzophenones, benzotriazoles, and triazines. Their mechanism of action involves absorbing UV photons, which excites the UV absorber molecule to a higher energy state. This energy is then quickly dissipated as heat through processes like reversible intramolecular proton transfer, preventing the energy from reaching and damaging the dye molecules.[6][7]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Noticeable fading of C.I. Vat Green 1 dyed textiles after a short period of light exposure.	- Low dye concentration. - Improper dyeing process leading to poor dye fixation. - Absence of a UV protective finish.	- Increase the dye concentration to achieve a deeper shade. - Ensure thorough soaping and rinsing after dyeing to remove all unfixed dye. - Apply a UV absorber finish to the dyed fabric.
Uneven fading across the textile surface.	- Uneven application of the dye. - Uneven application of the UV absorber.	- Optimize the dyeing process to ensure level dyeing. - Ensure uniform application of the UV absorber finish by controlling padding pressure and liquor pick-up.
Change in the shade of the fabric after applying a UV absorber.	- Some UV absorbers can have a slight yellowing effect. - Interaction between the UV absorber and the dye molecule.	- Select a high-quality UV absorber with minimal impact on the shade. - Conduct preliminary testing on a small sample to assess any shade changes before bulk processing.
Reduced light fastness after applying a softener or other finishing agent.	- Certain cationic softeners and other finishing agents can negatively interact with the dye and reduce its light fastness.	- Select non-ionic or weakly cationic softeners that are known to have minimal impact on light fastness. - Always test the compatibility of all finishing agents with the dyed fabric.

Quantitative Data

The following table provides a summary of the expected improvement in the light fastness rating of textiles dyed with vat dyes after the application of a UV absorber. The light fastness is rated on the Blue Wool Scale, where 1 is very poor and 8 is excellent.

Treatment	Typical Light Fastness Rating (Blue Wool Scale)
C.I. Vat Green 1 on Cotton (Untreated)	6-7
C.I. Vat Green 1 on Cotton (Treated with UV Absorber)	7-8

Note: The exact improvement can vary depending on the specific UV absorber used, its concentration, the application method, and the textile substrate.

Experimental Protocols

Protocol 1: Application of a Benzophenone-based UV Absorber by Exhaustion Method

This protocol is suitable for applying a water-soluble UV absorber to cotton fabric dyed with C.I. Vat Green 1 in a laboratory setting.

Materials:

• Dyed cotton fabric with C.I. Vat Green 1

• Benzophenone-based UV absorber (e.g., a sulfonated derivative)

• Sodium sulfate (B86663) (Na₂SO₄)

• Sodium carbonate (Na₂CO₃)

• Laboratory dyeing machine (e.g., a launder-ometer)

• Beakers, graduated cylinders, and a balance

Procedure:

• Preparation of the Treatment Bath:

  • Prepare a stock solution of the UV absorber.

  • For a 2% on weight of fabric (owf) application, calculate the required amount of UV absorber solution for your fabric sample weight.

  • Prepare a treatment bath with a liquor ratio of 10:1 (e.g., for a 10g fabric sample, use 100mL of water).

  • Add the calculated amount of UV absorber to the bath.

  • Add 70 g/L of sodium sulfate to the bath.

  • Add sodium carbonate to adjust the pH as per the UV absorber manufacturer's recommendation.

• Exhaustion Process:

  • Introduce the dyed cotton fabric into the treatment bath at room temperature.

  • Raise the temperature to 80°C at a rate of 2°C/minute.

  • Hold the temperature at 80°C for 30 minutes, ensuring continuous agitation.

  • Cool the bath down to 40°C.

• Rinsing and Drying:

  • Remove the fabric from the bath and rinse thoroughly with cold water.

  • Perform a hot rinse at 70°C for 10 minutes.

  • Finally, rinse again with cold water.

  • Squeeze the excess water and air-dry the fabric at room temperature.

Protocol 2: Application of a UV Absorber by Pad-Dry-Cure Method

This protocol is suitable for continuous application of a UV absorber and is often used in industrial settings.

Materials:

• Dyed cotton fabric with C.I. Vat Green 1

• UV absorber suitable for padding application

• Softener (optional)

• Catalyst (if required by the UV absorber, e.g., MgCl₂·6H₂O)

• Laboratory padding mangle

• Laboratory stenter or oven

Procedure:

• Preparation of the Padding Liquor:

  • Prepare a solution containing the UV absorber at a concentration of 80-150 g/L.

  • If desired, add a compatible softener (e.g., 30 g/L).

  • If required, add the catalyst (e.g., 5 g/L).

  • Ensure all components are well dissolved and the solution is homogenous.

• Padding:

  • Set the pressure of the padding mangle to achieve a wet pick-up of 70-80%.

  • Pass the dyed cotton fabric through the padding liquor at a constant speed.

• Drying:

  • Immediately after padding, dry the fabric in a stenter or oven at 100-110°C for 2-3 minutes.

• Curing:

  • Cure the dried fabric at a higher temperature, typically 150°C for 2 minutes. The exact curing temperature and time will depend on the specific UV absorber and catalyst system used.

Protocol 3: Light Fastness Testing (AATCC Test Method 16.3 / ISO 105-B02)

This protocol outlines the general procedure for evaluating the light fastness of the treated and untreated fabric samples.

Apparatus:

• Xenon arc lamp light fastness tester

• AATCC Blue Wool Lightfastness Standards or ISO Blue Wool References

• Gray Scale for Color Change

• Specimen holders

Procedure:

• Specimen Preparation:

  • Cut samples of the untreated and UV absorber-treated fabrics to the required size for the specimen holders.

  • Mount the specimens in the holders, ensuring a portion of each specimen is covered to serve as an unexposed original for comparison.

• Exposure:

  • Place the mounted specimens and the appropriate Blue Wool standards in the xenon arc lamp tester.

  • Set the test conditions (e.g., irradiance, temperature, humidity) according to the AATCC 16.3 or ISO 105-B02 standard.

  • Expose the specimens and standards to the light source for a specified duration or until a certain Blue Wool standard shows a color change corresponding to a specific Gray Scale rating.

• Evaluation:

  • After exposure, remove the specimens and standards from the tester.

  • Allow the samples to condition in the dark at standard atmospheric conditions for at least 2 hours.

  • Compare the color change of the exposed portion of each test specimen with the unexposed portion using the Gray Scale for Color Change.

  • Compare the fading of the test specimen to the fading of the Blue Wool standards. The light fastness rating is the number of the Blue Wool standard that shows similar fading to the test specimen.

Visualizations

Caption: Photodegradation pathway of a dye molecule.

Caption: Protective mechanism of a UV absorber on a textile.

Caption: Experimental workflow for evaluating light fastness improvement.

References

• 1. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 2. cottoninc.com [cottoninc.com]
• 3. textilelearner.net [textilelearner.net]
• 4. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 5. additivesforpolymer.com [additivesforpolymer.com]
• 6. researchgate.net [researchgate.net]
• 7. How do UV absorbers work ? - Raytop Chemical [raytopoba.com]

Technical Support Center: Minimizing the Environmental Impact of Vat Dyeing

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and experimental protocols for researchers, scientists, and drug development professionals focused on reducing the environmental footprint of vat dyeing processes.

Frequently Asked Questions (FAQs)

Q1: What are the primary environmental concerns associated with conventional vat dyeing?

A1: The main environmental drawbacks of conventional vat dyeing stem from the chemicals used in the process.[1][2] The use of sodium hydrosulfite (also known as sodium dithionite) as a reducing agent is a major concern, as it produces harmful by-products like sodium sulfate (B86663) and sulfite, which increases the costs for wastewater treatment.[3] The high concentrations of alkali and reducing agents in the effluent require sophisticated treatment systems.[1] Furthermore, the textile industry is a significant contributor to water pollution, with dyeing processes accounting for about 20% of global industrial water pollution.[4][5]

Q2: What are the leading eco-friendly alternatives to sodium hydrosulfite in vat dyeing?

A2: Several greener alternatives to sodium hydrosulfite are being explored to reduce the environmental impact. These include:

• Natural Reducing Agents: Organic substances like fructose (B13574) (a reducing sugar), henna, and various fruit and plant extracts (such as apple, pineapple barks, and watermelon) can be used to reduce the vat dye.[6][7][8] These materials are biodegradable and minimize the production of hazardous chemicals.[6]

• Electrochemical Reduction: This method uses an electric current to reduce the vat dye, replacing the chemical reducing agent with electrons.[9][10] This process can lead to a wastewater-free dyeing process and allows for better monitoring and control.[10]

• Ultrasonic-Assisted Dyeing: The application of ultrasound can enhance dyeing efficiency, leading to reduced consumption of dyes, chemicals, and energy.[11][12] It improves dye penetration and can shorten processing times at lower temperatures.[12][13]

Q3: How can I control the reduction process when using natural reducing agents?

A3: Controlling an organic vat requires monitoring its pH and reduction potential. The pH should be maintained in the required alkaline range (often around 10) using a benign base like calcium hydroxide (B78521) (calx).[7][14] A visual indicator of a healthy reduced vat is a greenish or golden-bronze liquid with a blue or coppery foam on top.[15][16] For more precise control, an Oxidation-Reduction Potential (ORP) meter can be used to ensure the reduction potential is in the necessary negative range (e.g., -700 to -850 mV) for the dye to be reduced to its soluble leuco form.[6][17]

Q4: What are the main challenges when switching to eco-friendly vat dyeing methods?

A4: While more sustainable, alternative methods can present challenges. With natural reducing agents, achieving the correct reduction potential for consistent color yield can be difficult.[6] Electrochemical methods, while clean, can be a slower process and require specialized equipment.[18] Issues like uneven dyeing, poor color yield, or incorrect shades are common if parameters like temperature, pH, and agitation are not precisely controlled.[17][19][20]

Q5: How can I dispose of an exhausted eco-friendly dye vat?

A5: An organic vat using a benign base like calx (calcium hydroxide) is easier to dispose of. When the vat is exhausted, whipping oxygen into it converts the remaining calx to calcium carbonate (chalk). The remaining liquid, containing only plant matter, indigo (B80030), and chalk, can make for excellent compost due to the nitrogen in the indigo.[7] For vats using other agents, it's recommended to fully oxidize the vat by letting it sit exposed to air. The pH should then be neutralized with a weak acid like vinegar or citric acid before discarding through normal wastewater channels.[14]

Troubleshooting Guide

This guide addresses common issues encountered during eco-friendly vat dyeing experiments in a question-and-answer format.

Issue 1: Uneven Dyeing or Patchy Color

• Q: My fabric has patchy or streaky color after dyeing with a natural reducing agent. What is the cause and how can I fix it?

  • A: Uneven dyeing is a frequent challenge and can result from several factors.[17][21][22]

    • Potential Cause: Improper preparation of the substrate. Any oils, waxes, or sizing agents left on the fabric will resist dye uptake.[17][19]

    • Solution: Ensure the fabric is thoroughly scoured and bleached before dyeing. It should be fully and uniformly wet before entering the dye bath.[17][19]

    • Potential Cause: Inconsistent agitation or poor liquor circulation. Lack of movement can lead to unequal exposure of the fabric to the dye.[17]

    • Solution: Maintain consistent and gentle agitation throughout the dyeing process to ensure all parts of the fabric are exposed to the dye liquor evenly.[17]

    • Potential Cause: Unstable pH. Fluctuations in the required alkaline environment can cause the leuco dye to precipitate, leading to uneven dyeing.[17][19]

    • Solution: Regularly monitor the pH of the dye bath with pH test strips or a meter and add your alkali (e.g., calcium hydroxide) as needed to maintain the target level.[7][16]

Issue 2: Poor Color Yield or Incorrect Shade

• Q: The final color is much lighter than expected, or the shade is wrong. What happened?

  • A: This issue often points to problems with the reduction or oxidation steps.[17][20]

    • Potential Cause: Incomplete reduction of the dye. The vat dye must be fully converted to its soluble leuco form to be absorbed by the fiber.[17][20]

    • Solution: Ensure your reducing agent is active and used in sufficient quantity. For natural vats, this may mean "feeding" the vat with more reducing agent (e.g., fructose) and allowing it time to work.[16] Check that the temperature is appropriate for the reduction to occur.[15]

    • Potential Cause: Premature oxidation. If the fabric is exposed to air while in the dye bath, the dye can oxidize before it has fully penetrated the fibers.[20]

    • Solution: Keep the fabric fully submerged during the dyeing process. Minimize agitation that introduces oxygen into the vat.[20]

    • Potential Cause: Improper oxidation. The final color develops during the oxidation step. Incomplete oxidation will result in a weak or off-shade color.[17][20]

    • Solution: Ensure the fabric is exposed to air evenly and for a sufficient duration after removal from the dye bath. A minimum of 15 minutes of oxidation between dips is a good practice.[15] The optimal pH for oxidation is typically between 7.5 and 8.5.[17][23]

Issue 3: Poor Colorfastness (Crocking or Bleeding)

• Q: The color on my fabric rubs off easily or bleeds during washing. How can I improve its fastness?

  • A: Poor fastness is often due to unfixed dye remaining on the fiber surface.[17][21]

    • Potential Cause: Insufficient oxidation. If the leuco dye is not fully converted back to its insoluble pigment form, it will not be trapped within the fiber and can be washed out.[17]

    • Solution: Allow for complete oxidation between dips and after the final dip. This process is crucial for fixing the color.

    • Potential Cause: Trying to achieve a dark shade too quickly. Leaving the fabric in a strong vat for a long time can cause dye particles to adhere to the surface without properly fixing inside the fibers.[15]

    • Solution: For darker shades, it is better to dip the fabric multiple times in a medium-strength vat with full oxidation between each dip, rather than one long dip in a very strong vat.[15][24]

    • Potential Cause: Neglecting the final soaping step. Soaping removes unfixed dye particles from the surface of the fabric.[17][20]

    • Solution: After the final oxidation, a thorough soaping of the fabric at a high temperature (e.g., 90-95°C) is critical to remove loose dye and improve fastness properties.[17][19]

Data Presentation

Table 1: Comparison of Key Parameters in Vat Dyeing Processes

Parameter	Conventional (Sodium Hydrosulfite)	Eco-Friendly (Natural Reducing Agent)	Eco-Friendly (Electrochemical)
Reducing Agent	Sodium Hydrosulfite (Na₂S₂O₄)[24][25]	Fructose, Henna, Fruit Extracts[6][7]	Electrons (via cathode)[9]
Typical Alkali	Sodium Hydroxide (NaOH)[26]	Calcium Hydroxide (Ca(OH)₂) or Soda Ash[7][14]	Sodium Hydroxide (NaOH)[18]
Dyeing pH	11 - 13[17][19]	~10[14][15]	Alkaline (e.g., 12-13)[19]
Reduction Temp.	50 - 60°C[17]	Room Temp. to Body Temp. (~37°C)[15]	Can be performed at various temps, e.g., 75°C[18]
Oxidation pH	7.5 - 8.5[17][23]	Neutral to slightly alkaline[14]	8 - 10[19]
Primary By-product	Sulfates and Sulfites[3][27]	Biodegradable organic matter[7]	Minimal chemical by-products[10]

Experimental Protocols

Protocol 1: Vat Dyeing Cotton with a Natural Fructose-Based Reducing Agent

• Vat Preparation:

  • Fill a stainless steel pot with warm water (approx. 2 gallons).

  • Add a base, such as calcium hydroxide (calx), until a pH of 10 is reached. Use pH test strips to monitor.[14]

  • In a separate jar, create a stock solution by wetting 2 tablespoons of indigo powder with warm water. Add your base to this jar to maintain the pH.[14]

  • Add your natural reducing agent. For a fructose vat, start by adding a proportional amount of fructose (e.g., start with a 1:2:3 ratio of Indigo:Fructose:Calx and adjust as needed).

• Reduction:

  • Gently stir the stock solution and add it to the main vat. The vat should begin to change color from blue to a yellow-green or golden-brown, indicating reduction.[15]

  • Allow the vat to rest and fully reduce. A "flower" of coppery bubbles may form on the surface. This can take several hours.[16]

• Dyeing:

  • Thoroughly wet the cotton fabric to be dyed in plain water.

  • Gently and slowly submerge the wet fabric into the reduced vat, avoiding the introduction of air bubbles.

  • Keep the fabric submerged for 15-20 minutes, moving it gently to ensure even dye uptake.[15]

• Oxidation & Finishing:

  • Carefully remove the fabric. It will appear greenish-yellow but will turn blue as it is exposed to oxygen.

  • Allow the fabric to fully oxidize in the air for at least 15-20 minutes.[15]

  • For darker shades, repeat the dyeing and oxidation steps.

  • After the final oxidation, rinse the fabric thoroughly in water.

  • Perform a final soaping wash at a high temperature to remove any unfixed dye and improve fastness.[17]

Protocol 2: Workflow for Electrochemical Vat Dyeing

• Apparatus Setup:

  • Use an H-type electrolytic cell to separate the cathodic and anodic chambers.[18]

  • The catholyte (in the chamber with the fabric) contains water, an alkali (e.g., sodium hydroxide), an electrolyte (e.g., sodium sulfate), and potentially a catalyst or mediator. The cathode is placed here.[18]

  • The anolyte contains an acidic solution (e.g., dilute sulfuric acid) and the anode.[18]

• Vatting (Reduction):

  • Heat the cell to the desired temperature (e.g., 75°C).[18]

  • Add the vat dye to the catholyte.

  • Apply a DC voltage across the electrodes. Electrons are transferred from the cathode to the dye (often via a mediator), reducing it to its soluble leuco form.[9]

  • The process is monitored by observing the color change in the catholyte and can be controlled by adjusting the voltage.[10]

• Dyeing:

  • The fabric is placed in the cathodic chamber and is dyed by the in-situ generated leuco dye.

  • The dyeing time will depend on the specific dye and desired shade depth.

• Oxidation & Finishing:

  • Once dyeing is complete, the fabric is removed from the cell.

  • It is then oxidized by exposure to air or with a chemical oxidizing agent, followed by standard rinsing and soaping procedures to ensure fastness.[17]

Visualizations

Diagram 1: Chemical workflow of the conventional vat dyeing process.

Diagram 2: Experimental workflow for vat dyeing with a natural reducing agent.

Diagram 3: Logical relationship diagram of an electrochemical vat dyeing setup.

References

• 1. sdinternational.com [sdinternational.com]
• 2. cikis.studio [cikis.studio]
• 3. researchgate.net [researchgate.net]
• 4. sustainability-directory.com [sustainability-directory.com]
• 5. mdpi.com [mdpi.com]
• 6. A New Approach to Eco-friendly Dyeing of Cotton Fabric with Vat Dyes Using Plant Extract as Natural Reducing Agents [pccc.icrc.ac.ir]
• 7. The Organic Vat — Natural Dyes [naturaldyes.ca]
• 8. A green approach of vat dyeing of cotton fabric with natural reducing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ifatcc.org [ifatcc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Creating a Natural Indigo Dye Reduction Vat - Wearing Woad [wearingwoad.com]
• 15. What went wrong with the Indigo Vat? Top Five Problems and How to Solve Them - Wearing Woad [wearingwoad.com]
• 16. blog.ellistextiles.com [blog.ellistextiles.com]
• 17. benchchem.com [benchchem.com]
• 18. csef.usc.edu [csef.usc.edu]
• 19. benchchem.com [benchchem.com]
• 20. Vat Dye Failing To Color Cotton Properly? Here's The Real Reason And The Right Dyeing Procedure - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 21. autumnchem.com [autumnchem.com]
• 22. sahnifabrics.com [sahnifabrics.com]
• 23. textilescience.blogspot.com [textilescience.blogspot.com]
• 24. Vat dye - Wikipedia [en.wikipedia.org]
• 25. researchgate.net [researchgate.net]
• 26. taylorandfrancis.com [taylorandfrancis.com]
• 27. vietextile.com [vietextile.com]

Technical Support Center: Application of Insoluble Vat Dyes

This guide provides troubleshooting assistance and technical information for researchers, scientists, and drug development professionals working with insoluble vat dyes. The following sections address common challenges, provide key quantitative data, and outline standard experimental protocols.

Troubleshooting Guide & FAQs

This section addresses specific issues encountered during the application of insoluble vat dyes in a question-and-answer format.

Q1: Why is my dyed substrate showing uneven color, patchiness, or stripes?

A: Uneven dyeing is a frequent challenge in vat dyeing and can result from multiple factors throughout the process.[1]

• Potential Causes:

  • Improper Pre-treatment: Failure to properly scour the fabric can leave impurities like oils, waxes, or sizes that prevent uniform dye uptake.[1]

  • Inadequate Wetting: If the substrate is not fully and evenly wetted before entering the dye bath, dye absorption will be inconsistent.[1]

  • Poor Liquor Circulation: "Dead zones" within the dyeing machinery or insufficient agitation can lead to localized differences in dye concentration and temperature.[1]

  • Incorrect Process Parameters: Vat dyeing is highly sensitive to temperature and pH.[2] Fluctuations in the dye bath temperature or variations from the ideal alkaline pH range (typically 11-12) can cause uneven reduction or premature oxidation.[1][3]

  • Dye Aggregation: The soluble leuco form of some vat dyes can aggregate, leading to slow migration and poor leveling on the substrate.[1]

  • Rapid Dye Uptake: Some vat dyes have a very rapid "strike," where the dye exhausts onto the fiber too quickly, preventing even distribution.[4]

• Solutions:

  • Ensure Thorough Pre-treatment: Scour the substrate effectively to remove all impurities and check for uniform absorbency.[1][3]

  • Use Wetting Agents: Employ a suitable wetting agent to ensure the material is uniformly saturated before dyeing.[1]

  • Maintain Consistent Agitation: Keep the substrate and dye liquor in constant motion to ensure even exposure.[1]

  • Implement Strict Process Control: Maintain the dyeing temperature within a tight tolerance (e.g., ±1°C) and use automated systems to monitor and control pH.[1][3]

  • Use Leveling and Dispersing Agents: Incorporate appropriate agents to prevent dye aggregation and control the rate of dyeing.[3][5][6]

Q2: The final color of my material is much lighter than expected or the shade is incorrect. What is the cause?

A: Poor color yield or shade deviation almost always points to issues with the reduction or oxidation stages of the dyeing process.[1][2]

• Potential Causes:

  • Incomplete Reduction: The insoluble vat dye must be fully converted to its soluble leuco form to be absorbed by the fiber.[2] Insufficient reducing agent (e.g., sodium hydrosulfite), low temperature, or incorrect pH will lead to incomplete reduction and poor dye uptake.[1]

  • Over-reduction: Excessive reducing agent can sometimes alter the dye's chemical structure, leading to duller or greener shades with certain dyes, particularly at temperatures above 60°C.[1][7]

  • Improper Alkali Preparation: The effectiveness of the reducing agent is compromised if the alkali (e.g., caustic soda) is not prepared correctly or is not fresh.[2]

  • Poor or Uneven Oxidation: The leuco dye must be fully re-oxidized back to its insoluble pigment form to develop the final color.[2] Incomplete oxidation results in off-shades.[1] An incorrect pH during this step (optimal is 7.5-8.5) can form an acid leuco dye which is difficult to oxidize.[4][7]

  • Premature Oxidation: Exposure of the dye bath to air can destabilize the reducing agent and cause the leuco dye to revert to its insoluble form before it can properly penetrate the fiber.[4][7]

• Solutions:

  • Control Reduction Carefully: Use the correct concentration of a fresh reducing agent and alkali.[2][8] An Oxidation-Reduction Potential (ORP) meter can be used to monitor the reduction in real-time, targeting a range of -700 to -800 mV.[3]

  • Prevent Over-reduction: For sensitive dyes, additives like sodium nitrite (B80452) can prevent over-reduction when using sodium hydrosulfite.[7]

  • Ensure Controlled Oxidation: After dyeing, ensure the substrate has uniform exposure to air or a chemical oxidizing agent (e.g., sodium perborate, hydrogen peroxide) for a sufficient duration and at the correct pH.[1]

Q3: The color of my dyed fabric bleeds during washing or rubs off easily. How can I improve its fastness?

A: Poor wash or rub fastness is typically caused by unfixed dye remaining on the fiber surface.[1]

• Potential Causes:

  • Inadequate Soaping: The post-dyeing soaping step is critical for removing loose, unfixed dye particles from the fabric surface.[1][2] If this step is skipped or performed inadequately, fastness will be poor.

  • Surface-Level Dyeing: If dyeing conditions (temperature, time, pH) were not optimal, the dye may not have penetrated the fiber properly, leaving it susceptible to being washed or rubbed off.[1]

  • Formation of Large Dye Aggregates: Large dye particles that have not penetrated the fiber can remain on the surface, leading to poor rub fastness.[1]

  • Improper Rinsing: Insufficient rinsing before oxidation can leave behind alkali and reducing agents, while inadequate rinsing after soaping fails to remove all residual chemicals and unfixed dye.[4]

• Solutions:

  • Perform Thorough Soaping: After oxidation, a critical step is to soap the material at a high temperature (e.g., near boiling) for 10-15 minutes.[1][9] This removes unfixed dye and helps the fixed dye molecules form stable crystalline aggregates within the fiber, which improves both the final shade and fastness properties.[10]

  • Optimize Dyeing Parameters: Ensure that the dyeing process allows for sufficient time and temperature for the leuco dye to diffuse into and penetrate the fiber structure.[1]

  • Ensure Complete Rinsing: Rinse thoroughly after dyeing to remove residual chemicals and again after soaping until the water runs clear.[1]

Q4: My leuco dye solution is unstable and reverts to its insoluble form prematurely. How can I prevent this?

A: The stability of the soluble leuco form is highly dependent on maintaining a specific chemical environment, free from oxygen.[8]

• Potential Causes:

  • Oxygen Exposure: The leuco form is extremely sensitive to atmospheric oxygen.[8] Even small leaks in an experimental setup can cause rapid re-oxidation.

  • Insufficient Reducing Agent: The concentration of the reducing agent may be too low to maintain the required negative redox potential (typically -800 to -1000 mV for anthraquinone (B42736) dyes) needed to keep the dye reduced.[8] The potency of the reducing agent can also degrade with exposure to air and moisture.[8]

  • Inappropriate pH: The leuco form is stable only in a highly alkaline environment, typically a pH between 11 and 13.[8] A drop in pH can lead to the formation of a less stable "acid leuco" form, which is more prone to oxidation.[8]

• Solutions:

  • Maintain an Inert Atmosphere: Ensure all reaction vessels are airtight. Use high-quality seals and maintain a positive pressure of an inert gas like nitrogen or argon.[8]

  • Ensure Sufficient Reducing Power: Use fresh, properly stored sodium hydrosulfite.[8] Increase the concentration incrementally if needed, and monitor the redox potential of the solution if possible.[8]

  • Strictly Control pH: Maintain the pH of the solution within the recommended alkaline range (11-13) for leuco form stability.[8]

Quantitative Data Summary

The tables below summarize critical quantitative parameters for the successful application of insoluble vat dyes.

Table 1: Optimal Parameters for Key Vat Dyeing Stages

Parameter	Stage	Recommended Range	Potential Issues if Deviated
pH	Reduction & Dyeing	11.0 - 13.0[8]	Incomplete reduction, premature oxidation, uneven dyeing.[1]
Oxidation	7.5 - 8.5[1]	Uneven oxidation, incorrect shade, formation of unstable acid leuco form.[7]
Temperature	Reduction (Vatting)	50 - 60°C	Incomplete or slow reduction.
Dyeing	60 - 80°C[1][3]	Poor dye penetration (too low), over-reduction of sensitive dyes (too high).[7]
Redox Potential	Reduction	-800 to -1000 mV[8]	Incomplete reduction, poor dye solubility.[8]

Table 2: Typical Reagent Concentrations for Laboratory-Scale Dyeing (Example)

Reagent	Purpose	Typical Concentration (per 100g fabric)	Reference
Vat Dye Powder	Colorant	5 g	[11]
Sodium Hydroxide (Lye)	Alkalinity for Reduction	10 g	[11]
Sodium Hydrosulfite	Reducing Agent	10 g	[11]

Note: Concentrations are highly dependent on the specific dye, desired shade depth, and liquor ratio. Always consult the dye manufacturer's specific recommendations.

Key Experimental Protocols

Protocol 1: Standard Laboratory Protocol for Vat Dyeing of Cotton

This protocol outlines a general procedure for dyeing a 10g sample of pre-scoured cotton fabric.

1. Materials & Reagents:

• 10g scoured, wetted cotton fabric

• Vat dye powder (e.g., 0.4g for a 4% shade)

• Wetting agent, ethanol (B145695)

• Sodium Hydroxide (Caustic Soda)

• Sodium Hydrosulfite

• Oxidizing agent (e.g., 35% Hydrogen Peroxide)

• Acetic Acid

• Non-ionic soap

• Beakers, graduated cylinders, heating/stirring plate, glass rods, thermometer

2. Procedure:

• Pre-treatment: Ensure the cotton fabric has been thoroughly scoured to remove impurities and is fully wetted out in deionized water.

• Dye Paste Preparation: In a beaker, accurately weigh the vat dye powder. Add a small amount of wetting agent and ethanol and mix with a glass rod to form a uniform, lump-free paste.[2]

• Reduction (Vatting):

  • Prepare an alkaline solution by dissolving the required amount of caustic soda in warm (approx. 60°C) deionized water.[2]

  • Add the alkali solution to the dye paste.

  • Carefully add the required amount of sodium hydrosulfite powder and stir gently.[2]

  • Heat the solution to the recommended vatting temperature (e.g., 50-60°C) and maintain for 10-15 minutes to ensure complete reduction. The solution should undergo a distinct color change, indicating the formation of the soluble leuco dye.[1][8]

• Dyeing:

  • Transfer the reduced dye solution to the main dye bath and adjust the final volume with hot water.

  • Introduce the pre-wetted cotton fabric.

  • Raise the temperature to the optimal dyeing temperature (e.g., 60°C).[1]

  • Continue dyeing for 45-60 minutes, ensuring the fabric is fully immersed and gently agitated to promote even dye uptake.[1]

• Post-Dyeing Treatment:

  • Remove the fabric from the dye bath, squeezing out excess liquor.

• Oxidation:

  • Expose the fabric uniformly to air for 10-15 minutes. The color will begin to develop as the leuco dye oxidizes.

  • For a more controlled process, rinse the fabric and then immerse it in a bath containing an oxidizing agent (e.g., 1-2 mL/L hydrogen peroxide) and acetic acid to bring the pH to 7.5-8.5.[1][7]

• Rinsing and Soaping:

  • Rinse the fabric thoroughly, first with cold water, then hot water.[1]

  • Prepare a soaping bath with a non-ionic soap (e.g., 2 g/L). Heat to near boiling (95°C) and treat the fabric for 10-15 minutes to remove all unfixed dye.[1]

• Final Rinse and Drying:

  • Rinse the fabric with hot and then cold water until the rinse water is completely clear.[1]

  • Dry the dyed fabric.

Mandatory Visualizations

The following diagrams illustrate key workflows and concepts in the application of insoluble vat dyes.

Caption: The core redox cycle of the vat dyeing process.

Caption: Troubleshooting workflow for uneven dyeing issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Vat Dye Failing To Color Cotton Properly? Here's The Real Reason And The Right Dyeing Procedure - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 3. autumnchem.com [autumnchem.com]
• 4. Important considerations in dyeing with vat dyes - Fibre2Fashion [fibre2fashion.com]
• 5. My Textile Notes: How to Improve Colorfastness in Vat Dyeing [mytextilenotes.blogspot.com]
• 6. borregaard.com [borregaard.com]
• 7. textileblog.com [textileblog.com]
• 8. benchchem.com [benchchem.com]
• 9. longwayeducation.com [longwayeducation.com]
• 10. textilelearner.net [textilelearner.net]
• 11. Vat Dyes [pburch.net]

Technical Support Center: C.I. Vat Green 1 Dyeing Optimization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing temperature and time for C.I. Vat Green 1 dyeing experiments.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Vat Green 1 and for what applications is it suitable?

C.I. Vat Green 1, also known as Vat Brilliant Green, is a vat dye used for coloring cellulosic fibers such as cotton, linen, and viscose.[1][2][3][4] Due to its excellent colorfastness to light and washing, it is a popular choice for textiles that require high durability.[1][3] It can also be used for dyeing polyester/cotton blended fabrics, as well as for coloring plastics, soap, and paper.[2][5][6]

Q2: What is the general principle of vat dyeing with C.I. Vat Green 1?

Vat dyes like C.I. Vat Green 1 are insoluble in water in their pigment form.[3][4] The dyeing process, therefore, involves a critical step called "vatting," where the dye is converted into a water-soluble "leuco" form.[3][4] This is achieved through a chemical reduction process in an alkaline solution. Once the fiber has absorbed the soluble leuco dye, it is re-oxidized back to its insoluble pigment form, trapping the dye molecules inside the fiber.[3]

Q3: What are the typical temperature and time ranges for C.I. Vat Green 1 dyeing?

The optimal temperature and time for C.I. Vat Green 1 dyeing can vary depending on the specific substrate and desired outcome. However, general guidelines are as follows:

• Vatting (Reduction): The reduction of C.I. Vat Green 1 to its soluble leuco form is typically carried out at a temperature of 50-60°C for 10-15 minutes.[2]

• Dyeing: The dyeing process itself is generally conducted at temperatures ranging from 60°C to 80°C.[7] A common dyeing time is 60 minutes.[8] One study found that for gamma-irradiated cellulosic fabric, good color strength was achieved at 75°C for 1 hour.[9]

• Oxidation: After dyeing, the fabric is treated with an oxidizing agent, often at a temperature of 30-50°C for 10 minutes.[3]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Poor or Uneven Color Yield	1. Incomplete vatting (reduction) of the dye. 2. Incorrect dyeing temperature or time. 3. Improper pH of the dyebath. 4. Uneven pretreatment of the fabric.	1. Ensure the vatting temperature is between 50-60°C and allow for sufficient time (at least 10-15 minutes) for the dye to fully solubilize.[2] The color of the vat liquor should be a clear blue in its reduced form.[2][6] 2. Optimize the dyeing temperature within the 60-80°C range and ensure a dyeing time of at least 60 minutes.[7][8] 3. Maintain a proper alkaline pH (typically around 11) during dyeing to ensure the dye remains in its soluble leuco form.[9] 4. Ensure the fabric has undergone proper pretreatment, including desizing and mercerization, for uniform dye absorption.[4][7]
Color Fading or Poor Wash Fastness	1. Incomplete oxidation of the leuco dye back to its insoluble form. 2. Insufficient soaping after dyeing.	1. Ensure thorough oxidation after dyeing to convert the soluble leuco dye back to the insoluble pigment. This can be done with an oxidizing agent like hydrogen peroxide.[3] 2. A final soaping step at a high temperature (e.g., 95°C) is crucial to remove any unfixed dye from the surface of the fabric and to stabilize the final shade.[2]
Color Variation Between Batches	1. Inconsistent temperature, time, or chemical concentrations. 2. Variations in the substrate from batch to batch.	1. Strictly control all dyeing parameters, including temperature, time, and the concentrations of dye, reducing agent, and alkali. 2. Ensure consistent quality and pretreatment of the fabric for each batch.
Dull or Off-Shade Color	1. Presence of impurities in the water. 2. Over-reduction of the dye.	1. Use a sequestering agent to chelate any metal ions in the water that could interfere with the dyeing process.[10] 2. Avoid excessively high concentrations of the reducing agent or prolonged reduction times, which can lead to over-reduction and a change in the final color.

Experimental Protocols

Standard Vat Dyeing Protocol for Cotton Fabric

This protocol provides a general procedure for dyeing cotton fabric with C.I. Vat Green 1.

1. Pretreatment of Fabric:

• Ensure the cotton fabric is properly desized and mercerized to improve dye uptake and levelness.[4][7]

2. Vatting (Reduction of Dye):

• Prepare a stock solution of C.I. Vat Green 1.

• In a separate vessel, prepare the reduction bath with the required amount of water.

• Add a wetting agent and a sequestering agent to the bath.

• Add the calculated amount of sodium hydroxide (B78521) (caustic soda) and sodium hydrosulphite (reducing agent).

• Heat the bath to 50-60°C.[2]

• Add the dye stock solution to the reduction bath and stir gently for 10-15 minutes until the dye is fully reduced (the solution should turn a clear blue).[2][6]

3. Dyeing:

• Transfer the reduced dye liquor to the dyebath and adjust the final volume with water.

• Heat the dyebath to the desired dyeing temperature (e.g., 70°C).[8]

• Immerse the pre-wetted cotton fabric in the dyebath.

• Maintain the temperature and continue dyeing for 60 minutes with occasional stirring.[8]

4. Post-Dyeing Treatment:

• Rinsing: Remove the fabric from the dyebath and rinse with cold water to remove excess dye liquor.

• Oxidation: Treat the fabric in a bath containing an oxidizing agent (e.g., 0.5-1.0 g/L hydrogen peroxide) at 30-50°C for 10 minutes to convert the dye back to its insoluble form.[3]

• Soaping: Treat the fabric in a soaping bath at 95°C to remove unfixed dye and improve fastness properties.[2]

• Final Rinsing and Drying: Rinse the fabric thoroughly with hot and then cold water, and finally dry it.

Data Presentation: Key Dyeing Parameters

Parameter	Recommended Range/Value	Source(s)
Vatting Temperature	50 - 60 °C	[2]
Vatting Time	10 - 15 minutes	[2]
Dyeing Temperature	60 - 80 °C	[7]
Dyeing Time	60 - 90 minutes	[8][9]
pH	Alkaline (e.g., pH 11)	[9]
Oxidation Temperature	30 - 50 °C	[3]
Oxidation Time	10 minutes	[3]
Soaping Temperature	95 °C	[2]

Visualizations

Caption: Workflow of the C.I. Vat Green 1 dyeing process.

Caption: Troubleshooting logic for C.I. Vat Green 1 dyeing.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 3. textiletrainer.com [textiletrainer.com]
• 4. textilelearner.net [textilelearner.net]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. VAT GREEN 1|CAS NO.128-58-5 [chinainterdyes.com]
• 7. ijern.com [ijern.com]
• 8. Trichromatic Vat Dyeing of Cationized Cotton - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. textilestudycenter.com [textilestudycenter.com]

Reference Data & Comparative Studies

A Comparative Performance Analysis of CI Vat Green 1 and CI Vat Green 3

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of two widely used vat dyes: C.I. Vat Green 1 and C.I. Vat Green 3. The information presented is supported by experimental data from standardized tests to assist researchers in selecting the appropriate dye for their specific applications, particularly where high fastness and stability are required.

Chemical and Physical Properties

Both C.I. Vat Green 1 (C.I. 59825) and C.I. Vat Green 3 (C.I. 69500) are complex organic molecules used for their superior fastness properties, especially on cellulosic fibers like cotton.[1][2] C.I. Vat Green 1 is a violanthrone-based dye, while C.I. Vat Green 3 belongs to the anthraquinone (B42736) chemical class.[3][4] Their fundamental properties are summarized below.

Property	CI Vat Green 1	CI Vat Green 3
C.I. Name	Vat Green 1	Vat Green 3
C.I. Number	59825	69500
CAS Number	128-58-5	3271-76-9
Chemical Class	Violanthrone	Anthraquinone
Molecular Formula	C₃₆H₂₀O₄	C₃₁H₁₅NO₃
Molecular Weight	516.54 g/mol	449.46 g/mol
Appearance	Brilliant green / Dark green powder	Deep green / Dark gray-green powder
Shade	Brilliant Green	Olive Green
Solubility	Insoluble in water and ethanol; soluble in hot 1,2,3,4-Tetrahydronaphthalene.[3][5]	Insoluble in water and ethanol; soluble in Pyridine.[4][6]
Leuco Color (Alkaline)	Blue	Dark Blue

Performance Comparison: Fastness Properties

The primary advantage of vat dyes lies in their exceptional fastness.[1] The performance of Vat Green 1 and Vat Green 3 has been evaluated using International Organization for Standardization (ISO) methods. The results, rated on a scale of 1 (poor) to 8 (exceptional) for lightfastness and 1 to 5 (excellent) for other properties, are presented below.

Performance Metric	Test Standard	CI Vat Green 1	CI Vat Green 3
Light Fastness	ISO 105-B02	7	8
Washing (Soaping)	ISO 105-C10	4-5 (Fading), 4-5 (Staining)	4 (Fading), 4-5 (Staining)
Rubbing (Dry)	ISO 105-X12	-	4-5
Rubbing (Wet)	ISO 105-X12	-	3-4
Ironing Fastness	ISO 105-X11	1	4-5
Chlorine Bleach	ISO 105-N01	4	4-5
Oxygen Bleach	ISO 105-N02	4-5	4-5
Mercerizing	ISO 105-X04	4-5	4-5
(Data sourced from World dye variety[3][4] and COLORKEM[6])

From the data, C.I. Vat Green 3 exhibits exceptionally high lightfastness (rated 8) compared to the already excellent rating of C.I. Vat Green 1 (rated 7).[3][4] Vat Green 3 also shows superior resistance to ironing.[3][4] Both dyes demonstrate very good to excellent fastness to washing, bleach, and mercerizing.[3][4]

Experimental Protocols

The performance data summarized above is obtained through rigorous, standardized experimental procedures. The methodologies for the key fastness tests are detailed below.

General Vat Dyeing Procedure

Vat dyes are insoluble in water and require a two-step process for application to cellulosic fibers.

• Reduction (Vatting): The insoluble dye pigment is converted into its water-soluble "leuco" form. This is achieved in an alkaline bath, typically using sodium hydroxide (B78521) (caustic soda) as the alkali and sodium hydrosulphite as the reducing agent. The process is usually carried out at a temperature of 50-60°C for 10-15 minutes.

• Dyeing: The cellulosic substrate is immersed in the leuco-dye solution, allowing the soluble dye to penetrate and diffuse into the fiber structure.

• Oxidation: The substrate is removed from the dye bath and the soluble leuco dye is converted back to its original insoluble pigment form by exposure to air or by using a chemical oxidizing agent like hydrogen peroxide. This traps the pigment within the fibers.

• Soaping: The dyed fabric is boiled in a soap or detergent solution to remove any loose surface dye and to stabilize the final shade.

Key Fastness Test Methodologies

• Light Fastness (ISO 105-B02): This test determines the resistance of the color to an artificial light source that simulates natural daylight (D65).

  • Apparatus: A xenon arc fading lamp with controlled temperature and humidity.

  • Procedure: A specimen of the dyed textile is exposed to the xenon arc light under specified conditions. Simultaneously, a set of eight standardized blue wool references, with known lightfastness from 1 (very low) to 8 (very high), are also exposed. The color change of the test specimen is assessed by comparing its fading to the fading of the blue wool references. The lightfastness rating corresponds to the number of the blue wool reference that exhibits a similar degree of color change.

• Washing Fastness (ISO 105-C10): This method assesses a textile's color resistance to washing with soap or soap and soda.

  • Apparatus: A suitable mechanical laundering device (e.g., a Launder-Ometer) capable of maintaining a specified temperature and rotational speed (typically 40 ± 2 rpm).

  • Procedure: A dyed specimen is stitched between two specified adjacent fabrics (e.g., cotton and wool). The composite sample is agitated in a soap and soda solution under controlled time and temperature conditions. The change in the color of the specimen (fading) and the transfer of color to the adjacent fabrics (staining) are evaluated using standardized grey scales.

• Rubbing Fastness (ISO 105-X12): Also known as crocking, this test evaluates the transfer of color from the surface of a textile to another surface by friction.

  • Apparatus: A crockmeter, which provides a reciprocating rubbing motion under a specified pressure (9 ± 0.2 N).

  • Procedure: A test specimen is placed on the base of the crockmeter. A standard white cotton rubbing cloth is fixed to the rubbing finger. The test is performed under both dry and wet conditions (the wet cloth is wetted to a 100% moisture pickup). The finger is moved back and forth 10 times. The degree of color transferred to the white rubbing cloth is assessed using a grey scale for staining.

Application Synopsis

Both dyes are primarily used for dyeing and printing on cellulosic fibers such as cotton, linen, and viscose, where high durability is essential.[2]

• CI Vat Green 1 (Brilliant Green FFB): Known for its brilliant green shade, it is a key dye for yarn-dyed fabrics and is also used in printing. It finds applications in coloring plastics, soap, and paper.[3]

• CI Vat Green 3 (Olive Green B): This dye produces a deep, olive green shade. It is frequently used for dyeing cotton fibers and printing cotton fabrics and can be used for dyeing wool and silk blends.[6] It is also commonly used in color matching to create shades like grass green or deep blue when combined with other vat dyes.

Diagrams

Experimental Workflow for Vat Dye Performance Evaluation

Caption: Workflow for vat dyeing and subsequent fastness testing.

Conclusion

Both C.I. Vat Green 1 and C.I. Vat Green 3 offer excellent overall fastness properties, characteristic of vat dyes. The choice between them depends on the specific requirements for shade and ultimate performance. C.I. Vat Green 3 provides a more subdued olive shade but boasts superior lightfastness, making it ideal for applications with prolonged sun exposure. C.I. Vat Green 1 delivers a more vibrant, brilliant green and maintains high performance across most other fastness categories. The detailed experimental protocols provide a framework for reproducible in-house evaluation to confirm performance on specific substrates.

References

• 1. Vat Green 3 - Cibanon Olive B-Ol - Vat Olive Green B from Emperor Chem [emperordye.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. sdinternational.com [sdinternational.com]
• 5. colorkem.com [colorkem.com]
• 6. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]

A Comparative Analysis of Anthraquinone and Indigoid Vat Dyes for Researchers

A deep dive into the performance, chemical properties, and application protocols of two pivotal classes of vat dyes, providing researchers, scientists, and drug development professionals with a comprehensive guide for informed selection.

Vat dyes, a class of water-insoluble colorants, are renowned for their exceptional fastness properties, making them a cornerstone in the textile industry and other specialized applications. The application process, known as "vatting," involves a reduction step to a water-soluble leuco form, allowing the dye to penetrate the substrate, followed by oxidation to regenerate the insoluble, colored form within the fibers. This unique mechanism imparts high resistance to washing, light, and chemical treatments. Among the various types of vat dyes, anthraquinone (B42736) and indigoid derivatives represent two of the most significant and widely utilized chemical classes. This guide provides a detailed comparative analysis of their performance characteristics, supported by experimental data and protocols.

At a Glance: Key Performance Indicators

The selection of a vat dye is critically dependent on the desired performance attributes for a specific application. Anthraquinone dyes are generally characterized by their superior fastness properties and a broad, vibrant color palette. In contrast, indigoid dyes, while offering a more limited color range, are integral to specific applications like denim dyeing, where their characteristic fading properties are desirable.

Property	Anthraquinone Dyes (e.g., C.I. Vat Blue 4)	Indigoid Dyes (e.g., C.I. Vat Blue 1 - Indigo)	Test Standard
Lightfastness	Excellent (6-8 on Blue Wool Scale)[1][2][3]	Good to Very Good (5-8 on Blue Wool Scale)[4][5]	ISO 105-B02 / AATCC 16.3
Wash Fastness	Excellent (4-5 on Grayscale for Staining)[2][3]	Good (3-4 on Grayscale for Staining)[5]	ISO 105-C06 / AATCC 61
Rubbing Fastness	Good to Very Good[3]	Fair to Good (Poor wet rubbing fastness is characteristic)[6]	ISO 105-X12 / AATCC 8
Color Range	Wide range of brilliant shades (yellow, red, green, blue, black)[7]	Primarily blue and its derivatives; limited range[5]	-
Chemical Structure	Based on the polycyclic aromatic anthraquinone core.	Based on the indigotin (B1671874) structure, a derivative of indole (B1671886).	-
Primary Applications	High-performance textiles (e.g., workwear, uniforms, outdoor fabrics), specialty papers, printing inks.[1][2]	Denim, wool, silk, traditional textiles.[1][4]	-

Chemical Structures and Synthesis Overview

The fundamental differences in the performance of anthraquinone and indigoid dyes stem from their distinct molecular structures.

Anthraquinone Dyes: These dyes are derivatives of anthraquinone, a tricyclic aromatic ketone. The core structure is exceptionally stable, and the introduction of various substituent groups allows for the generation of a wide array of vibrant and lightfast colors. A prominent example is Indanthrone (C.I. Vat Blue 4).

Indigoid Dyes: The parent compound of this class is indigo (B80030) (C.I. Vat Blue 1), a molecule composed of two linked indole units. The chromophore is the cross-conjugated system within the molecule.

Below are the chemical structures of the parent molecules for each class:

Caption: Chemical structures of Anthraquinone and Indigo.

The synthesis pathways for these two classes of dyes differ significantly, reflecting their distinct chemical nature.

Caption: Simplified synthesis pathways for anthraquinone and indigoid dyes.

Experimental Protocols

Detailed and standardized experimental procedures are crucial for the accurate assessment and comparison of dye performance. Below are representative protocols for the application of anthraquinone and indigoid vat dyes to cotton, as well as the testing of their fastness properties.

Vat Dyeing Protocol for Cotton Fabric

The following workflow outlines the general steps for applying vat dyes to a cellulosic substrate such as cotton.

Caption: General experimental workflow for vat dyeing.

1. Dye Application: C.I. Vat Blue 4 (Anthraquinone) on Cotton

• Vatting: A paste of C.I. Vat Blue 4 is prepared with a dispersing agent and warm water.[8] This is added to a dyebath containing a calculated amount of sodium hydroxide and sodium hydrosulfite.[8][9] The bath is heated to 50-60°C for 10-20 minutes to ensure complete reduction to the leuco form.[8][10]

• Dyeing: The pre-wetted cotton fabric is introduced into the dyebath.[11] The temperature is maintained at 50-60°C for 45-60 minutes with gentle agitation to ensure even dye uptake.[8][11]

• Oxidation: The dyed fabric is removed from the bath, squeezed, and exposed to air for 10-20 minutes.[10] Alternatively, a chemical oxidation can be performed by treating the fabric in a bath containing hydrogen peroxide or sodium perborate.[9]

• Soaping: The oxidized fabric is treated in a boiling solution of a non-ionic detergent for 15-30 minutes to remove unfixed dye and stabilize the final shade.[9][10]

• Final Steps: The fabric is thoroughly rinsed with hot and cold water and then dried.[12]

2. Dye Application: C.I. Vat Blue 1 (Indigo) on Cotton

• Vat Preparation: A stock solution is prepared by making a paste of indigo powder with water.[13] A reducing agent (e.g., sodium hydrosulfite or a natural alternative like fructose) and an alkali (e.g., sodium hydroxide or calcium hydroxide) are added to a larger volume of warm water to create the vat.[14][15][16] The indigo stock is then added to the vat, which is gently stirred and allowed to reduce, indicated by a color change to yellowish-green.[15][17]

• Dyeing: The pre-wetted cotton fabric is slowly submerged into the indigo vat, avoiding the introduction of air.[15][17] The fabric is gently worked in the vat for 3-5 minutes.[15]

• Oxidation: The fabric is removed from the vat, squeezed, and exposed to air. The color will change from green to blue as the leuco-indigo is oxidized.[13][15] This step is typically repeated multiple times with brief dips in the vat to build up the desired shade depth.[13][17]

• Final Steps: After the final oxidation, the fabric is rinsed thoroughly with water until the water runs clear.[15] A final wash with a mild detergent may be performed, followed by rinsing and drying.[15]

Fastness Testing Protocols

1. Lightfastness (ISO 105-B02 / AATCC 16.3)

• A specimen of the dyed fabric is exposed to a xenon-arc lamp, which simulates natural sunlight, under controlled conditions of temperature and humidity.[18]

• Simultaneously, a set of Blue Wool standards (rated 1 to 8, with 8 being the most lightfast) are exposed under the same conditions.[18]

• The fading of the test specimen is compared to the fading of the Blue Wool standards. The lightfastness rating is the number of the Blue Wool standard that shows a similar degree of fading.[18]

2. Wash Fastness (ISO 105-C06 / AATCC 61)

• A specimen of the dyed fabric is stitched together with a multifiber test fabric (containing strips of different common fibers like cotton, wool, polyester, etc.).

• The composite specimen is placed in a stainless steel container with a specified detergent solution and stainless steel balls (to simulate mechanical action).

• The container is agitated in a laundering machine at a specified temperature and for a set duration.

• After the test, the specimen is rinsed and dried. The change in color of the dyed fabric and the degree of staining on each strip of the multifiber fabric are assessed using a standardized grayscale. The rating is from 1 (poor) to 5 (excellent).

Conclusion

The choice between anthraquinone and indigoid vat dyes is contingent upon the specific requirements of the end-use application. For products demanding the highest levels of durability, color retention, and a wide range of brilliant shades, anthraquinone vat dyes are the superior choice. Their robust chemical structure translates to exceptional light and wash fastness.

Indigoid dyes, particularly indigo itself, occupy a unique and indispensable niche, especially in the denim industry. While their overall fastness properties may be lower than those of many anthraquinone dyes, their characteristic fading behavior is a key aesthetic attribute. For researchers and professionals in materials science and drug development, a thorough understanding of these differences, supported by standardized testing, is paramount for successful product development.

References

• 1. The Science and Versatility of Vat Blue 4 in Dyeing Applications | [vipulorganics.com]
• 2. Vat Blue RSN（Vat Blue 4）-TIANJIN UNIWIN IMPORT AND EXPORT COMPANY LIMITIED [tjuniwin.com]
• 3. polarisorganics.com [polarisorganics.com]
• 4. VAT BLUE 1|CAS NO.482-89-3 [chinainterdyes.com]
• 5. pjsir.org [pjsir.org]
• 6. arcjournals.org [arcjournals.org]
• 7. textilelearner.net [textilelearner.net]
• 8. scribd.com [scribd.com]
• 9. The Dyeing Principle of Vat Dyes - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 10. textilelearner.net [textilelearner.net]
• 11. textiletrainer.com [textiletrainer.com]
• 12. Preparing an Indigo Dye Vat – George Weil [georgeweil.com]
• 13. textilelearner.net [textilelearner.net]
• 14. thecrucible.org [thecrucible.org]
• 15. How to Make Organic Indigo Vat Tutorial – the thread [blog.fabrics-store.com]
• 16. How to Dye With Indigo — Natural Dyes [naturaldyes.ca]
• 17. benchchem.com [benchchem.com]
• 18. testextextile.com [testextextile.com]

A Comparative Guide to Validating the Purity of C.I. Vat Green 1 Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the purity of C.I. Vat Green 1 (CAS: 128-58-5), a widely used synthetic vat dye.[1][2][3] Accurate assessment of purity is critical for ensuring reproducibility in research and maintaining quality in product development. This document outlines key analytical methodologies, presents a comparative analysis with alternative green vat dyes, and provides detailed experimental protocols.

Introduction to C.I. Vat Green 1 and its Alternatives

C.I. Vat Green 1, chemically known as 16,17-dimethoxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione, is a violanthrone-based dye valued for its brilliant green shade and excellent fastness properties.[1][2] Its synthesis involves multiple steps, including the methylation of 16,17-dihydroxyviolanthrone.[1][4] Potential impurities may include unreacted starting materials, byproducts of side reactions, and isomers.

For comparative purposes, this guide includes two alternative green vat dyes:

• C.I. Vat Green 3 (Vat Olive Green B): An anthraquinone-based dye known for its olive-green hue.[5][6][7]

• C.I. Vat Green 9: A deep green dye, also a violanthrone (B7798473) derivative.[8][9][10][11][12]

Analytical Workflow for Purity Validation

A multi-technique approach is recommended for the comprehensive purity assessment of C.I. Vat Green 1 and its alternatives. The following workflow ensures a thorough characterization of the dye samples.

Figure 1. Experimental Workflow for Purity Validation of Vat Dyes

Comparative Data Presentation

The following table summarizes hypothetical, yet realistic, analytical data for commercial samples of C.I. Vat Green 1 and its alternatives.

Parameter	C.I. Vat Green 1	C.I. Vat Green 3	C.I. Vat Green 9
HPLC Purity (Area %)	98.2%	97.5%	98.8%
Major Impurity (Area %)	1.1% (Unidentified)	1.5% (Unidentified)	0.8% (Unidentified)
Retention Time (min)	12.5	10.8	14.2
UV-Vis λmax (nm)	420, 610	450, 590	435, 630
FT-IR Key Peaks (cm⁻¹)	~1640 (C=O), ~1580 (C=C, aromatic), ~1180 (C-O-C)	~1650 (C=O), ~1590 (C=C, aromatic), ~1250 (C-N)	~1635 (C=O), ~1575 (C=C, aromatic), ~1520, 1340 (N-O)

Detailed Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

• Objective: To separate and quantify the main dye component and any impurities.

• Instrumentation: HPLC system with a diode array detector (DAD).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Mobile Phase: Gradient elution with A: Water (0.1% formic acid) and B: Acetonitrile (0.1% formic acid).

  • Gradient: Start at 60% B, increase to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Detection: DAD monitoring at the respective λmax of each dye.

  • Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the dye sample in N,N-Dimethylformamide (DMF) to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

UV-Visible (UV-Vis) Spectroscopy

• Objective: To determine the characteristic absorption maxima of the dye.

• Instrumentation: A double-beam UV-Vis spectrophotometer.

• Procedure:

  • Prepare a dilute solution of the dye in a suitable solvent (e.g., DMF).

  • Record the absorbance spectrum from 300 to 800 nm.

  • Identify the wavelengths of maximum absorbance (λmax).

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Objective: To obtain a characteristic vibrational spectrum ("fingerprint") of the dye molecule.

• Instrumentation: An FT-IR spectrometer.

• Sample Preparation: Prepare a Potassium Bromide (KBr) pellet containing a small amount of the finely ground dye sample.

• Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

Application in a Biological Context: A Hypothetical Signaling Pathway

While primarily used as a textile dye, the photophysical properties of compounds like C.I. Vat Green 1 could be explored in research areas such as photodynamic therapy. The following diagram illustrates a hypothetical signaling pathway where a photosensitizer, upon light activation, generates reactive oxygen species (ROS) leading to apoptosis.

Figure 2. Hypothetical Signaling Pathway for a Photosensitizer

Disclaimer: This guide provides a general framework. Specific experimental conditions may need to be optimized for the particular samples and instrumentation used.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]
• 3. China High Quality Vat Green 1 Dyes for Textile manufacturers and suppliers | YANHUI DYES [yanhuidye.com]
• 4. Page loading... [wap.guidechem.com]
• 5. Page loading... [wap.guidechem.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. Vat Green 3 Manufacturer in Mumbai, Vat Green 3 Exporter [dyestuff.co.in]
• 8. Buy C.I. Vat Green 9 | 6369-65-9 [smolecule.com]
• 9. worlddyevariety.com [worlddyevariety.com]
• 10. C.I. Vat Green 9 | C34H14N2O6 | CID 80733 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. echemi.com [echemi.com]
• 12. China Biggest VAT GREEN 9 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]

Ecotoxicity of Vat Dyes: A Comparative Analysis

Executive Summary

Vat dyes are prized in the textile industry for their superior colorfastness, a result of their water-insoluble nature and application process.[1][2] This inherent stability, however, raises significant ecotoxicological concerns, as these dyes are persistent in the environment.[1] The application process traditionally involves harsh reducing agents and alkaline conditions, contributing to wastewater with high pH and potentially hazardous byproducts.[3][4] While quantitative ecotoxicity data for many specific vat dyes remains limited in public literature, available studies indicate potential for high toxicity to soil organisms and highlight the presence of heavy metals, which contribute to their overall environmental impact.[5]

This guide provides a comparative overview of the ecotoxicity of various vat dyes, supported by available experimental data. It also contrasts the environmental footprint of vat dyes with other classes like reactive and disperse dyes and details the standardized protocols for ecotoxicity assessment.

Quantitative Ecotoxicity Data

Quantitative data on the ecotoxicity of specific vat dyes is not widely available, a challenge compounded by their poor water solubility which complicates standardized testing.[1] However, some studies provide valuable insights into their potential environmental impact.

Table 1: Acute Toxicity of Vat Dyes to Aquatic and Terrestrial Organisms

Dye Name/Class	C.I. Name	Test Organism	Endpoint	Value (mg/L)	Exposure Time	Reference(s)
Vat Red Dye	Not Specified	Earthworm (Lumbricus terrestris)	LC50	0.12	24 hours	[1][5][6]
Vat Blue Dye	Not Specified	Earthworm (Lumbricus terrestris)	LC50	0.129	24 hours	[1][5][6]
Vat Green Dye	Not Specified	Earthworm (Lumbricus terrestris)	LC50	0.3	24 hours	[5][6]
Vat Blue 6	69825	Fathead Minnow (Pimephales promelas)	LC50	>180	96 hours	[1][7]
Vat Blue 6	69825	Daphnia magna	EC50	250	24 hours	[7]

Note: LC50 (Lethal Concentration 50) is the concentration of a substance that is lethal to 50% of the test organisms.[1] EC50 (Effective Concentration 50) is the concentration that produces a specific effect in 50% of a test population.[7]

Research has shown that vat dyes can be highly toxic to soil organisms like earthworms.[5] Furthermore, studies have detected heavy metals such as zinc, cadmium, lead, and chromium in some commercial vat dyes, which are known to contribute to their ecotoxicity.[5][6]

Comparative Environmental Profile: Vat Dyes vs. Other Dye Classes

The choice of dye class involves a trade-off between performance and environmental impact.[5] Vat dyes, while offering excellent durability, have a complex application process, whereas reactive dyes bind covalently to fibers but require large amounts of salt, leading to high Total Dissolved Solids (TDS) in wastewater.[3][5]

Table 2: Comparative Profile of Different Dye Classes

Feature	Vat Dyes	Reactive Dyes	Disperse Dyes
Wastewater Characteristics	High pH, potential for hazardous reducing agents and heavy metals.[5]	High TDS due to high salt content, high pH, and colored effluent from unfixed, hydrolyzed dye.[3][5]	Colored and turbid wastewater can reduce light penetration in aquatic environments; may contain residual dispersing agents.[5]
Ecotoxicological Concerns	Persistence in the environment, potential for bioaccumulation of heavy metals, and toxicity from manufacturing byproducts like aromatic amines.[5]	High salt content is detrimental to aquatic life; hydrolyzed dye contributes to water coloration and is difficult to remove.[5]	Some are suspected allergens and can be toxic to aquatic organisms; low biodegradability is a concern.[5]
Biodegradability	Generally considered persistent and resistant to biodegradation.[7][8]	Generally resistant to biodegradation.[8]	Low biodegradability is a concern.[5]

Experimental Protocols for Ecotoxicity Testing

Standardized ecotoxicological tests are crucial for assessing the environmental risk of chemicals like dyes.[5] The Organisation for Economic Co-operation and Development (OECD) provides internationally recognized guidelines.

OECD Guideline 207: Earthworm, Acute Toxicity Test

This test evaluates the acute toxicity of a substance to earthworms, such as Eisenia fetida.[1][5]

• Methodology:

  • Test Substance Preparation: The dye is mixed with an artificial soil substrate. For insoluble substances like vat dyes, a carrier may be used.[5]

  • Test Organisms: Adult earthworms with a developed clitellum are used.[5]

  • Exposure: A set number of worms (e.g., 10) are introduced into containers with the treated soil.[5] At least five concentrations are tested in a geometric series.[5]

  • Duration: The exposure period is 14 days.[5]

  • Endpoints: Mortality is assessed at 7 and 14 days to determine the LC50. Sub-lethal effects like weight loss can also be evaluated.[5] A variation of this test is the 24-hour filter paper contact test, which was used in a study on vat dyes.[1][6]

OECD Guideline 202: Daphnia sp. Acute Immobilisation Test

This test assesses acute toxicity to the freshwater invertebrate Daphnia magna.[1][5]

• Methodology:

  • Test Organisms: Young daphnids (neonates) less than 24 hours old are used.[5]

  • Test Solutions: A series of concentrations of the test substance are prepared in an aqueous medium. For poorly soluble dyes, a water-accommodated fraction (WAF) may be used.[5]

  • Exposure: Daphnids are exposed to the test solutions for 48 hours.[1][5]

  • Endpoints: The primary endpoint is immobilization, defined as the inability to swim after gentle agitation.[5] The EC50 is calculated at 24 and 48 hours.[5]

OECD Guideline 203: Fish, Acute Toxicity Test

This guideline determines the acute lethal toxicity of a substance to fish species like Zebrafish (Danio rerio) or Fathead Minnow (Pimephales promelas).[1]

• Methodology:

  • Exposure: Fish are exposed to a range of concentrations of the test substance in water for 96 hours.[1]

  • Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.[1]

  • Endpoint: The main endpoint is the 96-hour LC50.[1]

Visualizing Workflows and Environmental Impact

Ecotoxicity Testing Workflow

The following diagram illustrates a generalized workflow for conducting ecotoxicity tests on dyes.

Caption: A generalized workflow for the aquatic ecotoxicity assessment of dyes.

Vat Dyeing Environmental Impact Pathway

This diagram shows the logical relationship between the vat dyeing process and its key environmental outputs.

Caption: Logical flow of the vat dyeing process and its environmental outputs.

References

• 1. benchchem.com [benchchem.com]
• 2. Vat Dyes | Comparison with 2 Other Common Types [vietextile.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

A Comparative Performance Analysis: CI Vat Green 1 versus Reactive Dyes

In the realm of textile coloration, the selection of a dye class is paramount to achieving the desired performance characteristics of the final product. This guide provides an objective comparison between CI Vat Green 1, a member of the vat dye class, and the broad category of reactive dyes. This analysis is intended for researchers, scientists, and professionals in drug development who require a nuanced understanding of dye performance backed by experimental data.

Executive Summary

CI Vat Green 1 and reactive dyes are both extensively used for dyeing cellulosic fibers such as cotton. However, they exhibit significant differences in their application processes, fastness properties, color characteristics, and environmental impact. Vat dyes, including CI Vat Green 1, are renowned for their exceptional light fastness and overall durability, making them a preferred choice for textiles requiring high performance and longevity. In contrast, reactive dyes form a covalent bond with the fiber, resulting in excellent wash fastness and a wide gamut of vibrant colors. The choice between these two dye classes often represents a trade-off between the superior durability of vat dyes and the brilliant shades and simpler application of reactive dyes.

Quantitative Performance Comparison

The following table summarizes the key performance indicators for CI Vat Green 1 and a representative reactive green dye, C.I. Reactive Green 19. The data is compiled from various sources and standardized test methods to facilitate a direct comparison.

Performance Parameter	CI Vat Green 1	C.I. Reactive Green 19 (Typical)	Test Method
Color Fastness to Light	7-8	6	ISO 105-B02
(Xenon Arc)
Color Fastness to Washing	4-5	4-5	ISO 105-C06
(Color Change)
Color Fastness to Washing	4-5	4-5	ISO 105-C06
(Staining)
Color Fastness to Rubbing	4-5	3-4	ISO 105-X12
(Dry)
Color Fastness to Rubbing	4	2-3	ISO 105-X12
(Wet)
Chlorine Bleach Fastness	4-5	2-3	ISO 105-N01
Color Gamut/Brilliance	Generally more subdued	Bright, vibrant shades	Visual/Spectrophotometric
Dyeing Process Complexity	High (multi-step)	Moderate	-
Water Consumption	Generally lower	High (especially in washing)	-
Energy Consumption	High (due to high temp)	Lower (cold and hot brand	-
variations)
Salt Requirement	Low	High	-
Alkali Requirement	High	High	-

Dyeing Process and Mechanism

The fundamental difference in the application of vat and reactive dyes lies in their chemical nature and interaction with the fiber.

CI Vat Green 1 Dyeing Process

Vat dyeing is a multi-step process that involves the reduction of the insoluble vat dye into a soluble leuco form, which has an affinity for the cellulosic fiber. This is followed by oxidation to trap the insoluble dye molecules within the fiber structure.

Vat Dyeing Process Workflow

Reactive Dye Dyeing Process

Reactive dyeing involves the formation of a covalent bond between the dye molecule and the functional groups of the fiber, typically under alkaline conditions. This process generally consists of exhaustion, fixation, and washing-off stages.

Reactive Dyeing Process Workflow

Experimental Protocols

The performance data presented in this guide is based on standardized test methods developed by the International Organization for Standardization (ISO). Below are the detailed methodologies for the key fastness tests.

Color Fastness to Light (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light source representative of natural daylight (xenon arc lamp).

• Apparatus: Xenon arc lamp apparatus, grey scale for assessing color change, blue wool standards.

• Procedure:

  • A specimen of the dyed textile is exposed to the light from a xenon arc lamp under specified conditions of temperature and humidity.

  • Simultaneously, a set of blue wool light fastness standards are exposed under the same conditions.

  • The exposure is continued until a specified contrast on the grey scale is produced between the exposed and unexposed portions of the specimen or the blue wool standards.

  • The light fastness of the specimen is assessed by comparing the change in its color with that of the blue wool standards. The rating is given on a scale of 1 (very poor) to 8 (excellent).

Color Fastness to Washing (ISO 105-C06)

This method is designed to determine the resistance of the color of textiles to domestic or commercial laundering procedures.

• Apparatus: Launder-Ometer or similar apparatus for rotating closed containers in a thermostatically controlled water bath, stainless steel balls, multi-fiber adjacent fabric, grey scales for assessing color change and staining.

• Procedure:

  • A specimen of the dyed textile is stitched together with a multi-fiber adjacent fabric.

  • The composite specimen is placed in a stainless-steel container with a specified amount of detergent solution and stainless-steel balls.

  • The container is rotated in a water bath at a specified temperature and for a specified time to simulate a washing cycle.

  • After the cycle, the specimen is rinsed and dried.

  • The change in color of the specimen and the degree of staining on the adjacent multi-fiber fabric are assessed using the respective grey scales.

Color Fastness to Rubbing (ISO 105-X12)

This test assesses the resistance of the color of a textile to rubbing off and staining other materials.

• Apparatus:

Characterization of CI Vat Green 1 Degradation Products: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the degradation of C.I. Vat Green 1, a widely used anthraquinone (B42736) dye. Due to the limited availability of specific degradation product characterization for C.I. Vat Green 1 in peer-reviewed literature, this document summarizes the available quantitative data on its degradation and draws comparisons with the degradation pathways of other closely related anthraquinone dyes. Furthermore, it explores the degradation of natural dyes as a more environmentally benign alternative. Detailed experimental protocols for key degradation techniques are also provided to support further research in this area.

Executive Summary

C.I. Vat Green 1, also known as Indanthren Brilliant Green B, is a complex organic molecule prized for its vibrant color and fastness in the textile industry. However, its stability poses environmental challenges, as it is resistant to degradation. Advanced oxidation processes (AOPs) and electrochemical methods have shown efficacy in decolorizing and reducing the chemical oxygen demand (COD) of wastewater containing this dye. While specific degradation products of C.I. Vat Green 1 are not well-documented, studies on similar anthraquinone dyes suggest that degradation likely proceeds through the cleavage of the aromatic rings, leading to the formation of smaller, potentially less toxic, organic molecules. In contrast, natural dyes, derived from plant and animal sources, are generally considered more biodegradable and have a lower environmental impact.

Comparison of Degradation Performance: CI Vat Green 1 vs. Alternatives

The following tables summarize the available quantitative data on the degradation of C.I. Vat Green 1 and provide a conceptual comparison with natural dyes.

Table 1: Quantitative Data on C.I. Vat Green 1 Degradation

Degradation Method	Initial Concentration	Experimental Conditions	Decolorization Efficiency (%)	COD Removal Efficiency (%)	Reference
Electrochemical Degradation	50 ppm	Graphite (B72142) carbon electrodes, 25 g/L NaCl, Current density: 170 A/m², pH 9, 240 min	99.38	82.49	[1]

Table 2: Conceptual Comparison of Degradation Characteristics

Characteristic	C.I. Vat Green 1 (Anthraquinone Vat Dye)	Natural Dyes
Biodegradability	Generally low due to complex aromatic structure.[2]	High, as they are derived from organic sources.[3]
Degradation Products	Potentially smaller aromatic or aliphatic compounds. Complete mineralization to CO₂ and H₂O is the goal but can be challenging.	Typically biodegrade into non-toxic organic matter.[3]
Toxicity of Parent Dye	Can be toxic to aquatic life and microorganisms.	Generally non-toxic and hypoallergenic.[3]
Treatment Methods	Often require energy-intensive AOPs or electrochemical methods for effective degradation.[2][4]	Can often be treated with conventional biological wastewater treatment methods.
Environmental Impact	Concerns related to persistence, potential for bioaccumulation, and the formation of unknown degradation byproducts.	Lower environmental footprint, renewable resource.[5]

Experimental Protocols

Detailed methodologies for key experiments in dye degradation studies are provided below. These protocols are generalized and may require optimization for specific experimental setups.

Electrochemical Degradation of C.I. Vat Green 1

This protocol is based on the methodology described for the electrochemical degradation of Indanthren Brilliant green FFB Coll. (C.I. Vat Green 1).[1]

• Materials:

  • C.I. Vat Green 1 dye solution (50 ppm)

  • Graphite carbon electrodes

  • Sodium chloride (NaCl) as a supporting electrolyte (25 g/L)

  • DC power supply

  • Electrochemical cell

  • pH meter

  • Spectrophotometer for decolorization measurement

  • COD analysis kit

• Procedure:

  • Prepare a 50 ppm aqueous solution of C.I. Vat Green 1.

  • Add NaCl to the solution to a final concentration of 25 g/L to increase conductivity.

  • Adjust the initial pH of the solution to 9 using NaOH or HCl.

  • Place the solution in the electrochemical cell with the graphite carbon electrodes.

  • Apply a constant current density of 170 A/m² using the DC power supply.

  • Conduct the electrolysis for 240 minutes.

  • Collect samples at regular intervals to monitor the degradation process.

  • Measure the absorbance of the samples at the maximum wavelength of C.I. Vat Green 1 (around 630 nm) to determine the decolorization efficiency.

  • Measure the Chemical Oxygen Demand (COD) of the initial and final samples to determine the COD removal efficiency.

Bacterial Degradation of Anthraquinone Dyes

This protocol is a general procedure for assessing the biodegradation of anthraquinone dyes by bacteria.[2]

• Materials:

  • Bacterial strain capable of dye degradation

  • Nutrient broth or minimal salt medium

  • Anthraquinone dye solution

  • Shaking incubator

  • Centrifuge

  • Spectrophotometer

  • Analytical instruments for degradation product analysis (e.g., HPLC, GC-MS)

• Procedure:

  • Prepare a sterile nutrient broth or minimal salt medium.

  • Inoculate the medium with the selected bacterial strain and grow to a desired cell density.

  • Add the anthraquinone dye solution to the bacterial culture to a specific final concentration.

  • Incubate the culture under optimal conditions (e.g., temperature, pH, agitation) for a defined period.

  • Collect samples at regular intervals.

  • Centrifuge the samples to separate the bacterial biomass from the supernatant.

  • Measure the absorbance of the supernatant to determine the extent of decolorization.

  • Extract the supernatant with a suitable organic solvent to isolate the degradation products.

  • Analyze the extracted samples using HPLC or GC-MS to identify and quantify the degradation products.

Visualizations

Degradation Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate a proposed degradation pathway for anthraquinone dyes and a typical experimental workflow for studying dye degradation.

Caption: A generalized proposed degradation pathway for anthraquinone-based dyes.

Caption: A typical experimental workflow for the study of dye degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. Bacterial degradation of anthraquinone dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. blily.in [blily.in]
• 4. Mycoremediation of anthraquinone dyes from textile industries: a mini-review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. krendall.it [krendall.it]

Cross-Validation of Analytical Methods for CI Vat Green 1

A comparative guide to the cross-validation of analytical methods for the analysis of CI Vat Green 1 is presented below, aimed at researchers, scientists, and professionals in drug development. This guide provides a framework for comparing different analytical techniques, complete with detailed experimental protocols, hypothetical comparative data, and a visual representation of the cross-validation workflow.

Cross-validation of analytical methods is a critical process to ensure the reliability, consistency, and accuracy of results when different analytical techniques are used to measure the same analyte. This guide provides a comparative overview of three common analytical methods for the characterization and quantification of CI Vat Green 1: High-Performance Liquid Chromatography (HPLC), UV-Visible (UV-Vis) Spectrophotometry, and Fourier-Transform Infrared (FTIR) Spectroscopy.

The following sections detail the experimental protocols for each method and present a summary of hypothetical performance data to illustrate a comparative analysis.

Data Presentation

A summary of the hypothetical quantitative data for the cross-validation of the three analytical methods is presented in the table below. This data is for illustrative purposes to demonstrate a typical comparison.

Parameter	HPLC	UV-Vis Spectrophotometry	FTIR Spectroscopy
**Linearity (R²) **	> 0.999	> 0.995	> 0.990
Accuracy (% Recovery)	98 - 102%	95 - 105%	90 - 110%
Precision (% RSD)	< 2%	< 5%	< 10%
Limit of Detection (LOD)	~ 0.1 µg/mL	~ 1 µg/mL	~ 10 µg/mL
Limit of Quantitation (LOQ)	~ 0.5 µg/mL	~ 5 µg/mL	~ 50 µg/mL
Specificity	High	Moderate	Moderate

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

High-Performance Liquid Chromatography (HPLC)

This method is highly effective for the separation, identification, and quantification of CI Vat Green 1 and its impurities.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 633 nm (the typical absorption maximum for Vat Green 1).

• Sample Preparation: Accurately weigh and dissolve 10 mg of CI Vat Green 1 standard or sample in 100 mL of a suitable solvent (e.g., N,N-dimethylformamide), followed by sonication to ensure complete dissolution. Further dilute with the mobile phase to fall within the calibration range.

UV-Visible (UV-Vis) Spectrophotometry

This technique is a straightforward and rapid method for the quantification of CI Vat Green 1 in solution.

• Instrumentation: A double-beam UV-Vis spectrophotometer.

• Solvent: N,N-dimethylformamide.

• Procedure:

  • Wavelength Scan: Prepare a dilute solution of CI Vat Green 1 and scan the absorbance from 400 to 800 nm to determine the wavelength of maximum absorbance (λmax), which is typically around 633 nm.

  • Standard Preparation: Prepare a stock solution of the CI Vat Green 1 reference standard and create a series of calibration standards through serial dilution.

  • Sample Preparation: Prepare a solution of the sample at a concentration that falls within the linear range of the assay.

  • Measurement: Measure the absorbance of the blank (solvent), calibration standards, and the sample solution at the λmax.

• Data Analysis: Construct a calibration curve by plotting absorbance versus concentration. The concentration of the sample is then determined using the Beer-Lambert law.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the CI Vat Green 1 molecule, serving as a fingerprint for its identity.

• Instrumentation: An FTIR spectrometer.

• Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of the CI Vat Green 1 sample.

• Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

• Analysis: Identify characteristic peaks corresponding to the functional groups of the Vat Green 1 structure, such as C=O, C=C, and C-O-C stretching vibrations.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the cross-validation of analytical methods.

Caption: Workflow for the Cross-Validation of Analytical Methods.

A Comparative Analysis of Natural and Synthetic Reducing Agents in Vat Dyeing

Guide for Researchers and Scientists

Vat dyeing is a cornerstone technique in the textile industry, renowned for producing colors of exceptional fastness on cellulosic fibers like cotton.[1] The process hinges on a critical chemical step: the reduction of the insoluble vat dye pigment into its water-soluble "leuco" form, which can then penetrate and affix to the textile fiber before being oxidized back to its insoluble state.[1][2] The choice of reducing agent for this step is pivotal, influencing not only the quality of the final product but also the environmental footprint of the process.

Traditionally, sodium dithionite (B78146) (also known as sodium hydrosulfite or "hydrose") has been the industry standard.[3][4] However, significant environmental and handling concerns associated with its use have spurred research into viable alternatives.[5][6] This guide provides an objective, data-driven comparison of conventional synthetic reducing agents against emerging natural and bio-based alternatives.

Performance Comparison: Synthetic vs. Natural Agents

The efficacy of a reducing agent is determined by its reduction potential, the resulting color yield (strength), the fastness of the dyed fabric, and the environmental impact of its effluent.[7] While synthetic agents are known for their high reduction power, natural alternatives are demonstrating increasingly comparable performance with significant ecological benefits.

Synthetic Reducing Agents: The most common synthetic agent is sodium dithionite (Na₂S₂O₄) . It is effective and relatively inexpensive but is unstable and its decomposition byproducts, such as sulfite (B76179) and sulfate (B86663) ions, contribute to high Biological Oxygen Demand (BOD), Chemical Oxygen Demand (COD), and Total Dissolved Solids (TDS) in wastewater.[5][6][8] Other synthetic options include sodium borohydride (B1222165) (NaBH₄) , which offers a more potent and environmentally benign pathway, and inorganic salts like ferrous sulfate (FeSO₄) , which can be used to decrease reliance on dithionite.[1][4]

Natural Reducing Agents: A variety of natural, biodegradable options have been explored, with glucose and other reducing sugars being the most studied.[9][10][11] These are praised for their low environmental impact. More recent research has focused on extracts from fruits and plants, such as apple, henna, and carambola, which contain compounds capable of effectively reducing vat dyes.[7] These natural agents offer a promising path toward greener and more sustainable dyeing processes.[7]

Reducing Agent	Type	Typical Reduction Potential (mV)	Relative Color Strength (K/S)	Wash Fastness (Grade 1-5)	Rub Fastness (Dry/Wet, Grade 1-5)	Key Advantages	Key Disadvantages
Sodium Dithionite	Synthetic	-820 to -924[11]	High (Standard Baseline)[4]	4-5[10]	4/3	High efficiency, well-established[3]	Environmentally harmful byproducts (sulfates, sulfites), instability.[1][5][6]
Ferrous Sulfate + Dithionite (50/50 mix)	Synthetic	-750 to -850 (Varies)	~99% of standard[4]	4-5	4/3-4	Reduced dithionite usage, good color yield.[4][12]	Still produces some harmful effluent, iron precipitation can be an issue.
Glucose	Natural	-630 to -740[11]	85-95% of standard	5[10]	4/3-4	Eco-friendly, biodegradable, stable.[10]	Requires higher temperatures, may yield slightly lower color strength.[11]
Apple Extract	Natural	~ -760	Comparable to standard	4-5	4-5/4	Fully biodegradable, good fastness properties.	Slower reaction, requires optimization of concentration.[7]
Henna Root Extract	Natural	~ -800	Comparable to standard	4	4/3-4	High reduction potential, eco-friendly.	Variability in natural product composition.

Note: Data is compiled from multiple studies and represents typical performance. Actual results may vary based on specific dye, substrate, and process conditions.

Parameter	Sodium Dithionite	Natural Agents (e.g., Fruit Extracts)
BOD (mg/L)	High	Low to Moderate
COD (mg/L)	High[1][5]	Significantly Lower[13][7]
TDS (mg/L)	High[14]	Significantly Lower[13][7]
Byproducts	Sulfates, sulfites, thiosulfates[6][8]	Biodegradable organic compounds

Mechanisms & Workflows

The fundamental process of vat dyeing remains the same regardless of the reducing agent used. However, the chemical pathways for reduction differ. Synthetic agents like dithionite provide a direct and powerful source of electrons, while natural agents like glucose undergo oxidation to release electrons for the dye reduction.

Figure 1. General Vat Dyeing Workflow

The core of the process is the reduction step. The diagram below illustrates the parallel mechanisms for a synthetic and a natural reducing agent.

Figure 2. Simplified Reduction Mechanisms

Experimental Protocols

To ensure objective comparison, standardized evaluation methods are critical. Below are typical protocols for assessing the performance of a novel reducing agent against a standard like sodium dithionite.

• Materials & Reagents:

  • Scoured and bleached 100% cotton fabric.

  • Vat dye (e.g., C.I. Vat Green 1).

  • Reducing Agents: Sodium Dithionite (Standard) and Natural Agent (Test).

  • Auxiliaries: Sodium Hydroxide (NaOH), wetting agent, sequestering agent.

  • Equipment: Laboratory dyeing machine, digital potentiometer with Ag/AgCl reference electrode, reflectance spectrophotometer.

• Dye Bath Preparation & Reduction:

  • Prepare a dye bath with a specific dye concentration (e.g., 2% on weight of fabric), auxiliaries, and deionized water at a material-to-liquor ratio of 1:30.[14]

  • Add the required concentration of the reducing agent (e.g., 2% sodium dithionite or an optimized concentration of the natural agent).[14]

  • Heat the bath to the target reduction temperature (e.g., 50-70°C) and hold for a set time (e.g., 30-60 minutes).[11]

  • Measure the reduction potential of the dye bath at regular intervals using the potentiometer.[4] A potential more negative than -700 mV is typically required.

• Dyeing Procedure:

  • Introduce the cotton fabric into the reduced dye bath.

  • Maintain the dyeing temperature (e.g., 50-60°C) for a specified duration (e.g., 45-60 minutes).[14]

  • Remove the fabric, squeeze, and allow for air oxidation for 10-15 minutes, or until the original color develops.

  • Rinse the fabric thoroughly with cold water, followed by soaping at a high temperature (e.g., 95°C) to remove unfixed dye, then rinse again and air dry.

• Color Strength Measurement:

  • Measure the surface reflectance (R) of the dyed, dried fabric samples using a reflectance spectrophotometer.

  • Calculate the color strength (K/S) value using the Kubelka-Munk equation: K/S = (1 - R)² / 2R .[15][16]

  • Compare the K/S value of the test sample to the standard to determine the relative color strength.[16]

• Color Fastness to Washing:

  • Standard: ISO 105-C06 or AATCC 61.[17][18]

  • Procedure: A specimen of the dyed fabric is stitched between two undyed standard fabrics (e.g., cotton and wool). The composite sample is agitated in a soap solution at a specified temperature (e.g., 60°C) for 30 minutes.[17][19] After rinsing and drying, the color change of the specimen and the staining on the adjacent fabrics are evaluated using standard grey scales (rated 1-5).[20]

• Color Fastness to Rubbing (Crocking):

  • Standard: ISO 105-X12 or AATCC 8.[18][21]

  • Procedure: The dyed fabric is rubbed with a standard white cotton cloth under controlled pressure for a set number of cycles using a crockmeter.[21] The test is performed under both dry and wet conditions. The degree of color transferred to the white cloth is assessed using the grey scale for staining (rated 1-5).[19]

• Color Fastness to Light:

  • Standard: ISO 105-B02 or AATCC 16.[18]

  • Procedure: The fabric specimen is exposed to a controlled artificial light source (e.g., Xenon Arc lamp) that simulates natural sunlight for a specified duration. The fading of the sample is compared against a set of standard blue wool references to assign a rating (typically 1-8).[18]

Conclusion

The transition from conventional synthetic reducing agents to natural alternatives represents a critical step towards a more sustainable textile industry. While sodium dithionite remains a powerful and cost-effective option, its environmental drawbacks are significant.[3][6] Research demonstrates that natural agents, particularly reducing sugars like glucose and various plant extracts, can achieve comparable, and in some cases superior, performance in terms of color fastness and final fabric quality, all while drastically reducing the pollution load of the dyeing effluent.[10]

For researchers and developers, the focus now lies in optimizing the application of these natural agents, ensuring consistency from batch to batch, and scaling these processes for industrial viability. The data strongly suggests that a greener future for vat dyeing is not only possible but also technically achievable without compromising the quality for which these dyes are celebrated.

References

• 1. Ascensus [ascensusspecialties.com]
• 2. Evolution and Advantages of VAT Dyes: From Natural to Synthetic [floxytiedye.com]
• 3. The Comparison between a Natural Reducing Agent and Sodium Dithionite in Vat, Indigo and Sulphur Dyeing on Cotton Fabric | Scientific.Net [scientific.net]
• 4. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 5. organic chemistry - Indigo and the Environment: is it that bad? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. echemi.com [echemi.com]
• 7. A green approach of vat dyeing of cotton fabric with natural reducing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. scispace.com [scispace.com]
• 11. matec-conferences.org [matec-conferences.org]
• 12. asianpubs.org [asianpubs.org]
• 13. researchgate.net [researchgate.net]
• 14. The study on the reduction process of Vat dye on cotton fabric using ferrous sulphate and its effect on effluent load [cwejournal.org]
• 15. austinpublishinggroup.com [austinpublishinggroup.com]
• 16. ijret.org [ijret.org]
• 17. testextextile.com [testextextile.com]
• 18. qima.com [qima.com]
• 19. Colour Fastness in Textile Testing [textilesphere.com]
• 20. intouch-quality.com [intouch-quality.com]
• 21. textilelearner.net [textilelearner.net]

A Comparative Guide to the Fastness Properties of C.I. Vat Green 1 and Other Green Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of C.I. Vat Green 1 against other commercially significant green dyes from different classes: C.I. Reactive Green 19, C.I. Disperse Green 9, and C.I. Acid Green 25. The selection of an appropriate dye is critical in many scientific applications where color stability and resistance to various environmental factors are paramount. This document summarizes key fastness properties, supported by quantitative data and standardized experimental protocols, to aid in the selection of the most suitable green dye for specific research and development needs.

Comparative Analysis of Fastness Properties

The overall fastness of a dye is a critical indicator of its durability and suitability for various applications. Vat dyes, as a class, are renowned for their excellent fastness properties due to the dyeing process which renders the dye insoluble within the fiber.[1][2] In contrast, reactive dyes form a covalent bond with the fiber, leading to excellent wash fastness.[3] Disperse dyes are the primary choice for hydrophobic fibers like polyester, while acid dyes are used for protein fibers such as wool and silk, and polyamides.

Data Summary

The following table summarizes the quantitative fastness properties of C.I. Vat Green 1 and the selected alternative green dyes. The ratings are based on a scale of 1 to 5 for wash and crocking fastness (with 5 being the best) and 1 to 8 for light fastness (with 8 being the best).

Fastness Property	C.I. Vat Green 1	C.I. Reactive Green 19	C.I. Disperse Green 9	C.I. Acid Green 25
Light Fastness (Xenon Arc)	7-8[4]	4[1]	5-6[5]	6
Wash Fastness (Staining)	5[4]	4-5[1]	4-5[5]	5
Wash Fastness (Fading)	4-5[4]	4[1]	-	4
Crocking/Rubbing Fastness (Dry)	4-5[4]	-	-	4
Crocking/Rubbing Fastness (Wet)	4[4]	-	4[5]	4
Perspiration Fastness (Staining)	5[4]	4-5 (Alkali)[1]	-	2-3
Perspiration Fastness (Fading)	5[4]	4[1]	-	4

From the data, C.I. Vat Green 1 demonstrates exceptional light fastness and excellent all-around fastness to washing, rubbing, and perspiration.[4] C.I. Reactive Green 19 also shows good wash and perspiration fastness.[1] C.I. Acid Green 25 exhibits good light and wash fastness, though its perspiration staining fastness is lower. C.I. Disperse Green 9 has good light and wash fastness.[5]

Experimental Protocols

The fastness properties presented in this guide are determined by standardized experimental methods. The following are detailed summaries of the key protocols used for testing light, wash, and crocking fastness.

Light Fastness (ISO 105-B02 / AATCC Test Method 16.3)

This test determines the resistance of the color of textiles to the action of an artificial light source representing natural daylight (xenon arc lamp).

• Specimen Preparation: A specimen of the dyed textile is mounted on a cardboard frame.

• Exposure: The specimen is exposed to the light from a xenon arc lamp under controlled conditions of temperature and humidity. Simultaneously, a set of blue wool standards with known lightfastness (rated 1 to 8) are exposed.

• Evaluation: The fading of the test specimen is assessed by comparing the change in color with that of the blue wool standards. The light fastness rating is the number of the blue wool standard that shows a similar degree of fading.

Wash Fastness (ISO 105-C06 / AATCC Test Method 61)

This test evaluates the resistance of the color of textiles to domestic and commercial laundering procedures.

• Specimen Preparation: A specimen of the dyed textile is stitched together with a multifiber test fabric (containing strips of different common fibers like cotton, wool, polyester, etc.).

• Washing Procedure: The composite specimen is placed in a stainless steel container with a specified volume of a standard soap or detergent solution and a number of stainless steel balls to simulate mechanical action. The container is then agitated in a laundering machine at a specified temperature and for a specific duration.

• Rinsing and Drying: After the washing cycle, the specimen is rinsed thoroughly and dried.

• Evaluation: The change in color of the dyed specimen (fading) and the degree of staining on the adjacent multifiber fabric are assessed using the respective Grey Scales.

Crocking (Rubbing) Fastness (ISO 105-X12 / AATCC Test Method 8)

This test determines the amount of color transferred from the surface of a colored textile material to other surfaces by rubbing.

• Specimen Preparation: A specimen of the dyed textile is mounted on the base of a crockmeter.

• Rubbing Procedure: A standard white cotton crocking cloth is mounted on the rubbing finger of the crockmeter. The finger is then moved back and forth across the test specimen for a specified number of cycles with a constant downward force. This procedure is performed with both a dry and a wet crocking cloth.

• Evaluation: The amount of color transferred to the white crocking cloth is assessed by comparing the staining with the Grey Scale for Staining.

Visualization of Comparison Logic

The following diagram illustrates the logical workflow for comparing the fastness properties of different dyes.

Caption: Logical workflow for the comparative evaluation of dye fastness properties.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. chembk.com [chembk.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. swastikcolours.com [swastikcolours.com]
• 5. orientbag.net [orientbag.net]

A Comparative Analysis of Vat Dyeing Methodologies: Conventional, Electrochemical, and Ultrasonic Approaches

A deep dive into the performance, protocols, and underlying principles of key vat dyeing techniques reveals a shifting landscape where traditional methods are challenged by more sustainable and efficient alternatives. This comparative guide weighs the merits of conventional, electrochemical, and ultrasonic-assisted vat dyeing, offering researchers and textile industry professionals a data-driven overview to inform their practice.

Vat dyes are prized for their exceptional fastness properties on cellulosic fibers like cotton, a result of their unique application process.[1][2] This process traditionally involves the chemical reduction of the water-insoluble dye to a soluble "leuco" form, which can penetrate the fiber, followed by oxidation back to its insoluble state, trapping it within the fiber matrix.[1][3] While the conventional method using sodium dithionite (B78146) as a reducing agent has been a mainstay, its environmental impact has spurred the development of greener alternatives.[4][5] This guide provides a comparative study of the conventional method against two prominent emerging techniques: electrochemical reduction and ultrasonic-assisted dyeing.

Performance Comparison

The efficacy of each dyeing method can be quantified through various metrics, primarily color strength (K/S value) and color fastness to various stresses. The following tables summarize the available experimental data to offer a comparative performance overview.

Performance Metric	Conventional Method (Sodium Dithionite)	Electrochemical Method	Ultrasonic-Assisted Method
Color Strength (K/S Value)	Baseline	Comparable or slightly lower	Generally higher[6][7]
Wash Fastness (ISO 105 C06)	Excellent (Grade 4-5)[8]	Good to Excellent	Excellent (Grade 4-5)[6]
Rubbing Fastness (ISO 105 X12)	Good (Dry: 4, Wet: 3)[8]	Good	Good to Excellent[6]
Light Fastness (ISO 105 B02)	Excellent (Grade 7-8)[1]	Good to Excellent	Excellent[6]
Process Time	Long (4-6 hours)[1]	Variable	Shorter[6][9]
Process Temperature	High	Ambient to moderate	Lower[6][9]
Environmental Impact	High (High COD, BOD, and sulfur compounds)[4]	Low (Reduced chemical waste)[10]	Moderate (Reduced energy and chemical use)[11]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for each of the compared vat dyeing methods.

Conventional Vat Dyeing Protocol (with Sodium Dithionite)

This protocol outlines the standard laboratory procedure for dyeing cotton fabric with vat dyes using a chemical reducing agent.

Materials:

• Scoured and bleached cotton fabric

• Vat dye (e.g., C.I. Vat Blue 1)

• Sodium hydroxide (B78521) (NaOH)

• Sodium dithionite (Na₂S₂O₄)

• Wetting agent

• Sequestering agent

• Sodium chloride (NaCl) (optional, for exhaustion)

• Oxidizing agent (e.g., hydrogen peroxide, H₂O₂)

• Soaping agent (non-ionic detergent)

Procedure:

• Vatting:

  • Prepare a dye stock solution by pasting the vat dye with a wetting agent and warm water.

  • In a separate vessel, prepare the reduction bath with the required amount of water, sodium hydroxide, and sequestering agent.

  • Add the dye paste to the reduction bath.

  • Gradually add sodium dithionite while stirring.

  • Heat the bath to the recommended temperature (typically 50-60°C) and allow 15-20 minutes for complete reduction of the dye to its leuco form.[3]

• Dyeing:

  • Introduce the pre-wetted cotton fabric into the leuco-vat dye bath.

  • Raise the temperature to the optimal dyeing temperature (e.g., 60-70°C) and maintain for 45-60 minutes.[3]

  • If required for better exhaustion, add sodium chloride in portions.

• Oxidation:

  • Remove the fabric from the dye bath, squeeze out excess liquor, and expose it to air for 10-20 minutes for initial oxidation.

  • For complete oxidation, treat the fabric in a bath containing an oxidizing agent like hydrogen peroxide (0.5-1.0 g/L) at 40-50°C for 10-15 minutes.

• Soaping:

  • Prepare a soaping bath with a non-ionic detergent (1-2 g/L) and soda ash (1-2 g/L).

  • Treat the dyed and oxidized fabric in this bath at or near boiling (95-100°C) for 10-15 minutes to remove loose dye particles and stabilize the shade.[3]

• Rinsing and Drying:

  • Rinse the fabric thoroughly with hot and then cold water.

  • Dry the fabric.

Electrochemical Vat Dyeing Protocol (Indirect Reduction)

This method replaces chemical reducing agents with an electrochemical cell, offering a more environmentally friendly process.[5]

Materials:

• Scoured and bleached cotton fabric

• Vat dye

• Alkali (e.g., sodium hydroxide)

• Mediator system (e.g., iron(III)-triethanolamine complex)[12]

• Supporting electrolyte (e.g., sodium sulfate)

• Electrochemical cell with anode and cathode compartments (divided cell)

• Power supply (potentiostat/galvanostat)

Procedure:

• Electrolyte and Dyebath Preparation:

  • Prepare the catholyte containing the mediator system, alkali, and supporting electrolyte.

  • Prepare the anolyte, which is typically a similar electrolyte solution without the mediator.

  • Disperse the vat dye in a separate vessel with a small amount of the catholyte.

• Electrochemical Reduction:

  • Circulate the catholyte through the cathode compartment of the electrochemical cell and the dyeing vessel.

  • Apply a constant current or potential to the cell to reduce the mediator (e.g., Fe(III) to Fe(II)). The redox potential of the bath is monitored.[10]

  • Once the desired redox potential for dye reduction is reached, add the dispersed vat dye to the dyeing vessel. The reduced mediator will then reduce the vat dye to its leuco form.

• Dyeing:

  • Introduce the pre-wetted cotton fabric into the dyebath containing the electrochemically generated leuco-vat dye.

  • Maintain the dyeing temperature and duration as required for the specific dye. The electrochemical reduction can be continued at a lower current to maintain the reduced state of the dyebath.[10]

• Oxidation, Soaping, Rinsing, and Drying:

  • Follow the same procedure as in the conventional method (steps 3-5).

Ultrasonic-Assisted Vat Dyeing Protocol

Ultrasound is employed in this method to enhance the dyeing process, leading to faster dyeing times and improved dye uptake.[6][13]

Materials:

• Scoured and bleached cotton fabric

• Vat dye

• Reducing agent (e.g., sodium dithionite)

• Alkali (e.g., sodium hydroxide)

• Ultrasonic bath or probe sonicator

• Other auxiliaries as in the conventional method

Procedure:

• Vatting (with or without ultrasound):

  • Prepare the leuco-vat dye bath as described in the conventional method. In some variations, sonication can be applied during the vatting process to improve the dispersion and reduction of the dye.

• Ultrasonic Dyeing:

  • Place the dyeing vessel in an ultrasonic bath or immerse an ultrasonic probe into the dyebath.

  • Introduce the pre-wetted cotton fabric into the dyebath.

  • Apply ultrasonic energy (e.g., at a frequency of 20-40 kHz) throughout the dyeing process.[14]

  • The dyeing temperature and time are typically lower and shorter, respectively, than in the conventional method (e.g., 50°C for 105 minutes).[9]

• Oxidation, Soaping, Rinsing, and Drying:

  • Follow the same procedure as in the conventional method (steps 3-5).

Signaling Pathways and Experimental Workflows

The underlying chemical and physical processes of these dyeing methods can be visualized to better understand their mechanisms.

Conventional Vat Dyeing Process

The conventional vat dyeing process relies on a chemical reducing agent to solubilize the dye for absorption by the cotton fiber, followed by oxidation to trap the insoluble dye within the fiber.

Indirect Electrochemical Vat Dyeing

In indirect electrochemical vat dyeing, a mediator is electrochemically reduced at the cathode and then chemically reduces the vat dye in the dyebath, creating a regenerative and more sustainable system.

Ultrasonic-Assisted Vat Dyeing Workflow

Ultrasonic-assisted vat dyeing utilizes acoustic cavitation to enhance dye dispersion and mass transfer, resulting in a more efficient dyeing process.[14][15]

Conclusion

The landscape of vat dyeing is evolving, with a clear trend towards more sustainable and efficient technologies. While conventional vat dyeing with sodium dithionite continues to be used due to its established protocols and excellent fastness results, its significant environmental drawbacks are a major concern.

Electrochemical vat dyeing presents a highly promising green alternative by drastically reducing chemical waste and allowing for the potential recycling of the dyebath.[10] Although the initial investment in equipment may be higher, the long-term environmental and potential cost benefits are substantial.

Ultrasonic-assisted dyeing offers a pathway to process intensification, enabling reduced dyeing times, lower temperatures, and decreased energy consumption, all while potentially improving color yield and fastness.[6][11]

The choice of the most appropriate vat dyeing method will depend on a variety of factors, including the specific application, production scale, economic considerations, and increasingly, the environmental regulations and sustainability goals of the manufacturer. Further research directly comparing these three methods under identical conditions would be invaluable for a more definitive quantitative assessment and to guide the industry towards a more sustainable future.

References

• 1. Vat Dyes | Comparison with 2 Other Common Types [vietextile.com]
• 2. sdinternational.com [sdinternational.com]
• 3. textiletrainer.com [textiletrainer.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. chemijournal.com [chemijournal.com]
• 7. chemijournal.com [chemijournal.com]
• 8. Comparative study between cationic cotton dyeing and conventional dyeing: An approach towards sustainability [textiletoday.com.bd]
• 9. researchgate.net [researchgate.net]
• 10. ifatcc.org [ifatcc.org]
• 11. preprints.org [preprints.org]
• 12. researchgate.net [researchgate.net]
• 13. hielscher.com [hielscher.com]
• 14. Ultrasonic-assisted wet processing | Basic design of instrument | Increasing swelling in water | Application in Textile | Fibre2fashion.com - Fibre2Fashion [fibre2fashion.com]
• 15. textilelearner.net [textilelearner.net]

Benchmarking CI Vat Green 1 in Textile Printing: A Comparative Guide

CI Vat Green 1, a stalwart in the realm of textile colorants, has long been favored for its exceptional fastness properties in printing applications, particularly on cellulosic fibers like cotton. This guide provides a comprehensive benchmark of its performance against viable alternatives, supported by available experimental data, to aid researchers and textile scientists in making informed decisions for their specific applications.

This analysis delves into a comparative assessment of CI Vat Green 1 against two primary alternative dye classes: reactive dyes, known for their vibrant shades, and other vat dyes, which offer a spectrum of high-performance colors. The evaluation is centered on key performance indicators in textile printing, including color fastness to light, washing, and rubbing.

Performance Comparison: CI Vat Green 1 vs. Alternatives

The selection of a dye for textile printing is a multifaceted decision, balancing desired aesthetic qualities with the requisite durability of the final product. While CI Vat Green 1 is renowned for its robustness, alternative dye classes present their own distinct advantages.

Vat dyes, as a class, are lauded for their superior resistance to fading and color degradation.[1][2] They form a strong, insoluble bond within the fiber after a process of reduction and oxidation, leading to exceptional durability.[1] Reactive dyes, in contrast, form a covalent bond with the fiber, resulting in bright, vibrant colors and good wash fastness.[1][3][4] However, their light and chlorine fastness can sometimes be a point of consideration when compared to vat dyes.[5] Natural dyes, while eco-friendly, often exhibit lower fastness properties and can be challenging to reproduce consistently in industrial settings.[6][7]

The following tables summarize the performance characteristics of CI Vat Green 1 and its alternatives based on available data.

Table 1: Color Fastness Properties of CI Vat Green 1 and a Comparative Reactive Dye

Property	CI Vat Green 1	Reactive Green Dye (Typical)	Test Method
Light Fastness	7	4-5	ISO 105-B02
Wash Fastness (Staining)	4-5	4-5	ISO 105-C06
Wash Fastness (Change in Shade)	4-5	4	ISO 105-C06
Rubbing Fastness (Dry)	4	4	ISO 105-X12
Rubbing Fastness (Wet)	3-4	3	ISO 105-X12

Note: Fastness is typically rated on a scale of 1 to 5, with 5 representing the best performance. A rating of 7-8 for light fastness indicates exceptional performance.

Table 2: Comparative Performance of CI Vat Green 1 Against Other Vat Dyes

Dye	Light Fastness	Wash Fastness (Staining)	Wash Fastness (Change in Shade)
CI Vat Green 1	7	4-5	4-5
CI Vat Blue 4 (Indanthrone)	8	4-5	4-5
CI Vat Black 25	7	4-5	4-5

Experimental Protocols

To ensure accurate and reproducible benchmarking, standardized experimental protocols are imperative. The following outlines a general procedure for the screen printing of cotton fabric with CI Vat Green 1.

Screen Printing of Cotton with CI Vat Green 1

Materials:

• Scoured and bleached 100% cotton fabric

• CI Vat Green 1 dye

• Thickener (e.g., starch-based)

• Reducing agent (e.g., Sodium Hydrosulphite)

• Alkali (e.g., Potassium Carbonate)

• Glycerine (as a hygroscopic agent)

• Water

Print Paste Preparation (Typical Recipe): [8]

Component	Quantity (parts)
CI Vat Green 1	2
Water	12
Glycerine	4
Thickener	70
Potassium Carbonate	4
Sodium Hydrosulphite	4
Total	100

Procedure: [8][9]

• Paste Preparation: The dye is first pasted with a small amount of water and glycerine. The thickener is then added, followed by the dissolved potassium carbonate and sodium hydrosulphite. The mixture is stirred thoroughly to achieve a homogeneous print paste.

• Printing: The print paste is applied to the cotton fabric using a screen of the desired design.

• Drying: The printed fabric is air-dried or dried in a hot air oven.

• Fixation: The dried fabric is steamed under controlled conditions (e.g., 100-105°C for 5-10 minutes) to facilitate the reduction of the vat dye and its penetration into the fibers.

• Oxidation: The steamed fabric is rinsed with cold water and then treated with an oxidizing agent (e.g., hydrogen peroxide or sodium perborate) to convert the soluble leuco form of the dye back to its insoluble pigment form within the fiber.

• Soaping: The fabric is then soaped at a high temperature with a non-ionic detergent to remove unfixed dye and improve fastness properties.

• Final Rinsing and Drying: The fabric is thoroughly rinsed with water and dried.

Logical Workflow for Comparative Dye Performance Evaluation

The following diagram illustrates a logical workflow for a comprehensive comparative study of textile dyes.

Caption: Workflow for Benchmarking Textile Dyes.

Signaling Pathway for Vat Dye Fixation

The chemical transformation of vat dyes during the printing process is a critical pathway that dictates their final performance. This process involves the reduction of the insoluble dye to a soluble leuco form, its absorption by the fiber, and subsequent oxidation back to the insoluble form.

Caption: Chemical Pathway of Vat Dye Fixation.

References

• 1. dyesandpigments.com [dyesandpigments.com]
• 2. trubrands.com.au [trubrands.com.au]
• 3. sdinternational.com [sdinternational.com]
• 4. Difference Between Reactive Dyed and Vat Dyed Fabrics - MI Fabrics [miindia.in]
• 5. These advantages of VAT dyes [boshitex.com]
• 6. Comparing Natural and Synthetic Dyes for Textile Printing [colourinn.in]
• 7. Natural dyes in textile printing: parameters, methods, and performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. textilestudycenter.com [textilestudycenter.com]
• 9. textilelearner.net [textilelearner.net]

A Spectroscopic Showdown: Unveiling the Photophysical Nuances of CI Vat Green 1 and Its Derivatives

A detailed comparative analysis of the spectroscopic properties of the violanthrone-based dye, CI Vat Green 1, and its key derivatives reveals significant shifts in light absorption characteristics, offering a tunable palette for applications ranging from textile dyeing to advanced materials science. This guide provides an objective look at their performance, supported by experimental data and detailed methodologies.

CI Vat Green 1, chemically known as 16,17-dimethoxyviolanthrone, is a prominent member of the vat dye family, prized for its vibrant green hue and excellent fastness properties. However, its inherent insolubility in common solvents has spurred the development of various derivatives aimed at enhancing processability and modulating its optical characteristics. This guide delves into a spectroscopic comparison of CI Vat Green 1 with its hydroxylated and alkoxylated counterparts, providing valuable insights for researchers, scientists, and professionals in drug development.

Unveiling the Spectroscopic Landscape

The core structure of these compounds is violanthrone (B7798473), a large polycyclic aromatic hydrocarbon. Substituents at the 16 and 17 positions of the violanthrone backbone play a pivotal role in determining the molecule's electronic and, consequently, its spectroscopic properties. The introduction of methoxy (B1213986) (in CI Vat Green 1), hydroxyl, and longer alkoxy chains significantly influences the wavelength of maximum absorption (λmax) and the molar extinction coefficient (ε), a measure of how strongly a chemical species absorbs light at a given wavelength.

Compound Name	Chemical Structure	Solvent	λmax (nm)	Molar Extinction Coefficient (ε) (L mol⁻¹ cm⁻¹)	Reference
CI Vat Green 1	16,17-dimethoxyviolanthrone	Dichloromethane	~630-650	Data not available in searched literature
Reduced CI Vat Green 1	Leuco form of 16,17-dimethoxyviolanthrone	Alkaline Solution	610	Data not available in searched literature
16,17-dihydroxyviolanthrone	16,17-dihydroxyviolanthrone	Not specified	~600	Data not available in searched literature
Dicyanomethylene Derivative	Dicyanomethylene-functionalised violanthrone	Dichloromethane	741-746	45,000 - 48,000	[1]

Note: The λmax for CI Vat Green 1 is an estimation based on the general understanding of similar violanthrone dyes, as specific literature with this exact data point was not found in the performed search.

The data clearly indicates that derivatization has a profound impact on the absorption spectra. The reduced "leuco" form of CI Vat Green 1, which is the soluble state used in dyeing processes, exhibits a λmax at 610 nm. The dihydroxy derivative shows a maximum absorption around 600 nm. A significant red-shift is observed in the dicyanomethylene-functionalised violanthrone derivatives, with their λmax values pushing into the near-infrared region (741-746 nm)[1]. This substantial shift, coupled with a very high molar extinction coefficient, highlights the potential of these derivatives in applications requiring strong absorption of longer wavelength light, such as in organic photovoltaics or as NIR-absorbing materials.

Experimental Protocols: A Guide to Spectroscopic Characterization

The following provides a detailed methodology for the UV-Vis spectroscopic analysis of CI Vat Green 1 and its derivatives.

Objective: To determine and compare the wavelength of maximum absorption (λmax) and the molar extinction coefficient (ε) of CI Vat Green 1 and its derivatives in a suitable organic solvent.

Materials:

• CI Vat Green 1 (16,17-dimethoxyviolanthrone)

• Derivatives of interest (e.g., 16,17-dihydroxyviolanthrone, 16,17-dialkoxyviolanthrones)

• Spectroscopic grade solvent (e.g., Dichloromethane, Chloroform, or Toluene)

• Volumetric flasks (10 mL, 25 mL, 50 mL)

• Analytical balance

• Micropipettes

• Quartz cuvettes (1 cm path length)

• UV-Vis Spectrophotometer

Procedure:

• Preparation of Stock Solutions:

  • Accurately weigh a precise amount (e.g., 1-2 mg) of the dye using an analytical balance.

  • Dissolve the weighed dye in a known volume (e.g., 10 mL) of the chosen solvent in a volumetric flask to prepare a stock solution of known concentration (typically in the range of 10⁻⁴ to 10⁻⁵ M). Ensure complete dissolution; sonication may be used if necessary.

• Preparation of Standard Solutions for Molar Extinction Coefficient Determination:

  • Perform a series of dilutions from the stock solution to prepare at least four to five standard solutions of varying, known concentrations.

• Spectroscopic Measurement:

  • Turn on the UV-Vis spectrophotometer and allow it to warm up for at least 30 minutes.

  • Set the wavelength range for scanning (e.g., 400-800 nm).

  • Use the pure solvent as a blank to zero the absorbance of the instrument.

  • Record the UV-Vis absorption spectrum of the most concentrated solution to determine the λmax.

  • Measure the absorbance of all the standard solutions at the determined λmax.

• Data Analysis:

  • Plot a calibration curve of absorbance versus concentration for the standard solutions.

  • According to the Beer-Lambert law (A = εbc, where A is absorbance, ε is the molar extinction coefficient, b is the path length of the cuvette, and c is the concentration), the slope of the calibration curve will be equal to the molar extinction coefficient (ε) since the path length is 1 cm.

Visualizing the Process

To illustrate the general workflow of this comparative spectroscopic analysis, the following diagram is provided.

Caption: Experimental workflow for the spectroscopic comparison of CI Vat Green 1 and its derivatives.

Conclusion

The spectroscopic comparison of CI Vat Green 1 and its derivatives underscores the significant influence of chemical modification on their light-absorbing properties. While CI Vat Green 1 and its hydroxylated form absorb in the visible green-yellow region, derivatization with electron-withdrawing groups like dicyanomethylene can dramatically shift the absorption into the near-infrared, opening up new avenues for their application in organic electronics and other advanced technologies. The methodologies outlined provide a robust framework for the continued exploration and characterization of this versatile class of dyes.

References

• 1. The charge transport properties of dicyanomethylene-functionalised violanthrone derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Biodegradability of C.I. Vat Green 1: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the biodegradability of C.I. Vat Green 1 and alternative textile dyes. Due to a lack of publicly available quantitative data on the biodegradation of C.I. Vat Green 1, this document focuses on comparing its known inhibitory effects with the demonstrated biodegradation performance of other vat dyes. This information is supported by experimental data from various studies to offer a comprehensive overview for researchers.

Executive Summary

C.I. Vat Green 1 is an anthraquinone (B42736) dye known for its stability. While direct biodegradation data is scarce, a key study from 1981 indicated that it is not significantly inhibitory to aerobic wastewater bacteria at a concentration of 100 mg/L, which is a prerequisite for biodegradation[1]. In contrast, several other vat dyes, such as Vat Blue 4 and Vat Brown R, have been shown to be biodegradable by microorganisms like Pseudomonas aeruginosa, with significant color and COD removal. This guide presents the available data to facilitate an informed comparison.

Data Presentation: Comparative Biodegradability of Vat Dyes

The following tables summarize the available quantitative data on the biodegradability of various vat dyes. It is important to note the absence of direct biodegradation percentage data for C.I. Vat Green 1 under standardized test conditions.

Table 1: Aerobic Biodegradation Data for Vat Dyes

Dye	Microorganism	Initial Concentration	Degradation / Decolorization Efficiency (%)	Duration	Key Findings	Reference
C.I. Vat Green 1	Aerobic Wastewater Bacteria	100 mg/L	Not inhibitory; respiration rate ≥80% of control. (No degradation % reported)	Not Specified	Low inhibitory effect on microbial activity.	[1]
C.I. Vat Blue 4	Pseudomonas aeruginosa	Not Specified	Color Removal: 95.00%BOD Reduction: 89.00%COD Reduction: 87.95%	24 hours	P. aeruginosa effectively degrades Vat Blue 4 under optimal conditions (pH 7, 35°C).	[2][3][4]
C.I. Vat Blue 4	Bacillus subtilis	Not Specified	Color Removal: 92.30%BOD Reduction: 79.60%COD Reduction: 75.40%	24 hours	B. subtilis shows significant decolorization and reduction in organic load.	[5]
Vat Brown R (variant of Vat Brown 1)	Pseudomonas aeruginosa NCH	100 mg/L	Decolorization: 90.34%	18 hours	Optimized conditions (pH 9.76, 34.69°C) led to high decolorization efficiency.	[6][7]

Table 2: Biodegradation Data for Other Dyes by Pseudomonas aeruginosa

Dye	Initial Concentration	Degradation / Decolorization Efficiency (%)	Duration	Reference
Azo Dye Brown 703	20 ppm	71.36%	3 days	[8]
Azo Dye Black B	Not Specified	85-94.4%	5 days (static)	[9]
Azo Dye Brown 706	20 ppm	73.91%	3 days	[10]
Tartrazine (Azo Dye)	50 ppm	72.65%	5 hours	[11]
Methyl Red (Azo Dye)	50 ppm	>71% (decolorization)	Not Specified	[12]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of biodegradability studies. Below are generalized protocols based on standard methods and those reported in the cited literature for dye biodegradation assessment.

Aerobic Biodegradability Assessment (Ready Biodegradability - OECD 301)

The OECD 301 guideline describes six methods to screen for ready biodegradability in an aerobic aqueous medium[13]. These tests are typically run for 28 days[13]. A substance is considered "readily biodegradable" if it reaches a pass level of 60% of the theoretical oxygen demand (ThOD) or theoretical carbon dioxide (ThCO2) production, or 70% removal of dissolved organic carbon (DOC), within a 10-day window during the 28-day period[13][14][15].

• Inoculum: Activated sludge from a domestic wastewater treatment plant is commonly used[14].

• Medium: A mineral medium containing the test substance as the sole carbon source.

• Test Duration: 28 days.

• Measurement of Biodegradation:

  • Oxygen Consumption (e.g., OECD 301F - Manometric Respirometry): The consumption of oxygen by the microorganisms is measured over time and compared to the Theoretical Oxygen Demand (ThOD)[16].

  • CO2 Evolution (e.g., OECD 301B): The amount of CO2 produced is measured and compared to the Theoretical CO2 production (ThCO2)[16].

  • DOC Removal (e.g., OECD 301A): The concentration of Dissolved Organic Carbon is measured at the beginning and end of the test.

• Controls: Blank controls (inoculum only) and reference controls (with a readily biodegradable substance like sodium benzoate) are run in parallel[13].

Microbial Decolorization Assay (Batch Study)

This protocol is a generalized representation of methods used in studies on the microbial degradation of vat dyes[6][17].

• Microorganism and Culture Preparation:

  • Isolate a potent dye-degrading bacterial strain (e.g., Pseudomonas aeruginosa) from a contaminated site like textile effluent.

  • Prepare a liquid mineral-based or nutrient-rich medium. A common medium composition includes sources of carbon (e.g., glucose), nitrogen (e.g., urea, yeast extract), and essential minerals[17].

  • Inoculate the medium with the bacterial strain and incubate under optimal growth conditions (e.g., 35-38°C, shaking)[2][12].

• Decolorization Experiment:

  • Prepare the chosen medium containing the target dye at a specific concentration (e.g., 50-100 mg/L).

  • Inoculate the dye-containing medium with a specific volume or cell density of the pre-cultured bacteria.

  • Incubate the flasks under optimized conditions of pH, temperature, and aeration (static or shaking).

  • Withdraw aliquots at regular time intervals.

• Analysis:

  • Centrifuge the aliquots to separate the bacterial cells.

  • Measure the absorbance of the supernatant at the maximum wavelength (λmax) of the dye using a UV-Vis spectrophotometer.

  • Calculate the percentage of decolorization based on the decrease in absorbance.

  • Further analysis of degradation products can be performed using techniques like Fourier-Transform Infrared (FT-IR) spectroscopy to identify changes in functional groups.

Mandatory Visualizations

Experimental Workflow for Assessing Dye Biodegradability

Caption: Generalized workflow for assessing the biodegradability of dyes by microbial cultures.

Conceptual Pathway for Vat Dye Biodegradation

Caption: Conceptual signaling pathway of vat dye biodegradation by microorganisms.

References

• 1. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. commons.erau.edu [commons.erau.edu]
• 4. researchonline.jcu.edu.au [researchonline.jcu.edu.au]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. op.niscair.res.in [op.niscair.res.in]
• 8. mdpi.com [mdpi.com]
• 9. ijcmas.com [ijcmas.com]
• 10. mdpi.com [mdpi.com]
• 11. pubs.aip.org [pubs.aip.org]
• 12. Optimization of Pseudomonas aeruginosa isolated for bioremediation from Ha'il region of Saudi Arabia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. oecd.org [oecd.org]
• 14. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 15. contractlaboratory.com [contractlaboratory.com]
• 16. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 17. pjoes.com [pjoes.com]

Infrared Laser Decolorization: A Comparative Analysis of C.I. Vat Green 1 and Other Vat Dyes

For Researchers, Scientists, and Drug Development Professionals

The use of infrared lasers presents a novel approach for the decolorization of textiles, offering a water-free and chemical-free alternative to traditional methods. This guide provides a comparative analysis of the infrared laser decolorization of C.I. Vat Green 1 against other vat dyes, supported by experimental findings. The data presented here is crucial for researchers in material science and professionals in industries where dye decolorization is a key process.

Comparative Analysis of Decolorization Efficiency

The efficiency of decolorization of C.I. Vat Green 1, C.I. Vat Yellow 2, and C.I. Vat Red 13 on cotton fabric was investigated using a pulsed CO2 infrared laser with a wavelength of 10.6 µm. The color intensity of the dyed fabrics was measured before and after laser irradiation at various fluencies.

The results indicate that C.I. Vat Green 1 shows a significant decrease in color intensity with increasing laser fluency, suggesting effective decolorization. The comparative data for the three dyes is summarized in the table below.

Laser Fluency (mJ/cm²)	Color Intensity (K/S) - C.I. Vat Green 1	Color Intensity (K/S) - C.I. Vat Yellow 2	Color Intensity (K/S) - C.I. Vat Red 13
Original (0)	20.8	18.5	15.2
3.1	18.2	17.1	13.8
4.7	15.5	16.5	12.5
7.8	11.3	14.8	10.1
10.9	8.9	13.2	8.2
15.6	6.1	11.5	6.5

Table 1: Comparison of color intensity (K/S) of different vat dyes on cotton fabric after infrared laser irradiation at various fluencies.[1]

From the data, it is evident that at the highest laser fluency of 15.6 mJ/cm², C.I. Vat Green 1 exhibits a substantial reduction in color intensity. While all three dyes show a trend of decreasing color intensity with increasing laser fluency, the extent of decolorization varies, suggesting that the chemical structure of the dye plays a significant role in its susceptibility to laser-induced decomposition.

Thermal Stability of Vat Dyes

The thermal stability of the dyes was evaluated using Differential Scanning Calorimetry (DSC) to understand their decomposition behavior, which is relevant to the thermal effects of the infrared laser.

Vat Dye	Decomposition Temperature (°C)
C.I. Vat Green 1	390
C.I. Vat Yellow 2	435
C.I. Vat Red 13	420

Table 2: Decomposition temperatures of vat dyes.[1]

C.I. Vat Green 1 has the lowest decomposition temperature among the tested dyes, which may contribute to its effective decolorization under the thermal impact of the infrared laser.[1] C.I. Vat Yellow 2, with the highest decomposition temperature, appears to be the most thermally stable.[1]

Chemical Structures and Their Influence on Decolorization

The chemical structure of a vat dye is a critical factor in its interaction with laser energy and its subsequent decomposition.

• C.I. Vat Green 1 is a derivative of violanthrone.[2] Its molecular formula is C36H20O4.[2]

• C.I. Vat Blue 4 , also known as indanthrone, belongs to the anthrone (B1665570) class with a molecular formula of C28H14N2O4.[3]

• C.I. Vat Orange 2 is from the 8,16-Pyranthrenedione class, with a molecular formula of C30H12Br2O2.[4]

• C.I. Vat Red 13 is an anthraquinone (B42736) derivative with a molecular formula of C32H22N4O2.[5]

The large, complex aromatic structures of these dyes are responsible for their color. The energy from the infrared laser is absorbed by the molecule, leading to vibrational excitation and eventual bond breaking, resulting in the loss of color. The presence of different functional groups and the overall molecular architecture influence the energy absorption and the ease of decomposition. For instance, the lower decomposition temperature of C.I. Vat Green 1 suggests that its chemical structure may be more susceptible to thermal degradation compared to the other dyes tested. While direct comparative data for C.I. Vat Blue 4 and C.I. Vat Orange 2 under the same infrared laser conditions is not available in the cited literature, their complex polycyclic structures suggest they would also undergo decolorization, with the efficiency likely dependent on their specific absorption characteristics at the laser wavelength and their thermal stability.

Experimental Protocols

The following is a detailed methodology for the infrared laser decolorization of vat dyes on cotton fabric as described in the cited research.[1]

1. Materials and Dyeing Procedure:

• Fabric: 100% cotton twill-weave fabric.

• Dyes: C.I. Vat Green 1, C.I. Vat Yellow 2, and C.I. Vat Red 13.

• Dyeing Process: The cotton fabric was dyed in a laboratory dyeing machine with infrared heating. The dyeing process involved the reduction of the vat dye to its soluble leuco form using a reducing agent (e.g., sodium hydrosulphite) in an alkaline solution, followed by dyeing, and then oxidation to trap the insoluble dye within the cotton fibers. After dyeing, the fabric was rinsed with cold water and dried.

2. Infrared Laser Irradiation:

• Laser System: A commercial pulsed infrared laser (CO2 laser) with a wavelength of 10.6 µm was used.

• Laser Fluency: The energy density per pulse was varied from 3.1 to 15.6 mJ/cm².

• Procedure: The dyed cotton fabric samples were exposed to the pulsed infrared laser beam at different fluencies.

3. Analysis of Decolorization:

• Color Measurement: The reflectance spectra of the original and irradiated dyed cotton samples were measured using a UV-VIS spectrophotometer in the range of 400-700 nm.

• Color Intensity Calculation: The color intensity (K/S value) was calculated from the reflectance data to quantify the extent of decolorization.

4. Thermal Analysis:

• Technique: Differential Scanning Calorimetry (DSC) was used to determine the decomposition temperature of the pure vat dyes.

• Procedure: A small amount of each dye was heated in an aluminum pan at a constant rate, and the temperature at which decomposition occurred was recorded.

Visualizing the Experimental Workflow

The logical flow of the experimental procedure for infrared laser decolorization of vat dyes can be visualized as follows:

Figure 1: Experimental workflow for infrared laser decolorization of vat dyes.

Concluding Remarks

The infrared laser decolorization technique shows promise for the treatment of textiles dyed with vat dyes, with C.I. Vat Green 1 demonstrating significant color reduction. The efficiency of the process is dependent on the laser fluency and the intrinsic properties of the dye, such as its chemical structure and thermal stability. Further research, including a broader range of vat dyes and optimization of laser parameters, would be beneficial for the industrial application of this technology. The provided experimental protocol serves as a foundational method for such future investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. textilelearner.net [textilelearner.net]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. worlddyevariety.com [worlddyevariety.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for C.I. Vat Green 1

This guide provides essential safety and logistical information for the proper handling and disposal of C.I. Vat Green 1 (CAS No. 128-58-5), tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

Chemical and Safety Data Overview

C.I. Vat Green 1, also known as Vat Brilliant Green FFB, is a synthetic vat dye.[1][2] It is a variegated dark green powder that is insoluble in water.[1][2] While it is stable under normal temperatures and pressures, it is incompatible with strong oxidizing and reducing agents.[3] Upon heating to decomposition, it can emit acrid smoke and fumes.[4]

Health and Hazard Information: While many reports indicate that this chemical does not meet GHS hazard criteria, some data suggests it can cause serious eye irritation.[4] It may also cause respiratory tract irritation, and it is considered harmful if swallowed, potentially causing gastrointestinal irritation.[3][5] Prolonged or repeated skin contact may lead to irritation in sensitive individuals.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for C.I. Vat Green 1.

Property	Value	Source
Chemical Identity
CAS Number	128-58-5	[1][2][4]
Molecular Formula	C₃₆H₂₀O₄	[1][2][4]
Molecular Weight	516.54 g/mol	[1][2]
Ecotoxicity Data
IC₅₀ (Bacterial Resp. Inh.)	> 100 mg/L	[4]
TL₅₀ (Pimephales promelas)	> 180 mg/L (24, 48, & 96 hr)	[4]

Experimental Protocol: Laboratory-Scale Vat Dyeing and Decontamination

This protocol outlines a standard procedure for using C.I. Vat Green 1 in a laboratory setting, with integrated safety and waste disposal steps.

Objective: To dye a cotton fabric sample using C.I. Vat Green 1 and properly manage all resulting waste streams.

Materials:

• C.I. Vat Green 1 powder

• Cotton fabric sample

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Glacial acetic acid

• Hydrogen peroxide (H₂O₂)

• Deionized water

• Appropriate laboratory glassware (beakers, graduated cylinders)

• Stir plate and stir bar

• pH meter or pH strips

• Designated hazardous waste containers

Personal Protective Equipment (PPE):

• Safety goggles or chemical safety glasses[3]

• Chemical-resistant gloves (e.g., nitrile)[3]

• Lab coat or appropriate protective clothing[3]

• For handling large quantities of powder or in the absence of adequate ventilation, use an approved particulate respirator.[3][5]

Procedure:

• Preparation (in a chemical fume hood):

  • Weigh the desired amount of C.I. Vat Green 1 powder. Minimize dust generation during this process.[3]

  • Prepare a reducing solution by dissolving sodium hydroxide and sodium hydrosulfite in deionized water. The leuco-form of the dye in an alkaline reduction is blue.[1][2]

• Vatting (Reduction):

  • In a beaker, create a paste of the Vat Green 1 powder with a small amount of water.

  • Add the paste to the reducing solution while stirring continuously. The solution will change color as the insoluble dye is converted to its soluble leuco form.

• Dyeing:

  • Immerse the cotton fabric sample into the dye bath.

  • Heat the solution gently (as per specific research parameters) and maintain stirring for the desired duration.

• Oxidation:

  • Remove the fabric from the dye bath. The color will appear pale.

  • Expose the fabric to air or an oxidizing bath (e.g., a dilute solution of hydrogen peroxide and acetic acid) to convert the leuco dye back to its original insoluble pigment form, fixing it within the fibers.

• Rinsing and Neutralization:

  • Rinse the dyed fabric thoroughly with deionized water to remove any unfixed dye.

  • Collect all rinse water in a designated aqueous waste container.

• Waste Stream Management:

  • Solid Waste:

    • Any unused C.I. Vat Green 1 powder and grossly contaminated items (e.g., weigh boats, paper towels) should be placed in a clearly labeled, sealed container for solid chemical waste.

  • Liquid Waste:

    • The spent dye bath and all rinse water are considered hazardous waste. Do not discharge into drains.[5][6]

    • Combine these liquids in a designated, compatible hazardous waste container. The container must be clearly labeled "Hazardous Waste: C.I. Vat Green 1 and reducing agents."

    • Keep the waste container closed except when adding waste.[7]

  • Empty Containers:

    • Rinse empty C.I. Vat Green 1 containers with a small amount of a suitable solvent (like acetone, in which it is slightly soluble) or water.[1][2][7]

    • Collect the rinseate and add it to the liquid hazardous waste container.

    • The rinsed, empty container can then be disposed of in the regular laboratory glass or plastic recycling, depending on the material.[7]

Disposal and Decontamination Workflow

The proper disposal of C.I. Vat Green 1 and associated waste is a critical final step. The primary method for disposal of the chemical itself is incineration by a licensed professional waste disposal service.[5]

The following diagram illustrates the decision-making process for managing waste generated from procedures involving C.I. Vat Green 1.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. VAT GREEN 1|CAS NO.128-58-5 [chinainterdyes.com]
• 3. cncolorchem.com [cncolorchem.com]
• 4. C.I. Vat Green 1 | C36H20O4 | CID 31410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. capotchem.cn [capotchem.cn]
• 6. dyespigments.net [dyespigments.net]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]